3-(1H-pyrrol-1-yl)piperidine

• CAS: 169750-97-4

Core Science & Biosynthesis

3-(1H-pyrrol-1-yl)piperidine chemical structure and IUPAC name

An In-Depth Technical Guide to 3-(1H-pyrrol-1-yl)piperidine: Structure, Synthesis, and Medicinal Chemistry Applications

Introduction

In the landscape of modern medicinal chemistry, the strategic combination of privileged structural motifs is a cornerstone of rational drug design. The piperidine ring, a ubiquitous scaffold in numerous pharmaceuticals, offers a flexible, three-dimensional structure that can be tailored to optimize pharmacokinetic properties and target engagement.[1][2][3] When coupled with the pyrrole ring—an aromatic five-membered heterocycle capable of participating in crucial hydrogen bonding and π-stacking interactions—the resulting molecule presents a unique chemical entity with significant potential. This guide provides a comprehensive technical overview of 3-(1H-pyrrol-1-yl)piperidine, a molecule that embodies this design philosophy. Authored for researchers, scientists, and drug development professionals, this document delves into the molecule's core chemical identity, proposes a robust synthetic strategy, outlines expected analytical characteristics, and explores its promising applications as a versatile building block in the synthesis of novel therapeutics.

Chemical Identity and Structure Elucidation

A precise understanding of a molecule's structure and properties is the foundation of its application in research. This section details the formal nomenclature, structural representation, and key physicochemical properties of 3-(1H-pyrrol-1-yl)piperidine.

IUPAC Nomenclature

The formal IUPAC name for the compound is 3-(1H-pyrrol-1-yl)piperidine . The nomenclature is derived as follows:

• "Piperidine" defines the saturated six-membered nitrogen-containing heterocycle.

• The locant "3-" indicates that the substituent is attached to the third carbon atom of the piperidine ring, counting from the nitrogen atom as position 1.

• "(1H-pyrrol-1-yl)" describes the substituent itself. "Pyrrol" refers to the five-membered aromatic ring, with the "-1-yl" suffix indicating it is attached via its nitrogen atom (position 1). The "1H" explicitly denotes the position of the single hydrogen atom on the pyrrole ring's nitrogen, which is standard for this heterocycle.

Core Chemical Structure

The structure consists of a saturated piperidine ring directly linked through a C-N bond from its 3-position to the nitrogen atom of an aromatic pyrrole ring. This arrangement creates a chiral center at the C3 position of the piperidine ring, meaning the molecule can exist as (R)- and (S)-enantiomers.

Caption: Chemical structure of 3-(1H-pyrrol-1-yl)piperidine.

Physicochemical Properties

The combination of the polar, basic piperidine amine and the aromatic pyrrole ring dictates the molecule's physicochemical profile. The data below are calculated based on the chemical structure, providing a baseline for experimental design.

Property	Value	Source/Method
Molecular Formula	C₉H₁₄N₂	Calculated
Molecular Weight	150.23 g/mol	Calculated[4]
Topological Polar Surface Area (TPSA)	19.1 Ų	Calculated
logP (Octanol-Water Partition Coeff.)	1.5 - 2.0	Calculated (Estimate)
Hydrogen Bond Donors	1 (Piperidine N-H)	Calculated
Hydrogen Bond Acceptors	2 (Piperidine N, Pyrrole N)	Calculated
Rotatable Bonds	1	Calculated

Synthesis and Characterization

The development of a reliable synthetic route is critical for accessing sufficient quantities of a compound for research and development. While specific literature for 3-(1H-pyrrol-1-yl)piperidine is sparse, a robust synthesis can be proposed based on well-established chemical transformations.

Proposed Synthetic Pathway: Clauson-Kaas Reaction

A highly effective and direct method for synthesizing N-substituted pyrroles is the Clauson-Kaas reaction. This pathway utilizes a primary amine and a 2,5-dialkoxytetrahydrofuran precursor. The causality for this choice lies in its efficiency and the commercial availability of the starting materials. The reaction proceeds via the formation of a succinaldehyde intermediate under acidic conditions, which then undergoes a double condensation with the amine to form the pyrrole ring.

Caption: Proposed synthesis via the Clauson-Kaas reaction.

Detailed Experimental Protocol

This protocol is a self-validating system; progress can be monitored by Thin Layer Chromatography (TLC), and the final product identity confirmed by the spectroscopic methods detailed in the next section.

Materials:

• 3-Aminopiperidine (1.0 eq)

• 2,5-Dimethoxytetrahydrofuran (1.05 eq)

• Glacial Acetic Acid (Solvent)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 3-aminopiperidine (1.0 eq) and glacial acetic acid. Stir until the amine is fully dissolved.

• Addition of Reagent: Add 2,5-dimethoxytetrahydrofuran (1.05 eq) to the solution dropwise at room temperature.

• Reaction Execution: Heat the mixture to reflux (approx. 118 °C) and maintain for 2-4 hours. Monitor the reaction progress by TLC, observing the consumption of the starting amine.

• Work-up: Cool the reaction mixture to room temperature. Carefully pour it over crushed ice and neutralize by slowly adding saturated NaHCO₃ solution until effervescence ceases (pH ~8).

• Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with ethyl acetate.

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.[5]

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to afford the pure 3-(1H-pyrrol-1-yl)piperidine.

Predicted Spectroscopic Analysis

Structural confirmation relies on a suite of spectroscopic techniques. Based on the known chemical shifts and characteristic signals of the piperidine and pyrrole moieties, the following spectral data are predicted.[6][7]

• ¹H NMR (Proton NMR):

  • Pyrrole Protons: Two distinct signals are expected in the aromatic region. The protons at the C2 and C5 positions (α to the nitrogen) will appear as a triplet around δ 6.7-6.8 ppm. The protons at the C3 and C4 positions (β to the nitrogen) will appear as a triplet around δ 6.1-6.2 ppm.

  • Piperidine Protons: A complex series of multiplets is expected in the aliphatic region (δ 1.5-3.5 ppm). The proton on the chiral carbon (C3) will likely be a multiplet with a distinct chemical shift. The N-H proton of the piperidine ring will appear as a broad singlet, which is exchangeable with D₂O.

• ¹³C NMR (Carbon NMR):

  • Pyrrole Carbons: Two signals are expected: one around δ 118-120 ppm for the α-carbons and another around δ 108-110 ppm for the β-carbons.

  • Piperidine Carbons: Five distinct signals are expected in the aliphatic region (δ 25-60 ppm), corresponding to the five non-equivalent carbon atoms of the substituted piperidine ring.

• IR (Infrared) Spectroscopy:

  • N-H Stretch: A moderate, sharp peak around 3300-3400 cm⁻¹ corresponding to the piperidine secondary amine.

  • C-H Stretch (Aromatic): Peaks just above 3000 cm⁻¹ characteristic of the pyrrole ring.

  • C-H Stretch (Aliphatic): Strong peaks just below 3000 cm⁻¹ from the piperidine CH₂ groups.

  • C=C Stretch: Peaks around 1500-1600 cm⁻¹ from the pyrrole ring.

• Mass Spectrometry (MS):

  • The Electron Impact (EI) or Electrospray Ionization (ESI) spectrum should show a prominent molecular ion peak [M]⁺ or protonated molecular ion peak [M+H]⁺ at m/z 150 or 151, respectively, corresponding to the molecular weight of the compound.

Application in Medicinal Chemistry and Drug Development

The value of 3-(1H-pyrrol-1-yl)piperidine lies in its identity as a versatile chemical scaffold. The piperidine heterocycle is a highly privileged structure in medicinal chemistry, present in a vast array of approved drugs for indications ranging from cancer to CNS disorders.[2][8]

The Piperidine Ring as a Privileged Scaffold

The piperidine motif offers several advantages in drug design:[3][9]

• Improved Pharmacokinetics: It can increase water solubility and modulate lipophilicity, which are crucial for absorption, distribution, metabolism, and excretion (ADME) properties.[2]

• Three-Dimensionality: Its non-planar, conformationally flexible chair structure allows for precise spatial orientation of substituents to optimize interactions with biological targets.[10]

• Metabolic Stability: The saturated ring is generally more stable to metabolic degradation compared to many aromatic systems.[2]

The Role of the 1H-Pyrrole Moiety

The pyrrole ring complements the piperidine core by providing:

• Aromatic Interactions: The flat, electron-rich ring can engage in π-π stacking or cation-π interactions with aromatic residues in a protein's binding pocket.

• Hydrogen Bond Acceptor: The lone pair of electrons on the pyrrole nitrogen can act as a hydrogen bond acceptor, a critical interaction for molecular recognition.

• Synthetic Handle: The pyrrole ring can be further functionalized to explore structure-activity relationships (SAR).

Logical Framework for Application in Research

3-(1H-pyrrol-1-yl)piperidine serves as an ideal starting point for fragment-based or scaffold-based drug discovery programs. The secondary amine of the piperidine ring provides a reactive site for elaboration, allowing for the introduction of diverse chemical functionalities to build a library of analogs for biological screening.

Caption: Drug discovery workflow utilizing the title scaffold.

Handling and Safety

While a specific Safety Data Sheet (SDS) for 3-(1H-pyrrol-1-yl)piperidine is not available, its structure suggests that precautions similar to those for other amine-containing heterocyclic compounds should be taken. Piperidine itself is classified as corrosive, flammable, and toxic.[11] Therefore, this compound should be handled with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, in a well-ventilated chemical fume hood. Avoid inhalation, ingestion, and contact with skin and eyes.

Conclusion

3-(1H-pyrrol-1-yl)piperidine is a strategically designed chemical entity that merges the favorable pharmacokinetic properties and three-dimensional nature of the piperidine scaffold with the versatile electronic and hydrogen-bonding capabilities of the pyrrole ring. Its straightforward and plausible synthesis via the Clauson-Kaas reaction makes it an accessible building block for research. For scientists and professionals in drug development, this compound represents a valuable starting point for creating novel molecular libraries aimed at a wide range of biological targets, underscoring the power of combining privileged structures in the quest for new medicines.

References

• Wang, C., et al. (2018). Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde. ResearchGate. Available from: [Link]

• Wikipedia. Piperidine. Available from: [Link]

• Gomtsyan, A., et al. (2024). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed. Available from: [Link]

• Frolov, N. A., et al. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PMC - PubMed Central. Available from: [Link]

• MOLBASE. 3-((1H-pyrrol-1-yl)methyl)-N-(3-(piperidin-1-yl)propyl)piperidine-1-carboxamide | 875547-27-6. Available from: [Link]

• PubChem. 4-(1-Pyrrolidinyl)piperidine. Available from: [Link]

• MDPI. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available from: [Link]

• ResearchGate. Emerging pharmaceutical applications of piperidine, pyrrolidine and its derivatives. Available from: [Link]

• Encyclopedia.pub. Pharmacological Applications of Piperidine Derivatives. Available from: [Link]

• Bayrak, H., et al. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines. Organic Communications. Available from: [Link]

• Encyclopedia.pub. Emerging pharmaceutical uses of piperidine, pyrrolidine, and derivatives. Available from: [Link]

• MDPI. Synthesis, Biological, Spectroscopic and Computational Investigations of Novel N-Acylhydrazone Derivatives of Pyrrolo[3,4-d]pyridazinone as Dual COX/LOX Inhibitors. Available from: [Link]

• ResearchGate. Scheme 1. General strategy for the synthesis of piperidine derivatives. Available from: [Link]

• Meena, S., et al. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Journal of Chemistry. Available from: [Link]

• Jones, C., et al. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Medicinal Chemistry. Available from: [Link]

• Lead Sciences. (R)-1-(Pyrrolidin-3-yl)piperidine dihydrochloride. Available from: [Link]

• ResearchGate. Exploration of Piperidine 3D Fragment Chemical Space: Synthesis and 3D Shape Analysis of Fragments Derived from 20 Regio- and Diastereoisomers of Methyl Substituted Pipecolinates. Available from: [Link]

• The Good Scents Company. 3-methyl pyrrole. Available from: [Link]

• PMC - NIH. Pyrrolidine, a non-controlled substance, can replace piperidine for the chemical sequencing of DNA. Available from: [Link]

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An In-depth Technical Guide to 3-(1H-pyrrol-1-yl)piperidine: Synthesis, Characterization, and Therapeutic Potential

This technical guide provides a comprehensive overview of 3-(1H-pyrrol-1-yl)piperidine, a heterocyclic compound of significant interest to researchers and professionals in drug development. This document delves into its chemical identity, plausible synthetic routes, detailed characterization methodologies, and its potential as a valuable scaffold in medicinal chemistry.

Introduction: The Significance of the Pyrrole-Piperidine Scaffold

The convergence of a pyrrole ring and a piperidine moiety in a single molecule creates a unique chemical entity with considerable potential in drug discovery. The piperidine ring, a ubiquitous scaffold in pharmaceuticals, is known to enhance metabolic stability, improve pharmacokinetic properties, and provide a three-dimensional framework for interacting with biological targets.[1] The pyrrole ring, an aromatic heterocycle, can engage in various non-covalent interactions, including hydrogen bonding and π-π stacking, which are crucial for molecular recognition at the active sites of proteins. The combination of these two privileged structures in 3-(1H-pyrrol-1-yl)piperidine suggests a high potential for biological activity, making it a compelling target for synthetic and medicinal chemists.

Chemical Identity and Physicochemical Properties

Table 1: Physicochemical Properties of 3-(1H-pyrrol-1-yl)piperidine

Property	Value	Source
Molecular Formula	C9H14N2	Calculated
Molecular Weight	150.22 g/mol	Calculated
CAS Number	Not Assigned	-
Appearance	Expected to be a colorless to pale yellow oil or solid	Inferred
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, and dichloromethane	Inferred

Synthesis and Purification

A direct, documented synthesis of 3-(1H-pyrrol-1-yl)piperidine is not prominently reported in the scientific literature. However, a plausible and efficient synthetic route can be designed based on established methodologies for the synthesis of N-aryl piperidines. A logical approach involves the condensation of 3-aminopiperidine with 2,5-dimethoxytetrahydrofuran under acidic conditions, a reaction commonly known as the Paal-Knorr pyrrole synthesis.

Proposed Synthetic Pathway: Paal-Knorr Pyrrole Synthesis

The Paal-Knorr synthesis is a robust and widely used method for the construction of pyrrole rings. In this proposed pathway, the primary amine of 3-aminopiperidine acts as the nucleophile, attacking the dicarbonyl equivalent generated in situ from 2,5-dimethoxytetrahydrofuran in the presence of an acid catalyst.

Caption: Proposed synthesis of 3-(1H-pyrrol-1-yl)piperidine via the Paal-Knorr reaction.

Detailed Experimental Protocol

Materials:

• 3-Aminopiperidine dihydrochloride

• 2,5-Dimethoxytetrahydrofuran

• Glacial Acetic Acid

• Ethanol

• Sodium Bicarbonate (Saturated Solution)

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate

• Silica Gel for column chromatography

Procedure:

• To a solution of 3-aminopiperidine dihydrochloride in ethanol, add a stoichiometric amount of a suitable base (e.g., sodium ethoxide) to liberate the free amine.

• To the resulting solution, add 2,5-dimethoxytetrahydrofuran and a catalytic amount of glacial acetic acid.

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the organic phase under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 3-(1H-pyrrol-1-yl)piperidine.

Spectroscopic Characterization

The structural elucidation of the synthesized 3-(1H-pyrrol-1-yl)piperidine would rely on a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the protons of both the pyrrole and piperidine rings.

• Pyrrole Protons: Two sets of multiplets in the aromatic region (around 6.0-7.0 ppm), corresponding to the α- and β-protons of the pyrrole ring.

• Piperidine Protons: A series of multiplets in the aliphatic region (around 1.5-4.0 ppm) corresponding to the axial and equatorial protons of the piperidine ring. The proton at the C3 position, being attached to the pyrrole nitrogen, would likely appear as a downfield multiplet.

• NH Proton: A broad singlet corresponding to the piperidine N-H proton, which may be exchangeable with D₂O.

¹³C NMR: The carbon NMR spectrum would provide further confirmation of the structure.

• Pyrrole Carbons: Signals in the aromatic region (around 100-120 ppm).

• Piperidine Carbons: Signals in the aliphatic region (around 20-60 ppm).

Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts for 3-(1H-pyrrol-1-yl)piperidine

Position	Predicted ¹H Shift (ppm)	Predicted ¹³C Shift (ppm)
Pyrrole C2/C5	6.5 - 6.8	118 - 122
Pyrrole C3/C4	6.0 - 6.3	107 - 110
Piperidine C2	2.8 - 3.2	45 - 50
Piperidine C3	3.5 - 4.0	50 - 55
Piperidine C4	1.6 - 2.0	25 - 30
Piperidine C5	1.5 - 1.9	24 - 28
Piperidine C6	2.6 - 3.0	46 - 51
Piperidine NH	1.5 - 2.5 (broad)	-

Note: These are predicted values based on known data for similar structures and may vary depending on the solvent and other experimental conditions.

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) would be used to confirm the molecular formula. The ESI-MS spectrum is expected to show a prominent peak for the protonated molecule [M+H]⁺ at m/z 151.1235, corresponding to the molecular formula C9H15N2⁺. Fragmentation patterns observed in MS/MS analysis would provide further structural information, likely showing characteristic losses of fragments from the piperidine ring.

Potential Applications in Drug Discovery

The 3-(1H-pyrrol-1-yl)piperidine scaffold holds significant promise for the development of novel therapeutic agents across various disease areas. The inherent structural features of this molecule make it an attractive starting point for the design of libraries of compounds for high-throughput screening.

Central Nervous System (CNS) Disorders

Piperidine derivatives are well-represented in drugs targeting the central nervous system.[1] The ability of the piperidine ring to adopt different conformations allows for precise spatial orientation of substituents, which is critical for binding to CNS receptors and enzymes. The pyrrole moiety can be functionalized to modulate properties such as lipophilicity and hydrogen bonding capacity, which are key for blood-brain barrier penetration.

Oncology

The pyrrole nucleus is a key component of several anticancer agents.[3] By incorporating this moiety into a piperidine framework, it is possible to design molecules that can interact with novel oncological targets. The nitrogen atom of the piperidine ring provides a convenient handle for further chemical modification, allowing for the exploration of structure-activity relationships.

Infectious Diseases

Both piperidine and pyrrole-containing compounds have demonstrated a wide range of antimicrobial activities. The development of new antibiotics is a critical area of research, and the 3-(1H-pyrrol-1-yl)piperidine scaffold offers a novel chemical space to explore for the discovery of agents with activity against drug-resistant pathogens.

Caption: Potential applications of the 3-(1H-pyrrol-1-yl)piperidine scaffold in drug discovery.

Conclusion

3-(1H-pyrrol-1-yl)piperidine represents a promising, yet underexplored, chemical scaffold for the development of new therapeutic agents. This technical guide has outlined its fundamental chemical properties, a plausible and efficient synthetic route, and a comprehensive characterization strategy. The convergence of the favorable pharmacological properties of the piperidine ring with the versatile chemical nature of the pyrrole moiety makes this compound a highly attractive target for further investigation. It is anticipated that the exploration of the chemical space around this core structure will lead to the discovery of novel molecules with significant biological activities, contributing to the advancement of medicinal chemistry and the development of new medicines.

References

• (Reference to a general organic chemistry textbook or a review on heterocyclic chemistry for the significance of these scaffolds)
• (Reference to a paper describing the Paal-Knorr synthesis)
• (Reference to a spectroscopy textbook or a relevant research article for NMR and MS interpret

• European Journal of Medicinal Chemistry. Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. [Link]

• (Reference to a review on piperidines in CNS drug discovery)
• (Reference to a review on pyrroles in medicinal chemistry)
• (Reference to a paper on antimicrobial piperidines or pyrroles)
• (Reference to a relevant chemical database like PubChem or SciFinder for general chemical inform

• World Journal of Pharmaceutical Research. Emerging pharmaceutical applications of piperidine, pyrrolidine and its derivaties. [Link]

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• 3. researchgate.net [researchgate.net]

Physicochemical properties of 3-(1H-pyrrol-1-yl)piperidine

An In-Depth Technical Guide to the Physicochemical Properties of 3-(1H-pyrrol-1-yl)piperidine: A Medicinal Chemistry Perspective

Introduction: Bridging Two Privileged Scaffolds

In the landscape of medicinal chemistry, the piperidine ring is a cornerstone, recognized as a highly privileged scaffold in a vast array of clinically approved drugs targeting central nervous system (CNS) disorders, cancer, and infectious diseases.[1][2] Its saturated, six-membered structure provides a versatile three-dimensional framework that can enhance metabolic stability, modulate solubility, and improve pharmacokinetic profiles.[2][3] When fused with the aromatic five-membered pyrrole ring—another significant heterocyclic motif found in bioactive natural products and synthetic drugs—the resulting molecule, 3-(1H-pyrrol-1-yl)piperidine, presents a compelling scaffold for novel drug discovery.

The physicochemical properties of such a molecule are not mere data points; they are critical determinants of its ultimate biological fate and efficacy.[4][5][6] Properties like acidity (pKa), lipophilicity (logP), and aqueous solubility govern a compound's absorption, distribution, metabolism, and excretion (ADME), directly impacting its journey from administration to the molecular target.[7] This guide, intended for researchers and drug development professionals, provides a comprehensive overview of the core physicochemical properties of 3-(1H-pyrrol-1-yl)piperidine. It moves beyond a simple listing of values to detail the authoritative experimental methodologies required for their determination, explaining the scientific rationale behind each protocol to ensure accuracy and reproducibility.

Section 1: Core Physicochemical Profile

Property	Predicted Value / Formula	Significance in Drug Discovery
Molecular Formula	C₉H₁₄N₂	Defines the elemental composition.
Molecular Weight	150.22 g/mol	Influences diffusion and permeability; generally, <500 Da is preferred for oral bioavailability (Lipinski's Rule of 5).[8]
Predicted pKa	~10.5 - 11.5	The piperidine nitrogen is basic and will be protonated at physiological pH (7.4). This ionization state is critical for solubility, receptor interaction (ionic bonding), and cell membrane permeability.[9]
Predicted logP	~1.5 - 2.5	This value suggests moderate lipophilicity, balancing aqueous solubility with the ability to cross lipid membranes. An optimal logP is crucial for ADME properties; for CNS drugs, a logP of around 2 is often targeted.[8]
Structural Features	H-Bond Acceptors: 2 (Piperidine N, Pyrrole N) H-Bond Donors: 0	The presence of hydrogen bond acceptors influences solubility and the potential for specific interactions with biological targets.[10]

Section 2: Experimental Determination of Key Properties

The trustworthiness of any drug development program hinges on empirically validated data. The following sections provide detailed, self-validating protocols for determining the critical physicochemical properties of 3-(1H-pyrrol-1-yl)piperidine.

Determination of pKa via Potentiometric Titration

Expertise & Rationale: The pKa, or acid dissociation constant, dictates the extent of a molecule's ionization at a given pH. For a basic compound like 3-(1H-pyrrol-1-yl)piperidine, the pKa of its conjugate acid determines its charge state in different biological compartments. Potentiometric titration is the gold-standard method, offering high accuracy and reproducibility by directly measuring pH changes as a function of added titrant.[11][12] This method's validity comes from its reliance on the fundamental Henderson-Hasselbalch relationship and precise electrochemical measurements.[12]

Experimental Protocol:

• Preparation of Analyte Solution:

  • Accurately weigh approximately 5-10 mg of 3-(1H-pyrrol-1-yl)piperidine hydrochloride salt.

  • Dissolve the compound in 50 mL of deionized, CO₂-free water with a constant ionic strength (e.g., 0.01 M KCl) in a jacketed titration vessel maintained at 25°C.[11][13]

• System Calibration:

  • Calibrate a high-precision pH meter and electrode using at least three standard buffer solutions (e.g., pH 4.01, 7.00, 10.01). Ensure the electrode response is linear and stable.

• Titration Procedure:

  • Place the calibrated pH electrode and a magnetic stirrer into the analyte solution.

  • Begin titrating with a standardized solution of 0.1 M NaOH, added in small, precise increments (e.g., 0.02 mL) using an automated burette.

  • Record the pH value after each addition, allowing the reading to stabilize.

• Data Analysis:

  • Plot the recorded pH values against the volume of NaOH added to generate a titration curve.

  • Calculate the first derivative (ΔpH/ΔV) of the curve. The peak of the first derivative plot corresponds to the equivalence point.

  • The pKa is the pH value at the half-equivalence point (the point where half of the compound has been neutralized).[12]

  • For higher accuracy, use specialized software to fit the titration data and calculate the pKa.

Workflow for Potentiometric pKa Determination

Caption: Workflow for determining pKa by potentiometric titration.

Determination of logP via Shake-Flask Method

Expertise & Rationale: LogP, the logarithm of the partition coefficient, is the definitive measure of a compound's lipophilicity.[10] It quantifies the equilibrium distribution of a neutral compound between an immiscible organic phase (typically n-octanol) and an aqueous phase. This parameter is a cornerstone of ADME prediction, as it correlates with a drug's ability to permeate biological membranes.[8] The shake-flask method, though labor-intensive, remains the most direct and authoritative technique for logP determination. Its trustworthiness is derived from achieving a true thermodynamic equilibrium.

Experimental Protocol:

• Phase Preparation:

  • Pre-saturate n-octanol with an aqueous buffer (e.g., phosphate buffer, pH adjusted to be at least 2 units away from the compound's pKa to ensure >99% is in the neutral form).

  • Pre-saturate the same aqueous buffer with n-octanol. This ensures the volumes of the phases do not change during the experiment.

• Sample Preparation:

  • Prepare a stock solution of 3-(1H-pyrrol-1-yl)piperidine in the pre-saturated n-octanol.

  • Create a series of dilutions to find a concentration that is detectable in both phases.

• Partitioning:

  • In a glass vial, combine a precise volume of the n-octanol stock solution with a precise volume of the pre-saturated aqueous buffer (e.g., 5 mL of each).

  • Seal the vial and shake vigorously at a constant temperature (e.g., 25°C) for a sufficient time to reach equilibrium (typically 1-24 hours).

• Phase Separation:

  • Centrifuge the vial to ensure complete separation of the two phases.

• Quantification:

  • Carefully withdraw an aliquot from both the n-octanol and the aqueous phase.

  • Determine the concentration of the compound in each aliquot using a validated analytical method, such as UV-Vis spectroscopy or HPLC-UV. A calibration curve for each phase is required.

• Calculation:

  • Calculate the partition coefficient, P = [Concentration in Octanol] / [Concentration in Aqueous Phase].

  • The final value is expressed as logP = log₁₀(P). The experiment should be repeated at least in triplicate.

Workflow for Shake-Flask logP Determination

Caption: Workflow for the authoritative shake-flask logP method.

Determination of Aqueous Solubility

Expertise & Rationale: Aqueous solubility is a critical property that limits drug absorption and bioavailability.[14] It's essential to distinguish between kinetic and thermodynamic solubility. Kinetic solubility measures the point of precipitation from a DMSO stock solution and is useful for high-throughput screening, while thermodynamic solubility represents the true equilibrium concentration and is vital for lead optimization.[15] The following protocol describes the shake-flask method for determining thermodynamic solubility, which is the most reliable measure.

Experimental Protocol:

• Sample Preparation:

  • Add an excess amount of solid 3-(1H-pyrrol-1-yl)piperidine to a series of vials containing aqueous buffers of different pH values (e.g., pH 5.0, 7.4, 9.0) to understand its pH-solubility profile.

• Equilibration:

  • Seal the vials and agitate them in a temperature-controlled shaker bath (e.g., 25°C or 37°C) for at least 24-48 hours to ensure equilibrium is reached between the solid and dissolved compound.[16]

• Separation of Undissolved Solid:

  • After equilibration, allow the samples to stand, then filter them through a low-binding filter (e.g., 0.22 µm PVDF) or centrifuge at high speed to remove all undissolved solid particles. This step is critical to avoid artificially inflated results.

• Quantification:

  • Dilute the clear filtrate or supernatant with a suitable solvent.

  • Determine the concentration of the dissolved compound using a validated HPLC-UV or LC-MS/MS method against a standard calibration curve.

• Solid-State Analysis (Self-Validation):

  • Analyze the remaining solid material from the vials using a technique like X-ray Powder Diffraction (XRPD) or Differential Scanning Calorimetry (DSC). This crucial step confirms that the compound has not changed its solid form (e.g., converted to a different polymorph or a hydrate) during the experiment, thus validating the measured solubility value for the initial solid form.

Section 3: The Role of Physicochemical Properties in Drug Development

The experimentally determined values for pKa, logP, and solubility are not isolated parameters but are deeply interconnected and predictive of a compound's in vivo behavior.

• Absorption: For oral administration, a drug must dissolve in the gastrointestinal fluid and then permeate the gut wall. The pH-solubility profile, governed by the pKa, will determine dissolution rates in the stomach (low pH) and intestine (higher pH). Lipophilicity (logP) dictates the rate of passive diffusion across the lipid-rich intestinal epithelium.[4][17]

• Distribution: Once in the bloodstream, a drug's lipophilicity influences its binding to plasma proteins and its ability to penetrate tissues. For a CNS-active agent, a logP value around 2 is often considered optimal for crossing the blood-brain barrier.[8]

• Metabolism and Excretion: Highly lipophilic compounds (high logP) are often more susceptible to metabolism by cytochrome P450 enzymes in the liver and may be reabsorbed in the kidneys, leading to longer half-lives. More polar (hydrophilic) compounds are typically cleared more readily through renal excretion.

By understanding the physicochemical properties of 3-(1H-pyrrol-1-yl)piperidine, medicinal chemists can make informed decisions, rationally modifying the structure to optimize its ADME profile and increase the probability of developing a successful drug candidate.

References

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• Piperidine | C5H11N.
• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI.
• Piperidine(110-89-4) 1H NMR spectrum. ChemicalBook.
• Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium at room temper
• Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method.
• Importance of Physicochemical Properties In Drug Discovery. SlideShare.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Pharmaceutical Solubility Testing | Why It Matters and Wh
• Physicochemical properties | Medicinal Chemistry Class Notes. Fiveable.
• LogP—Making Sense of the Value. ACD/Labs.
• 3-(5-oxo-2H-pyrrol-1-yl)piperidine-2,6-dione.
• Measuring the solubility of pharmaceutical compounds using NEPHEL.O. Rheolution.
• Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde.
• Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium. Pak J Pharm Sci.
• 4 Ways Drug Solubility Testing Helps Discovery & Development. WuXi AppTec.
• (PDF) Determination of pKa values of new phenacyl-piperidine derivatives by potentiometric titration method in aqueous medium at room temperature (25 ±0.5oC).
• Understanding Lipinski's Rule of 5 and the Role of LogP Value in Drug Design and Development. Sai Life Sciences.
• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. PubMed.
• Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. International Journal of Novel Research and Development.
• PIPERIDINE.
• Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. Frontiers.
• Proton NMR spectra for the intermediate piperidines 56-60 and acetylenes 63-81 and 85, 86. 2-Propylpiperidine. University of South Florida.
• Methods for measurement of solubility and dissolution rate of sparingly soluble drugs.
• Welcome To Hyma Synthesis Pvt. Ltd. Hyma Synthesis.
• LogP, LogD, pKa and LogS: A Physicists guide to basic chemical properties. Michael Green.
• The impact of physicochemical and molecular properties in drug design: navigation in the "drug-like" chemical space. PubMed.
• Physicochemical Property Study. WuXi AppTec DMPK.
• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. MDPI.
• Multidrug resistance-selective antiproliferative activity of Piper amide alkaloids and synthetic analogues.
• The Determination of LogP of Anticoagulant Drugs with High-Performance Thin-Layer Chrom
• 2-(Piperidin-1-yl)-6-(1H-pyrrol-1-yl)pyridine-3,5-dicarbonitrile.
• Drug solubility: why testing early m
• physicochemical property of drug molecules with respect to drug actions.
• Pyrrole(109-97-7) 1H NMR spectrum. ChemicalBook.
• General strategy for the synthesis of piperidine derivatives.
• Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine.

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Commercial availability and suppliers of 3-(1H-pyrrol-1-yl)piperidine

An In-depth Technical Guide to the Acquisition and Application of 3-(1H-pyrrol-1-yl)piperidine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Pyrrole-Piperidine Scaffold

In the landscape of modern medicinal chemistry, the piperidine ring is a cornerstone scaffold, present in a vast number of pharmaceuticals due to its favorable physicochemical properties and its ability to act as a versatile three-dimensional building block.[1][2] Piperidine-containing compounds are integral to over twenty classes of pharmaceuticals, from analgesics to antipsychotics.[2] When combined with the pyrrole moiety—a five-membered aromatic heterocycle also prevalent in bioactive natural products and synthetic drugs—the resulting structure, 3-(1H-pyrrol-1-yl)piperidine, represents a unique fragment for exploring novel chemical space.

This guide serves as a comprehensive technical resource for researchers seeking to acquire and utilize 3-(1H-pyrrol-1-yl)piperidine. Acknowledging its limited off-the-shelf availability, this document provides a practical roadmap, detailing not only the search for commercial sources but also robust strategies for its chemical synthesis, quality control, and potential applications in drug discovery programs.

Physicochemical Profile and Structural Characteristics

Understanding the fundamental properties of 3-(1H-pyrrol-1-yl)piperidine is the first step in its rational application in research. While extensive experimental data for this specific molecule is not publicly available, its properties can be reliably predicted based on its structure and comparison to known analogs.

• Molecular Formula: C₉H₁₄N₂

• Molecular Weight: 150.22 g/mol

• Structure: A saturated six-membered piperidine ring connected via its nitrogen atom to the nitrogen of a five-membered aromatic pyrrole ring at the 3-position. The molecule is chiral, existing as (R)- and (S)-enantiomers.

Property	Predicted Value	Notes
Molecular Weight	150.22 g/mol	Calculated from atomic masses.
XLogP3	1.8	An indicator of lipophilicity.
Hydrogen Bond Donors	0	The piperidine nitrogen is tertiary.
Hydrogen Bond Acceptors	2	The two nitrogen atoms.
Rotatable Bonds	1	The C-N bond connecting the rings.
Topological Polar Surface Area	15.7 Ų	Influences membrane permeability.
pKa (strongest basic)	~9.5-10.5	Estimated for the piperidine nitrogen.

Note: Predicted values are derived from cheminformatics tools and should be confirmed experimentally.

Commercial Availability and Procurement Strategy

A thorough search of commercial chemical vendor databases reveals that 3-(1H-pyrrol-1-yl)piperidine is not a standard catalog item. However, several structurally related isomers and derivatives are available, indicating that the core scaffold is synthetically accessible.

• 4-(1H-Pyrrol-1-yl)piperidine (CAS: 169751-01-3): Offered by suppliers like BLDpharm.[3]

• 3-((1H-Pyrrol-1-yl)methyl)piperidine (CAS: 164331-95-7): Also available from suppliers such as BLDpharm, this isomer features a methylene spacer.[4]

The primary route for obtaining the specific 3-(1H-pyrrol-1-yl)piperidine regioisomer is through custom synthesis . Researchers should engage with Contract Research Organizations (CROs) or specialized chemical synthesis companies.

Table of Potential Custom Synthesis Suppliers:

Supplier	Service Focus	Website
ChemScene	Custom synthesis, building blocks, screening compounds.
Simson Pharma	Custom synthesis, reference standards, impurities.
BLDpharm	Custom synthesis, bulk chemicals, catalog products.
WuXi AppTec	Integrated drug discovery and development services.

When requesting a quote, it is crucial to provide the exact chemical structure, desired quantity, required purity level (e.g., >95%, >98%), and necessary analytical data for verification (e.g., ¹H NMR, ¹³C NMR, LC-MS).

Synthetic Acquisition: Plausible Routes and Methodologies

Given the necessity of synthesis, understanding the viable chemical pathways is critical for both commissioning the work and for in-house preparation. The most logical strategies involve forming the C-N bond between the pyrrole and piperidine rings.

Strategy 1: Nucleophilic Substitution (Classical N-Alkylation)

This is a direct and cost-effective approach involving the reaction of the pyrrole anion with a suitable 3-electrophilic piperidine derivative. The pyrrole nitrogen is sufficiently nucleophilic after deprotonation by a suitable base.

Caption: Synthetic workflow via N-alkylation.

Detailed Experimental Protocol (Hypothetical):

• Protection: To a solution of (R/S)-3-hydroxypiperidine (1.0 eq) in dichloromethane (DCM, 0.5 M), add triethylamine (TEA, 1.5 eq). Cool the mixture to 0 °C and add a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1 eq) in DCM dropwise. Allow the reaction to warm to room temperature and stir for 12-16 hours. Upon completion (monitored by TLC), wash the reaction with saturated NaHCO₃ and brine, dry over Na₂SO₄, and concentrate to yield Boc-protected 3-hydroxypiperidine.

• Activation: Dissolve the Boc-protected alcohol (1.0 eq) in pyridine or DCM (0.5 M) and cool to 0 °C. Add p-toluenesulfonyl chloride (TsCl, 1.2 eq) portion-wise. Stir at 0 °C for 1 hour and then at room temperature for 16 hours. Quench with water, extract with ethyl acetate, and purify by column chromatography to yield the tosylated intermediate.

• Alkylation: In an inert atmosphere, suspend potassium hydride (KH, 1.2 eq, 30% in mineral oil) in anhydrous DMF. Cool to 0 °C and add a solution of pyrrole (1.1 eq) in DMF dropwise. Stir for 30 minutes. Add a solution of the Boc-protected 3-tosyloxypiperidine (1.0 eq) in DMF. Allow the reaction to stir at 60-80 °C for 12-24 hours until TLC indicates consumption of the starting material.[5]

• Deprotection: Cool the reaction mixture, quench carefully with water, and extract with ethyl acetate. Concentrate the organic layers and dissolve the crude residue in DCM (0.2 M). Add trifluoroacetic acid (TFA, 10 eq) and stir at room temperature for 2-4 hours. Concentrate the solvent under reduced pressure, re-dissolve in DCM, and wash with saturated NaHCO₃ solution. The aqueous layer can be basified and extracted to recover the final product. Purify via column chromatography or distillation.

Strategy 2: Buchwald-Hartwig Amination

This modern palladium-catalyzed cross-coupling reaction is a powerful method for forming aryl-amine bonds and is an excellent alternative, particularly for complex substrates.[6][7] It involves coupling pyrrole directly with a protected 3-halopiperidine.

• Causality: This method is often higher yielding and more functional-group tolerant than classical methods. The choice of palladium precatalyst and ligand (e.g., XPhos, RuPhos) is critical and must be optimized to facilitate the reductive elimination step that forms the final C-N bond.[8]

• Protocol Outline: A mixture of Boc-protected 3-bromopiperidine (1.0 eq), pyrrole (1.2 eq), a strong base (e.g., NaOtBu or Cs₂CO₃, 1.5 eq), a palladium precatalyst (e.g., Pd₂(dba)₃, 2-5 mol%), and a suitable phosphine ligand (e.g., XPhos, 4-10 mol%) in an anhydrous, deoxygenated solvent like toluene or dioxane is heated at 80-110 °C until completion. Workup and deprotection would follow as described above.

Quality Control and Structural Verification

For any research application, especially in drug development, verifying the identity and purity of the acquired compound is non-negotiable. A supplier's Certificate of Analysis (CoA) or in-house analytical data should include:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure. The ¹H NMR should show characteristic signals for both the pyrrole protons (typically in the 6-7 ppm region) and the aliphatic piperidine protons.

• Mass Spectrometry (MS): To confirm the molecular weight. An exact mass measurement from HRMS is preferred.

• High-Performance Liquid Chromatography (HPLC): To determine purity, typically expressed as a percentage area under the curve.

Applications in Research and Drug Discovery

The 3-(1H-pyrrol-1-yl)piperidine scaffold is a valuable building block for creating libraries of novel compounds for biological screening. Its key features include:

• 3D-Rich Structure: The non-planar piperidine ring provides a three-dimensional architecture that can improve binding to protein targets compared to flat aromatic systems.[9]

• Modulation of Physicochemical Properties: The introduction of this scaffold can tune properties like solubility, lipophilicity, and metabolic stability.

• Vector for Further Functionalization: Both the pyrrole and piperidine rings can be further substituted to explore structure-activity relationships (SAR). The piperidine nitrogen, once deprotected, serves as a key handle for introducing diverse side chains.

Caption: Role as a versatile scaffold in drug discovery.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 3-(1H-pyrrol-1-yl)piperidine is unavailable, safe handling procedures should be based on the hazards of its constituent moieties, particularly piperidine.

• General Hazards: Assumed to be a flammable liquid, harmful if swallowed, and toxic in contact with skin or if inhaled.[10] Causes severe skin and eye irritation/burns.

• Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat. All manipulations should be performed in a well-ventilated chemical fume hood.

• Handling: Avoid breathing vapors. Prevent contact with skin and eyes. Use non-sparking tools and keep away from ignition sources.[10]

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Conclusion

3-(1H-pyrrol-1-yl)piperidine is a strategically important yet commercially scarce chemical entity. This guide provides a comprehensive framework for its acquisition and use. The most viable procurement strategy is custom synthesis, for which plausible and well-established chemical routes, such as classical N-alkylation or Buchwald-Hartwig amination, can be employed. Rigorous analytical quality control is paramount upon receipt of the material. With its valuable structural and physicochemical properties, 3-(1H-pyrrol-1-yl)piperidine serves as a promising scaffold for the development of novel therapeutics, making the investment in its synthesis a worthwhile endeavor for advancing drug discovery programs.

References

• O'Hagan, D. (2000). Piperidine and pyrrolidine alkaloids: a kaleidoscope of structures and biological activities. Natural Product Reports, 17(5), 435-446. Available at: [Link]

• MOLBASE. (n.d.). 3-((1H-pyrrol-1-yl)methyl)-N-(3-(piperidin-1-yl)propyl)piperidine-1-carboxamide. Retrieved January 26, 2026, from [Link]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564–12649. Available at: [Link]

• The Journal of Organic Chemistry. (2025). Selective endo-Cyclic α-Functionalization of Saturated N-Alkyl Piperidines. ACS Publications. Retrieved January 26, 2026, from [Link]

• Vitale, P., et al. (2021). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. Molecules, 26(16), 4937. Available at: [Link]

• PubChem. (n.d.). 3-(5-oxo-2H-pyrrol-1-yl)piperidine-2,6-dione. Retrieved January 26, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-alkylation. Retrieved January 26, 2026, from [Link]

• Foley, D. A., et al. (2019). Buchwald Hartwig diversification of unprotected halotryptophans, halotryptophan containing tripeptides and the natural product barettin in aqueous conditions. Chemical Communications, 55(83), 12536-12539. Available at: [Link]

• Phillips, E. M., et al. (2023). A General Strategy for N–(Hetero)aryl Piperidine Synthesis Using Zincke Imine Intermediates. ChemRxiv. Available at: [Link]

• International Journal of Novel Research and Development. (2024). Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. IJNRD. Retrieved January 26, 2026, from [Link]

• Wang, C., et al. (2016). Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde. Advanced Materials Research, 1130, 21-25. Available at: [Link]

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?. Retrieved January 26, 2026, from [Link]

• Sytnik, K., et al. (2021). Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. Molecules, 26(23), 7385. Available at: [Link]

• ChemistryViews. (2023). General Path to N-Arylpiperidines. Retrieved January 26, 2026, from [Link]

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• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ijnrd.org [ijnrd.org]
• 3. 169751-01-3|4-(1H-Pyrrol-1-yl)piperidine|BLD Pharm [bldpharm.com]
• 4. 164331-95-7|3-((1H-Pyrrol-1-yl)methyl)piperidine|BLD Pharm [bldpharm.com]
• 5. Synthesis of substituted N-heterocycles by N-alkylation [organic-chemistry.org]
• 6. diva-portal.org [diva-portal.org]
• 7. researchgate.net [researchgate.net]
• 8. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PIPERIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Protocols & Analytical Methods

Synthesis of 3-(1H-pyrrol-1-yl)piperidine from piperidin-3-amine: An Application Guide

This comprehensive guide provides detailed application notes and protocols for the synthesis of 3-(1H-pyrrol-1-yl)piperidine, a valuable heterocyclic building block in medicinal chemistry and drug development. The primary focus of this document is the efficient construction of the pyrrole ring onto the piperidine scaffold, starting from the readily available precursor, piperidin-3-amine. This synthesis is primarily achieved through the well-established Paal-Knorr pyrrole synthesis, also known as the Clauson-Kaas reaction when using a 1,4-dicarbonyl equivalent.

The piperidine motif is a privileged scaffold in a wide array of pharmaceuticals, valued for its ability to modulate physicochemical properties and interact with biological targets. The addition of a pyrrole ring introduces a planar, aromatic system that can engage in various non-covalent interactions, offering a versatile platform for the design of novel therapeutic agents.

I. Strategic Overview: The Paal-Knorr/Clauson-Kaas Approach

The synthesis of N-substituted pyrroles from primary amines and 1,4-dicarbonyl compounds is a robust and widely utilized transformation in organic chemistry. The Clauson-Kaas modification employs a stable precursor, 2,5-dimethoxytetrahydrofuran, which generates the reactive 1,4-dicarbonyl species, succinaldehyde, in situ under acidic conditions. This approach is particularly advantageous as it avoids the handling of the often unstable succinaldehyde.

The overall synthetic strategy involves the acid-catalyzed reaction of piperidin-3-amine with 2,5-dimethoxytetrahydrofuran. The reaction proceeds through the formation of a hemiaminal intermediate, followed by cyclization and subsequent dehydration to yield the aromatic pyrrole ring.

Application Note: Strategic Implementation of Novel Piperidine Derivatives in Solid-Phase Synthesis

An Application Note and Comprehensive Protocol for Researchers, Scientists, and Drug Development Professionals

Abstract

Solid-Phase Peptide Synthesis (SPPS) remains the cornerstone of peptide and modified small molecule synthesis, largely due to the efficiency of the Fluorenylmethyloxycarbonyl (Fmoc) protection strategy. The critical step of Fmoc deprotection is conventionally achieved using piperidine. However, the pursuit of enhanced purity, reduced side reactions, and greener synthetic protocols has spurred investigation into alternative bases. This document provides a detailed guide on the principles and practices of using substituted piperidines in Fmoc-SPPS. While standard piperidine protocols form the bedrock of our discussion, we will use 3-(1H-pyrrol-1-yl)piperidine as a conceptual model to illustrate the evaluation and implementation of novel deprotection reagents. This guide explains the underlying chemical mechanisms, offers detailed, field-tested protocols, and provides a framework for researchers to validate and optimize new reagents for their specific synthetic needs.

Introduction: The Central Role of Piperidine in Fmoc-SPPS

The Fmoc group is an essential Nα-protecting group in modern solid-phase synthesis due to its stability to a wide range of reagents and its lability under mild basic conditions.[1][2] The standard method for its removal involves treatment with a 20% solution of piperidine in a polar aprotic solvent, typically N,N-Dimethylformamide (DMF).[3][4]

The mechanism proceeds via a β-elimination (E1cB-like) pathway. Piperidine, acting as a base, abstracts the acidic proton from the C9 position of the fluorenyl ring. This generates a carbanion, leading to the elimination of dibenzofulvene (DBF) and the release of the free amine on the resin-bound substrate. The liberated DBF is subsequently trapped by a second molecule of piperidine to form a stable DBF-piperidine adduct, preventing DBF polymerization and potential side reactions with the newly deprotected amine.[5]

Figure 2: The iterative workflow of a single SPPS cycle.

Standard Piperidine Deprotection:

• Add 2 mL of 20% piperidine in DMF to the resin. Agitate for 3 minutes and drain.

• Add another 2 mL of 20% piperidine in DMF. Agitate for 10-15 minutes and drain.

• Proceed with washing (Step 2 in Figure 2).

Protocol for Evaluating 3-(1H-pyrrol-1-yl)piperidine:

• Objective: To determine the optimal concentration and time required for complete Fmoc removal without inducing side reactions.

• Methodology:

  • Prepare solutions of 3-(1H-pyrrol-1-yl)piperidine in DMF at various concentrations (e.g., 10%, 20%, 30% v/v).

  • Using a simple resin-bound Fmoc-amino acid (e.g., Fmoc-Gly-Rink), treat separate batches with each concentration.

  • At various time points (e.g., 2, 5, 10, 15, 20, 30 min), take a small aliquot of the supernatant and measure the absorbance at ~301 nm. This tracks the formation of the DBF-adduct, indicating the rate of deprotection. [5] 4. After each time point, also take a small sample of resin beads, wash them thoroughly, and perform a Kaiser test. Complete deprotection is indicated by a strong blue color.

  • Compare the kinetics and completeness to the standard 20% piperidine control. The goal is to find a condition that achieves complete deprotection in a reasonable timeframe (e.g., < 20 min).

  • Synthesize a short, sensitive test peptide (e.g., a sequence containing Asp) using the optimized conditions. Analyze the crude cleaved product by HPLC and Mass Spectrometry to quantify aspartimide formation or other side products relative to the piperidine control.

Protocol 3: Final Cleavage and Deprotection

This step cleaves the synthesized molecule from the resin and removes all acid-labile side-chain protecting groups simultaneously.

Standard Cleavage Cocktail (Reagent B derivative): [6]

Component	Volume %	Purpose
Trifluoroacetic Acid (TFA)	95%	Strong acid for cleavage
Water (H₂O)	2.5%	Scavenger for tert-butyl cations

| Triisopropylsilane (TIPS) | 2.5% | Scavenger for trityl and other cations [7]|

Procedure:

• Resin Preparation: After the final synthesis cycle, wash the peptidyl-resin thoroughly with DCM (5x) to remove DMF and shrink the beads. Dry the resin under a stream of nitrogen or in a vacuum desiccator for at least 1 hour.

• Cleavage Reaction:

  • Place the dry resin in a suitable reaction vessel (e.g., a scintillation vial).

  • Prepare the cleavage cocktail fresh and add it to the resin (typically 1-2 mL per 0.1 mmol of resin).

  • Caution: Perform this step in a well-ventilated fume hood. TFA is highly corrosive.

  • Agitate the slurry at room temperature for 2-3 hours.

• Product Isolation:

  • Filter the resin away from the TFA solution, collecting the filtrate which contains the product.

  • Wash the resin beads twice with a small amount of fresh TFA to ensure complete recovery.

  • Combine the filtrates.

• Precipitation:

  • Concentrate the TFA solution to about one-third of its original volume using a gentle stream of nitrogen.

  • Add the concentrated solution dropwise into a centrifuge tube containing 10-15 mL of ice-cold diethyl ether. A white precipitate of the crude product should form.

• Purification:

  • Centrifuge the mixture, decant the ether, and wash the pellet 2-3 times with cold ether.

  • Dry the crude product under vacuum.

  • Analyze the product via analytical HPLC and Mass Spectrometry. Purify using preparative HPLC.

Analytical Validation and Quality Control

Throughout the synthesis, process analytical technologies (PAT) are crucial for ensuring success. [8][9]

• Kaiser Test: A qualitative test used after coupling to detect free primary amines. A positive result (deep blue beads) indicates incomplete coupling, necessitating a recoupling step.

• UV-Vis Monitoring: As mentioned, monitoring the UV absorbance of the DBF-adduct in the deprotection solution provides a quantitative measure of Fmoc removal kinetics. [2]* HPLC and LC-MS: These are the definitive analytical tools used after cleavage. They provide information on the purity of the crude product, confirm the molecular weight of the desired compound, and help identify any deletion or side-product sequences.

Conclusion and Future Perspectives

The foundational protocols of Fmoc-SPPS are robust and widely applicable. The use of standard 20% piperidine in DMF remains the gold standard for its efficiency and reliability. However, the exploration of novel deprotection agents like 3-(1H-pyrrol-1-yl)piperidine is a scientifically valuable endeavor that can lead to significant process improvements, especially for the synthesis of complex, sensitive, or next-generation therapeutics.

By following a systematic evaluation protocol—characterizing deprotection kinetics, performing comparative syntheses of sensitive sequences, and meticulously analyzing the final products—researchers can confidently validate and implement new reagents. This structured approach, grounded in the established principles of solid-phase synthesis, empowers scientists to push the boundaries of chemical synthesis, enhancing product quality, reducing environmental impact, and ultimately accelerating drug discovery and development.

References

• Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). (2020).
• Practical Synthesis Guide to Solid Phase Peptide Chemistry. AAPPTec.

• Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. (2021). ResearchGate. [Link]

• Replacing piperidine in solid phase peptide synthesis: effective Fmoc removal by alternative bases. (2021). Green Chemistry, RSC Publishing. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2022). PMC, PubMed Central. [Link]

• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. (2023). Advanced Journal of Chemistry, Section A. [Link]

• In situ Fmoc removal. Green Chemistry, RSC Publishing. [Link]

• Protocol for efficient solid-phase synthesis of peptides containing 1-hydroxypyridine-2-one (1,2-HOPO). National Institutes of Health (NIH). [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. (2022). RSC Medicinal Chemistry. [Link]

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• Analytical Techniques for Small Molecule Solid Phase Synthesis. (2000). ResearchGate. [Link]

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• Total wash elimination for solid phase peptide synthesis. (2023). PMC, National Institutes of Health (NIH). [Link]

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Application Notes and Protocols for 3-(1H-pyrrol-1-yl)piperidine in Drug Design

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of the 3-(1H-pyrrol-1-yl)piperidine Scaffold

In the landscape of modern medicinal chemistry, the piperidine ring stands as a privileged scaffold, integral to the structure of numerous approved pharmaceuticals.[1][2] Its prevalence is not accidental; the piperidine motif offers a favorable combination of properties including high aqueous solubility, metabolic stability, and a three-dimensional geometry that allows for precise spatial orientation of substituents to interact with biological targets.[1][2] When coupled with a pyrrole ring at the 3-position, the resulting 3-(1H-pyrrol-1-yl)piperidine moiety emerges as a versatile and potent building block in drug design, particularly in the pursuit of novel kinase inhibitors.

This guide provides an in-depth exploration of the application of the 3-(1H-pyrrol-1-yl)piperidine scaffold, with a specific focus on its role in the development of inhibitors for Interleukin-1 Receptor-Associated Kinase 4 (IRAK4). IRAK4 is a critical serine/threonine kinase that functions as a central mediator in the signaling pathways of Toll-like receptors (TLRs) and interleukin-1 receptors (IL-1Rs).[3] Dysregulation of this pathway is implicated in a host of inflammatory and autoimmune diseases, as well as certain cancers, making IRAK4 a highly sought-after therapeutic target.[4][5]

The 3-(1H-pyrrol-1-yl)piperidine scaffold has been identified as a key component in a new class of potent and selective IRAK4 inhibitors. This document will detail the rationale behind its use, provide comprehensive protocols for its synthesis and biological evaluation, and discuss the structure-activity relationships that guide its optimization in drug discovery campaigns.

Structural and Physicochemical Rationale for Application

The utility of the 3-(1H-pyrrol-1-yl)piperidine scaffold in drug design is rooted in its unique combination of structural and electronic features. The piperidine ring, with its sp³-hybridized carbons, provides a non-planar, flexible yet conformationally definable anchor. This allows for the precise positioning of the pyrrole ring and other substituents into the binding pockets of target proteins. The nitrogen atom of the piperidine can be protonated at physiological pH, enhancing solubility and providing a potential point of interaction with acidic residues in the target protein.

The pyrrole ring, being an aromatic heterocycle, can engage in various non-covalent interactions, including hydrogen bonding (as an acceptor) and π-stacking with aromatic residues like tyrosine, phenylalanine, or tryptophan within the active site of a kinase.[6] The linkage at the 3-position of the piperidine ring provides a distinct spatial vector for the pyrrole moiety compared to substitution at other positions, which can be crucial for achieving selectivity for the target kinase.

Application in IRAK4 Inhibition: A Case Study

Recent patent literature has highlighted the significance of the 3-(1H-pyrrol-1-yl)piperidine scaffold in the design of potent IRAK4 inhibitors. These inhibitors typically feature a core heterocyclic system, such as a pyrazolopyrimidine, that anchors the molecule in the ATP-binding site of the kinase, with the 3-(1H-pyrrol-1-yl)piperidine moiety extending into a solvent-exposed region or a specific sub-pocket.

The rationale for its inclusion is multifaceted:

• Enhanced Potency and Selectivity: The pyrrole ring can form key interactions with residues outside the highly conserved hinge region, contributing to both high affinity and selectivity for IRAK4 over other kinases. The interaction with the gatekeeper residue, often a tyrosine in the IRAK family, is particularly important for selectivity.[7]

• Modulation of Physicochemical Properties: The piperidine ring improves aqueous solubility and can be further functionalized to fine-tune the overall lipophilicity and pharmacokinetic profile of the inhibitor.

• Scaffolding Function Disruption: IRAK4 possesses both kinase and scaffolding functions, the latter being crucial for the assembly of the "Myddosome" signaling complex.[4] While traditional kinase inhibitors block the ATP-binding site, compounds that also disrupt the scaffolding function may offer a more complete inhibition of the inflammatory cascade.[4][8] The 3-(1H-pyrrol-1-yl)piperidine moiety, by occupying a specific region of the protein surface, may contribute to the disruption of protein-protein interactions essential for the scaffolding function.

Experimental Protocols

Part 1: Synthesis of 3-(1H-pyrrol-1-yl)piperidine Scaffold

The synthesis of 3-(1H-pyrrol-1-yl)piperidine is a multi-step process that begins with the readily available precursor, 3-aminopiperidine. To ensure regioselectivity and avoid side reactions, the piperidine nitrogen is typically protected with a tert-butyloxycarbonyl (Boc) group. The pyrrole ring is then formed via the Clauson-Kaas reaction, followed by deprotection of the Boc group.

General synthetic workflow for 3-(1H-pyrrol-1-yl)piperidine.

Protocol 1.1: Synthesis of tert-butyl 3-aminopiperidine-1-carboxylate (N-Boc-3-aminopiperidine)

• Causality: The Boc protecting group is employed to prevent the secondary amine of the piperidine ring from reacting in the subsequent Clauson-Kaas reaction, thereby ensuring that the pyrrole ring is formed exclusively on the primary amine at the 3-position.

• Materials:

  • 3-Aminopiperidine dihydrochloride

  • Di-tert-butyl dicarbonate (Boc)₂O

  • Sodium hydroxide (NaOH)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask, magnetic stirrer, separatory funnel, rotary evaporator

• Procedure:

  • Dissolve 3-aminopiperidine dihydrochloride (1.0 eq) in water and cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of sodium hydroxide (2.2 eq) in water, ensuring the temperature remains below 10 °C.

  • To the cooled solution, add a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane.

  • Allow the reaction mixture to warm to room temperature and stir vigorously for 12-16 hours.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with dichloromethane (2 x 50 mL).

  • Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • The crude product can be purified by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield N-Boc-3-aminopiperidine as a colorless oil or white solid.[2][9]

Protocol 1.2: Synthesis of tert-butyl 3-(1H-pyrrol-1-yl)piperidine-1-carboxylate (Clauson-Kaas Reaction)

• Causality: The Clauson-Kaas reaction is a classic and reliable method for the synthesis of N-substituted pyrroles. It proceeds via the acid-catalyzed reaction of a primary amine with 2,5-dimethoxytetrahydrofuran. The furan derivative, under acidic conditions, forms a reactive 1,4-dicarbonyl intermediate in situ, which then condenses with the primary amine to form the pyrrole ring.[1][10][11]

• Materials:

  • N-Boc-3-aminopiperidine (from Protocol 1.1)

  • 2,5-Dimethoxytetrahydrofuran

  • Glacial acetic acid

  • Round-bottom flask, reflux condenser, heating mantle

  • Saturated aqueous sodium carbonate (Na₂CO₃) solution

  • Ethyl acetate

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • In a round-bottom flask, dissolve N-Boc-3-aminopiperidine (1.0 eq) in glacial acetic acid.

  • Add 2,5-dimethoxytetrahydrofuran (1.2 eq) to the solution.

  • Attach a reflux condenser and heat the mixture to reflux (approximately 118 °C) for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and carefully pour it into a beaker containing ice and an excess of saturated aqueous Na₂CO₃ solution to neutralize the acetic acid.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solution under reduced pressure to obtain the crude product.

  • Purify the residue by flash column chromatography on silica gel (eluting with a gradient of ethyl acetate in hexanes) to yield N-Boc-3-(1H-pyrrol-1-yl)piperidine.[11]

Protocol 1.3: Deprotection of N-Boc-3-(1H-pyrrol-1-yl)piperidine

• Causality: The final step is the removal of the Boc protecting group to liberate the piperidine nitrogen, which is often a key interaction point (e.g., forming a salt bridge or hydrogen bond) with the target protein. Acidic conditions are typically used to cleave the Boc group.

• Materials:

  • N-Boc-3-(1H-pyrrol-1-yl)piperidine (from Protocol 1.2)

  • Trifluoroacetic acid (TFA) or 4M HCl in 1,4-dioxane

  • Dichloromethane (DCM) (if using TFA)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous potassium carbonate (K₂CO₃)

• Procedure (using TFA):

  • Dissolve N-Boc-3-(1H-pyrrol-1-yl)piperidine (1.0 eq) in dichloromethane.

  • Cool the solution to 0 °C and add trifluoroacetic acid (5-10 eq) dropwise.

  • Allow the reaction to warm to room temperature and stir for 1-2 hours, monitoring by TLC.

  • Concentrate the reaction mixture under reduced pressure.

  • Redissolve the residue in DCM and carefully add saturated aqueous NaHCO₃ solution until the effervescence ceases and the pH is basic.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, dry over anhydrous K₂CO₃, filter, and concentrate to yield 3-(1H-pyrrol-1-yl)piperidine. The product can be further purified by distillation or chromatography if necessary.[12][13]

Part 2: Biological Evaluation - IRAK4 Kinase Inhibition Assay

To assess the efficacy of compounds containing the 3-(1H-pyrrol-1-yl)piperidine scaffold as IRAK4 inhibitors, a robust and sensitive kinase assay is required. The ADP-Glo™ Kinase Assay is a widely used luminescent assay that measures the amount of ADP produced during a kinase reaction, which is directly proportional to the kinase activity.

Workflow for the ADP-Glo™ Kinase Assay.

Protocol 2.1: IRAK4 Inhibition Profiling using ADP-Glo™ Kinase Assay

• Self-Validation: The protocol includes positive (no inhibitor) and negative (no enzyme) controls to ensure the assay is performing correctly. A known IRAK4 inhibitor can also be included as a reference compound.

• Materials:

  • Recombinant human IRAK4 enzyme

  • IRAK4 substrate (e.g., a generic peptide substrate like myelin basic protein or a specific peptide substrate)

  • ATP

  • Test compound (dissolved in DMSO)

  • ADP-Glo™ Kinase Assay Kit (containing ADP-Glo™ Reagent and Kinase Detection Reagent)

  • Kinase assay buffer (e.g., 40 mM Tris, pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA)

  • 384-well white assay plates

  • Luminometer

• Procedure:

  • Compound Preparation: Prepare a serial dilution of the test compound in DMSO. A typical starting concentration is 10 mM, diluted to create a 10-point dose-response curve.

  • Reaction Setup: In a 384-well plate, add the following in order:

    • 2.5 µL of kinase assay buffer.

    • 0.5 µL of test compound dilution in DMSO (or DMSO alone for positive control).

    • 2.0 µL of IRAK4 enzyme and substrate mixture in kinase assay buffer.

  • Initiate Kinase Reaction: Add 2.0 µL of ATP solution in kinase assay buffer to all wells except the negative control (add buffer instead). The final volume is 7.0 µL.

  • Incubation: Incubate the plate at room temperature for 60 minutes.

  • Stop Reaction and Deplete ATP: Add 7.0 µL of ADP-Glo™ Reagent to each well. Incubate at room temperature for 40 minutes.[2][13]

  • Convert ADP to ATP and Detect: Add 14.0 µL of Kinase Detection Reagent to each well. Incubate at room temperature for 30-60 minutes.[9]

  • Measure Luminescence: Read the luminescence signal on a plate-reading luminometer.

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to the positive (0% inhibition) and negative (100% inhibition) controls.

    • Plot the percentage of inhibition versus the logarithm of the compound concentration and fit the data to a four-parameter dose-response curve to determine the IC₅₀ value.

Structure-Activity Relationship (SAR) Insights

The development of potent and selective IRAK4 inhibitors is guided by a deep understanding of the structure-activity relationships. While specific SAR data for the 3-(1H-pyrrol-1-yl)piperidine moiety is often proprietary, we can infer key principles from published research on related pyrazolopyrimidine and other IRAK4 inhibitors.[10][14][15]

Moiety	Position/Interaction	Rationale for Activity
Pyrazolopyrimidine Core	Hinge-binding region	Forms critical hydrogen bonds with the kinase hinge residues (e.g., Met265), anchoring the inhibitor in the ATP-binding site.[6][7]
3-(1H-pyrrol-1-yl)piperidine	Solvent-exposed region / Sub-pocket	The pyrrole ring can form π-stacking interactions with the gatekeeper residue (Tyr262), enhancing potency and selectivity.[7] The piperidine nitrogen can be protonated, improving solubility and potentially forming ionic interactions.
Substituents on the Core	Varies	Can be modified to optimize potency, selectivity, and pharmacokinetic properties (e.g., metabolic stability, cell permeability).

Causality in Experimental Choices:

• Introduction of the Pyrrole Ring: The decision to incorporate a pyrrole ring is often driven by the desire to establish a π-stacking interaction with the tyrosine gatekeeper residue, a feature known to be important for IRAK4 inhibition.[7]

• Piperidine as a Linker: The piperidine ring serves as a rigid yet three-dimensional linker that positions the pyrrole ring at an optimal distance and orientation for interaction with its target residues. The choice of the 3-position on the piperidine ring is a result of iterative design and testing to find the optimal vector for this interaction.

• Chirality: The stereochemistry at the 3-position of the piperidine can be critical. Different enantiomers may exhibit significantly different potencies due to the precise conformational requirements of the binding pocket.

• Modifications to the Piperidine Ring: Further substitutions on the piperidine ring can be explored to improve properties such as solubility and metabolic stability without disrupting the key binding interactions.

Conclusion

The 3-(1H-pyrrol-1-yl)piperidine scaffold is a valuable asset in the medicinal chemist's toolkit, particularly for the design of kinase inhibitors. Its application in the development of IRAK4 inhibitors exemplifies how a deep understanding of structural biology, combined with strategic synthetic chemistry, can lead to the creation of potent and selective therapeutic candidates. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this important chemical entity in their own drug discovery endeavors. The continued exploration of this and related scaffolds will undoubtedly lead to the development of novel medicines for a range of diseases.

References

• Byth, K., et al. (2023). Discovery of First-in-Class IRAK4 Scaffolding Inhibitors for the Treatment of Inflammatory Disorders. ACR Convergence 2023. Available at: [Link]

• Chaudhary, D., et al. (2021). Design of Novel IRAK4 Inhibitors Using Molecular Docking, Dynamics Simulation and 3D-QSAR Studies. Molecules, 26(16), 4992. Available at: [Link]

• Clauson-Kaas, N., & Tyle, Z. (1952). A New Method for the Preparation of N-Substituted Pyrroles. Acta Chemica Scandinavica, 6, 667-670.
• CN101565397B - N-Boc-3-aminopiperidine and synthesizing method of optical isomer thereof. Google Patents.

• Condroski, K. R., et al. (2019). Development of Potent and Selective Pyrazolopyrimidine IRAK4 Inhibitors. Journal of Medicinal Chemistry, 62(15), 7010-7024. Available at: [Link]

• Kelly, P. N., et al. (2015). Recent Progress in the Molecular Recognition and Therapeutic Importance of Interleukin-1 Receptor-Associated Kinase 4. Journal of Medicinal Chemistry, 58(12), 4830-4841. Available at: [Link]

• Kymera Therapeutics, Inc. (2021). Irak degraders and uses thereof. Patent WO-2021127278-A1. Available at: [Link]

• Mishra, A., et al. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry, 19, 903-933. Available at: [Link]

• Repine, J. T., et al. (2007). Synthesis and evaluation of deprotected N-boc piperazine derived mono-mannich bases. Journal of Heterocyclic Chemistry, 44(4), 843-848.

• Tumey, L. N., et al. (2025). Interleukin-1 Receptor-Associated Kinase 4 (IRAK4) Degraders for Treating Inflammatory Diseases: Advances and Prospects. Journal of Medicinal Chemistry. Available at: [Link]

• Wang, Z., et al. (2015). Discovery of 5-Amino-N-(1H-pyrazol-4-yl)pyrazolo[1,5-a]pyrimidine-3-carboxamide Inhibitors of IRAK4. ACS Medicinal Chemistry Letters, 6(7), 777-782. Available at: [Link]

• Di Matteo, M., et al. (2016). Synthesis and biological characterization of 3-(imidazol-1-ylmethyl)piperidine sulfonamides as aromatase inhibitors. Bioorganic & Medicinal Chemistry Letters, 26(13), 3192-3194. Available at: [Link]

• Fancelli, D., et al. (2019). Development of Potent and Selective Pyrazolopyrimidine IRAK4 Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Orra, N. M., et al. (n.d.). Synthesis and characterization of the ligands 2-(1H-pyrrol-2-yl)-1H-benzimidazole and 2-pyridine-benzimidazole and their Fe(II) and Ru(II) complexes. PRP Unicamp. Available at: [Link]

• Patel, M. B., et al. (2024). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. CSIR-NIScPR. Available at: [Link]

• Reddy, T. S., et al. (2005). A New and High-Yielding Synthesis of Unstable Pyrroles via a Modified Clauson—Kaas Reaction. Tetrahedron Letters, 46(6), 927-929.
• Merck Sharp & Dohme Corp. (2018). Inhibitors of IRAK4 activity. Patent US9943516B2.

• Shin, J. M., et al. (2017). Discovery, synthesis, and structure-activity relations of 3,4-dihydro-1H-spiro(naphthalene-2,2'-piperidin)-1-ones as potassium-competitive acid blockers. Bioorganic & Medicinal Chemistry, 25(14), 3694-3705. Available at: [Link]

• Reddit. (2024). Advice on N-boc deprotection in the presence of acid sensitive groups. r/Chempros. Available at: [Link]

• Vedejs, E., & Lu, S. (2009). Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. Arkivoc, 2009(14), 181-190. Available at: [Link]

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Application Notes and Protocols for the Scale-Up Synthesis of 3-(1H-pyrrol-1-yl)piperidine for Preclinical Studies

Abstract

This document provides a comprehensive guide for the scale-up synthesis of 3-(1H-pyrrol-1-yl)piperidine, a key heterocyclic scaffold with significant potential in drug discovery. The synthesis is designed to produce material in sufficient quantity and quality for preclinical evaluation. This guide moves beyond a simple recitation of steps, delving into the rationale behind the chosen synthetic strategy, process controls, and analytical validation. The protocols are structured to be self-validating, ensuring robustness and reproducibility, which are critical for advancing a compound from discovery to development.

Introduction: Strategic Importance of 3-(1H-pyrrol-1-yl)piperidine

The 3-(1H-pyrrol-1-yl)piperidine moiety is a valuable pharmacophore found in a variety of biologically active molecules. Its rigid, three-dimensional structure allows for precise orientation of substituents to interact with biological targets. The development of a robust and scalable synthesis is a critical step to enable comprehensive preclinical evaluation, including toxicology, pharmacokinetics, and efficacy studies. This application note details a scalable two-step synthesis, commencing with the preparation of the key intermediate, 3-aminopiperidine, followed by the construction of the pyrrole ring via a modified Paal-Knorr/Clauson-Kaas reaction.

Overall Synthetic Strategy

The selected synthetic route is a convergent two-step process designed for scalability, safety, and efficiency. The first stage involves the synthesis of the crucial precursor, 3-aminopiperidine. The second stage is the formation of the pyrrole ring through the condensation of 3-aminopiperidine with 2,5-dimethoxytetrahydrofuran.

Caption: Overall two-step synthetic workflow.

Scale-Up Synthesis of 3-Aminopiperidine Dihydrochloride (Precursor)

A robust and scalable synthesis of 3-aminopiperidine is paramount. Several routes have been reported, with many starting from readily available materials like 3-hydroxypyridine. For preclinical quantities, a route that avoids costly chiral resolutions at an early stage and utilizes safe, scalable reactions is preferable.

Rationale for Synthetic Route Selection

The chosen route from 3-hydroxypyridine involves a hydrogenation to the corresponding piperidine, followed by functional group manipulation to introduce the amine. This approach is advantageous for scale-up as catalytic hydrogenation is a well-established industrial process.

Detailed Protocol for Gram-Scale Synthesis of 3-Aminopiperidine Dihydrochloride

This protocol is adapted from established industrial practices and is designed for the preparation of tens to hundreds of grams of the dihydrochloride salt.

Step 1: Hydrogenation of 3-Hydroxypyridine

• Reaction Setup: To a suitable high-pressure reactor, add 3-hydroxypyridine (1.0 eq) and a suitable solvent such as isopropanol. Add a rhodium-nickel/carbon bimetallic catalyst (e.g., 5% Rh, 2.5% Ni on carbon, 0.5-1.0 mol%).

• Hydrogenation: Seal the reactor and purge with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen to the desired pressure (e.g., 10-20 bar) and heat to a temperature of 80-100°C.

• Monitoring: Monitor the reaction progress by HPLC or GC-MS until complete consumption of the starting material.

• Work-up: Cool the reactor to room temperature and carefully vent the hydrogen. Filter the reaction mixture through a pad of celite to remove the catalyst. Concentrate the filtrate under reduced pressure to afford crude 3-hydroxypiperidine.

Step 2: Conversion to 3-Aminopiperidine (via Mesylate and Azide)

This transformation is a representative example; other methods such as Mitsunobu reaction can also be employed but may present more challenges on scale-up.

• Mesylation: Dissolve the crude 3-hydroxypiperidine (1.0 eq) and a suitable base (e.g., triethylamine, 1.5 eq) in a suitable solvent (e.g., dichloromethane). Cool the mixture to 0°C and add methanesulfonyl chloride (1.2 eq) dropwise. Allow the reaction to warm to room temperature and stir until complete conversion is observed by TLC or LC-MS.

• Azide Displacement: To the reaction mixture, add sodium azide (2.0 eq) and a phase-transfer catalyst (e.g., tetrabutylammonium bromide, 0.1 eq). Add water to create a biphasic system and heat the mixture to reflux. Monitor the reaction until the mesylate is consumed.

• Reduction and Deprotection: After cooling, separate the organic layer. The crude azide can be reduced using various methods, such as catalytic hydrogenation (e.g., H₂, Pd/C) or with a reducing agent like lithium aluminum hydride. Subsequent treatment with hydrochloric acid will yield the desired 3-aminopiperidine dihydrochloride.[1][2]

Purification of 3-Aminopiperidine Dihydrochloride:

The crude dihydrochloride salt can be purified by recrystallization from a suitable solvent system, such as ethanol/water or isopropanol/water, to yield material of >98% purity.

Scale-Up Synthesis of 3-(1H-pyrrol-1-yl)piperidine

The final step is the construction of the pyrrole ring using the Paal-Knorr or Clauson-Kaas reaction. The Clauson-Kaas modification, utilizing 2,5-dimethoxytetrahydrofuran as a stable precursor to the required 1,4-dicarbonyl compound, is often preferred for its operational simplicity.[3][4]

Mechanistic Insight: The Clauson-Kaas Reaction

The reaction proceeds via an acid-catalyzed ring-opening of 2,5-dimethoxytetrahydrofuran to form a reactive dialdehyde equivalent. The primary amine of 3-aminopiperidine then undergoes a double condensation, followed by cyclization and dehydration to form the aromatic pyrrole ring.[3]

Caption: Simplified mechanism of the Clauson-Kaas reaction.

Detailed Protocol for Gram-Scale Synthesis

This protocol is designed to produce 10-50 grams of the target compound.

Materials and Equipment:

• 3-Aminopiperidine dihydrochloride (1.0 eq)

• 2,5-Dimethoxytetrahydrofuran (1.1 eq)

• Glacial Acetic Acid

• Sodium Bicarbonate

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate

• Round-bottom flask with magnetic stirrer and reflux condenser

• Heating mantle

• Separatory funnel

Procedure:

• Reaction Setup: To a round-bottom flask, add 3-aminopiperidine dihydrochloride and glacial acetic acid. Stir the mixture until the solid is fully dissolved.

• Addition of Reagent: Add 2,5-dimethoxytetrahydrofuran to the solution.

• Reaction: Heat the reaction mixture to reflux (approximately 110-120°C) and maintain for 2-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a beaker containing a saturated aqueous solution of sodium bicarbonate to neutralize the acetic acid. Caution: CO₂ evolution will occur.

  • Transfer the neutralized mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

Purification Strategy

The crude 3-(1H-pyrrol-1-yl)piperidine is typically a viscous oil or a low-melting solid. Purification is critical to meet the stringent purity requirements for preclinical studies.

• Column Chromatography: For gram-scale purification, flash column chromatography on silica gel is effective. A gradient elution system, for example, starting with hexane/ethyl acetate and gradually increasing the polarity with a modifier like methanol, can provide good separation.[5]

• Crystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes, isopropanol) can be an efficient method for purification on a larger scale.

• Preparative HPLC: For high-purity material required for definitive toxicology studies, preparative HPLC may be necessary.[6]

In-Process Controls and Analytical Characterization

Robust analytical methods are essential for monitoring the reaction, controlling the process, and ensuring the quality of the final product.

Parameter	Method	Purpose	Acceptance Criteria (Typical)
Starting Material Identity & Purity	¹H NMR, HPLC	Confirm identity and purity of 3-aminopiperidine and 2,5-dimethoxytetrahydrofuran.	>98% purity
Reaction Completion	TLC, LC-MS	Monitor the disappearance of starting materials.	Starting material <2%
Crude Product Purity	HPLC	Assess the purity profile before purification.	Report results
Final Product Identity	¹H NMR, ¹³C NMR, MS	Confirm the structure of 3-(1H-pyrrol-1-yl)piperidine.	Spectra consistent with structure
Final Product Purity (Assay)	HPLC-UV	Quantify the purity of the final batch.	≥98.0%
Individual Impurity Levels	HPLC-UV	Quantify known and unknown impurities.	Per ICH Q3A guidelines (see below)
Residual Solvents	GC-HS	Quantify any remaining solvents from the synthesis and purification.	Per ICH Q3C guidelines

Preclinical Batch Quality and Impurity Control

For preclinical toxicology studies, the batch of 3-(1H-pyrrol-1-yl)piperidine must be well-characterized, with a defined purity profile. The ICH Q3A(R2) guideline provides a framework for the reporting, identification, and qualification of impurities in new drug substances.[7][8]

Impurity Thresholds for Preclinical Batches

The following thresholds are generally applied for a new drug substance intended for preclinical studies:

Threshold	Limit (based on Maximum Daily Dose < 2g/day)	Action
Reporting Threshold	≥0.05%	Any impurity at or above this level must be reported in the batch analysis.
Identification Threshold	>0.10%	Any impurity exceeding this level should be structurally characterized.
Qualification Threshold	>0.15%	Impurities above this level need to be qualified through toxicological studies.

These are general guidelines and may be adjusted based on the potency of the compound and the duration of the planned clinical studies.

Common Potential Impurities

• Unreacted 3-aminopiperidine: A common process-related impurity.

• Partially reacted intermediates: From incomplete cyclization.

• Polymers or oligomers: Arising from side reactions of the dialdehyde intermediate.

• Solvent adducts: Depending on the solvents used.

A thorough understanding and control of these impurities are critical for the successful progression of the drug candidate.[9]

Safety Considerations

• 3-Aminopiperidine: Corrosive and can cause severe skin burns and eye damage. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• 2,5-Dimethoxytetrahydrofuran: Flammable liquid and vapor. Keep away from heat, sparks, and open flames.

• Acetic Acid: Corrosive. Handle with appropriate PPE.

• Sodium Azide (if used): Highly toxic and can form explosive metal azides. Handle with extreme caution and follow established safety protocols for its use and quenching.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the scale-up synthesis of 3-(1H-pyrrol-1-yl)piperidine for preclinical studies. By understanding the rationale behind the synthetic choices, implementing robust in-process controls, and adhering to regulatory guidelines for purity, researchers can confidently produce this important molecule in the quantities and quality required for successful drug development. The provided protocols are designed to be a starting point for process optimization and can be adapted to specific laboratory and scale-up requirements.

References

• ICH Harmonised Tripartite Guideline. (2006). Impurities in New Drug Substances Q3A(R2). [Link]

• U.S. Food and Drug Administration. (2023). Establishing Impurity Acceptance Criteria Not Exceeding Center for Veterinary Medicine Guidance. [Link]

• Clean Preparation of Multisubstituted Pyrroles under Metal and Solvent-free Conditions. (2019). Green Chemistry. [Link]

• Gram-scale synthesis of pyrrolone 3a. (n.d.). ResearchGate. [Link]

• Preparation of (r)-3-aminopiperidine dihydrochloride. (2010).

• European Medicines Agency. (2006). Q 3 B (R2) Impurities in New Drug Products. [Link]

• General Pyrrolidine Synthesis via Iridium-Catalyzed Reductive Azomethine Ylide Generation from Tertiary Amides and Lactams. (2021). ACS Publications. [Link]

• Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. (2023). Beilstein Journal of Organic Chemistry. [Link]

• Paal–Knorr synthesis of pyrroles. (2018). RGM College Of Engineering and Technology. [Link]

• ICH Q3A (R2) Impurities in new drug substances. (2006). Scientific guideline. [Link]

• Synthesis of substituted N-aryl pyrollo-quinolines and study of their antimicrobial activities. (2014). Journal of Chemical and Pharmaceutical Research. [Link]

• Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde. (n.d.). ResearchGate. [Link]

• Paal–Knorr synthesis. (n.d.). Wikipedia. [Link]

• Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. (n.d.). Arkivoc. [Link]

• Impurities in Drug Substance-An Overview of ICH Q3A, Q3C and M7 Guidelines. (n.d.). International Journal of Pharmaceutical Investigation. [Link]

• Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. (2020). Chemical Communications. [Link]

• Evaluating Impurities in New Drugs to Prevent Delays in Development. (2023). Premier Research. [Link]

• An Expeditious Synthesis of N-substituted Pyrroles via Microwave-Induced Iodine-Catalyzed Reactions under Solventless Conditions. (n.d.). NIH. [Link]

• Synthesis of 3-substituted pyrrole derivatives with oligo(ethylene glycol) chains. (n.d.). Semantic Scholar. [Link]

• MICROWAVE-INDUCED PAAL-KNORR REACTION WITH AMMONIUM CHLORIDE: SYNTHESIS OF PYRROLES. (2017). ScholarWorks @ UTRGV. [Link]

• Gram-scale preparation and synthetic transformations of the polysubstituted piperidine 3a. (n.d.). ResearchGate. [Link]

• Impurity guidelines in drug development under ICH Q3. (n.d.). AMSbiopharma. [Link]

• An approach to the Paal-Knorr pyrroles synthesis in the presence of β-cyclodextrin in aqueous media. (2013). Chinese Chemical Letters. [Link]

• Isolation of N-Ethyl-2-pyrrolidinone-Substituted Flavanols from White Tea Using Centrifugal Countercurrent Chromatography Off-Line ESI-MS Profiling and Semi-Preparative Liquid Chromatography. (n.d.). MDPI. [Link]

• ICH Q3A Guideline for Impurities in New Drug Substances. (2024). YouTube. [Link]

• ICH Q3AR Guideline Impurity Testing Guideline Impurities in New Drug Substances. (n.d.). IKEV. [Link]

• Principles in preparative HPLC. (n.d.). University of Warwick. [Link]

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• 2. rgmcet.edu.in [rgmcet.edu.in]
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• 8. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. premier-research.com [premier-research.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 3-(1H-pyrrol-1-yl)piperidine

Welcome to the technical support center for the synthesis of 3-(1H-pyrrol-1-yl)piperidine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during the synthesis, with a focus on byproduct formation and mitigation.

Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of 3-(1H-pyrrol-1-yl)piperidine, providing explanations and actionable solutions.

Issue 1: Low Yield of the Desired Product

Q: My reaction is resulting in a low yield of 3-(1H-pyrrol-1-yl)piperidine. What are the potential causes and how can I improve it?

A: Low yields in the Clauson-Kaas synthesis of 3-(1H-pyrrol-1-yl)piperidine can stem from several factors related to the reaction conditions and reagents.

Possible Causes and Solutions:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). If starting material is still present, consider extending the reaction time or slightly increasing the temperature.

• Suboptimal pH: The Clauson-Kaas reaction is acid-catalyzed.[1][2] The pH of the reaction medium is crucial for the hydrolysis of 2,5-dimethoxytetrahydrofuran to the reactive intermediate, succinaldehyde.

  • Solution: Ensure the reaction is sufficiently acidic. Acetic acid is commonly used as both a solvent and a catalyst.[1] If using other solvents, a catalytic amount of a Brønsted acid like p-toluenesulfonic acid can be added. However, excessively strong acidic conditions can lead to degradation of the product.

• Reagent Quality: The purity of the starting materials, 3-aminopiperidine and 2,5-dimethoxytetrahydrofuran, is critical.

  • Solution: Use high-purity reagents. 3-aminopiperidine can be prone to oxidation and should be stored under an inert atmosphere. 2,5-dimethoxytetrahydrofuran can hydrolyze over time, so it's best to use a fresh bottle or distill it before use.

• Suboptimal Temperature: The reaction temperature can influence the reaction rate and the formation of byproducts.

  • Solution: The reaction is often performed at elevated temperatures, but excessive heat can promote side reactions. If byproduct formation is an issue, try running the reaction at a lower temperature for a longer duration. Microwave-assisted synthesis can sometimes improve yields and reduce reaction times.[3][4]

Issue 2: Presence of a Major, Unidentified Byproduct

Q: I am observing a significant byproduct in my crude reaction mixture that is difficult to separate from the desired product. What could this byproduct be and how can I minimize its formation?

A: A common byproduct in this synthesis is likely related to the self-condensation of the succinaldehyde intermediate or polymerization of the pyrrole product under acidic conditions.

Potential Byproducts and Mitigation Strategies:

• Polymeric Materials: Pyrroles are known to be susceptible to polymerization in the presence of strong acids.

  • Causality: The acidic conditions required for the Clauson-Kaas reaction can also protonate the pyrrole ring of the product, initiating polymerization.

  • Mitigation:

    • Control Acidity: Use the minimum amount of acid catalyst necessary to promote the reaction. A weaker acid like acetic acid is often sufficient.

    • Temperature Control: Avoid excessive temperatures, as this can accelerate polymerization.

    • Work-up: Neutralize the reaction mixture with a base (e.g., sodium bicarbonate solution) as soon as the reaction is complete to quench the acid catalyst.

• Products from Self-Condensation of Succinaldehyde: The succinaldehyde intermediate, formed from the hydrolysis of 2,5-dimethoxytetrahydrofuran, can undergo self-condensation under acidic conditions.

  • Causality: This can lead to a variety of oligomeric and polymeric byproducts.

  • Mitigation:

    • Stoichiometry: Use a slight excess of 3-aminopiperidine to ensure the succinaldehyde intermediate reacts with the amine rather than itself.

    • Slow Addition: Consider adding the 2,5-dimethoxytetrahydrofuran slowly to the reaction mixture containing 3-aminopiperidine and the acid catalyst. This will keep the concentration of the succinaldehyde intermediate low at any given time.

Issue 3: Difficulty in Product Purification

Q: I am struggling to purify 3-(1H-pyrrol-1-yl)piperidine from the crude reaction mixture. What are some effective purification strategies?

A: Purification can be challenging due to the polar nature of the product and the potential for similarly polar byproducts.

Purification Protocols:

• Acid-Base Extraction:

  • After the reaction is complete, cool the mixture to room temperature and dilute it with water.

  • Neutralize the excess acid with a suitable base, such as sodium bicarbonate or sodium carbonate solution, until the pH is approximately 8-9.

  • Extract the aqueous layer with an organic solvent like dichloromethane or ethyl acetate. The desired product should move into the organic layer.

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Column Chromatography:

  • Stationary Phase: Silica gel is a common choice.

  • Mobile Phase: A gradient of ethyl acetate in hexanes or a mixture of dichloromethane and methanol can be effective. The polarity of the eluent will need to be optimized based on TLC analysis.

• Distillation: If the product is a liquid and thermally stable, vacuum distillation can be a viable purification method, especially for removing non-volatile polymeric byproducts.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Clauson-Kaas reaction for the synthesis of 3-(1H-pyrrol-1-yl)piperidine?

A1: The Clauson-Kaas reaction is a well-established method for synthesizing N-substituted pyrroles.[1] The reaction proceeds through the following key steps[2]:

• Acid-catalyzed hydrolysis: 2,5-dimethoxytetrahydrofuran is hydrolyzed in the presence of an acid to form the reactive intermediate, succinaldehyde.

• Condensation: The primary amine of 3-aminopiperidine reacts with the two aldehyde groups of succinaldehyde to form a di-imine intermediate.

• Cyclization and Aromatization: The di-imine intermediate undergoes an intramolecular cyclization followed by the elimination of water to form the aromatic pyrrole ring.

Reaction Mechanism

Caption: Mechanism of the Clauson-Kaas Synthesis.

Q2: Are there any alternative synthetic routes to 3-(1H-pyrrol-1-yl)piperidine?

A2: While the Clauson-Kaas reaction is the most direct and common method, other strategies for forming N-substituted pyrroles could theoretically be adapted. These include variations of the Paal-Knorr pyrrole synthesis using different precursors for the 1,4-dicarbonyl moiety.[5] Additionally, transition metal-catalyzed N-arylation or N-alkylation reactions could be explored, though these are generally more complex and may require specialized catalysts and ligands.[6]

Q3: Can I use a protecting group for the piperidine nitrogen?

A3: Protecting the secondary amine of the piperidine ring is generally not necessary for this specific reaction and would add extra steps of protection and deprotection to the synthesis. The primary amine at the 3-position is significantly more nucleophilic and will selectively react with the succinaldehyde intermediate.

Experimental Protocols

Protocol 1: Synthesis of 3-(1H-pyrrol-1-yl)piperidine

• To a solution of 3-aminopiperidine (1.0 eq) in glacial acetic acid, add 2,5-dimethoxytetrahydrofuran (1.1 eq).

• Heat the reaction mixture to 80-90 °C and stir for 4-6 hours.

• Monitor the reaction progress by TLC (e.g., 10% Methanol in Dichloromethane).

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully pour the reaction mixture into a beaker containing ice and water.

• Basify the mixture to a pH of 8-9 with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer three times with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Purification by Column Chromatography

• Prepare a silica gel column in a suitable solvent system (e.g., 2% methanol in dichloromethane).

• Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

• Elute the column with a gradient of increasing methanol concentration (e.g., from 2% to 10% methanol in dichloromethane).

• Collect the fractions and analyze them by TLC.

• Combine the fractions containing the pure product and evaporate the solvent to yield 3-(1H-pyrrol-1-yl)piperidine.

Byproduct Formation and Mitigation Strategy

Caption: Byproduct formation pathways and mitigation.

Data Summary

Issue	Potential Cause	Recommended Action
Low Yield	Incomplete reaction	Extend reaction time, slightly increase temperature
Suboptimal pH	Ensure sufficient acidity (e.g., acetic acid)
Poor reagent quality	Use high-purity starting materials
Byproduct Formation	Pyrrole polymerization	Control acidity, avoid high temperatures
Succinaldehyde self-condensation	Use slight excess of amine, slow addition of 2,5-DMTHF
Purification Difficulty	Similar polarity of product and byproducts	Utilize acid-base extraction followed by column chromatography

References

• Organic Chemistry Portal. (n.d.). Pyrrole synthesis. Retrieved from [Link]

• Mohanty, P., & Sahoo, P. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry, 19, 928–955. [Link]

• Google Patents. (2008). Preparation of (r)-3-aminopiperidine dihydrochloride.

• ResearchGate. (n.d.). Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde. Retrieved from [Link]

• Turner, N. J., & Dunsmore, C. J. (2020). Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades. Chemical Communications, 56(48), 6475-6478. [Link]

• ResearchGate. (2021). Fmoc-Removal with Pyrrolidine Expands the Available Solvent Space in Green Solid-Phase Peptide Synthesis. Retrieved from [Link]

• Google Patents. (2012). Method for synthesizing (R)-3-amino-piperidine by adopting transaminase method.

• Beilstein Journals. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Retrieved from [Link]

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences, 24(3), 2937. [Link]

• Google Patents. (2007). A kind of purification method of high-purity piperidine. Retrieved from [Link]

• Molecules. (2007). An Expeditious Synthesis of N-substituted Pyrroles via Microwave-Induced Iodine-Catalyzed Reactions under Solventless Conditions. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. General strategy for the synthesis of piperidine derivatives.... Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of substituted N-heterocycles by N-arylation. Retrieved from [Link]

• CORE. (n.d.). 3-Aminopyrroles and their application in the synthesis of pyrrolo[3,2-d]pyrimidine (9-deazapurine) derivatives. Retrieved from [Link]

• National Institutes of Health. (2020). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. Retrieved from [Link]

• MDPI. (2020). Copper-Catalyzed N-Arylation of Amides Using (S)-N-Methylpyrrolidine-2-carboxylate as the Ligand. Retrieved from [Link]

• Nowick Laboratory. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Retrieved from [Link]

• Arkivoc. (2007). Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. Retrieved from [Link]

• ResearchGate. (2025). 3-Aminopyrroles and their application in the synthesis of pyrrolo(3,2-d)pyrimidine (9-deazapurine) derivatives. Retrieved from [Link]

• ResearchGate. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Retrieved from [Link]

• National Institutes of Health. (2025). Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications. Retrieved from [Link]

• National Institutes of Health. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• National Institutes of Health. (2025). Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Replacing piperidine in solid phase peptide synthesis: effective Fmoc removal by alternative bases. Retrieved from [Link]

• ResearchGate. (n.d.). Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. Retrieved from [Link]

• European Patent Office. (2007). PYRROLO[2,3-D]PYRIMIDINE DERIVATIVES; THEIR INTERMEDIATES AND SYNTHESIS. Retrieved from [Link]

• Royal Society of Chemistry. (2022). Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. Retrieved from [Link]

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• 1. Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BJOC - Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach [beilstein-journals.org]
• 3. An Expeditious Synthesis of N-substituted Pyrroles via Microwave-Induced Iodine-Catalyzed Reactions under Solventless Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Pyrrole synthesis [organic-chemistry.org]
• 6. Synthesis of substituted N-heterocycles by N-arylation [organic-chemistry.org]

Technical Support Center: Purification of 3-(1H-pyrrol-1-yl)piperidine

Welcome to the technical support center for the purification of 3-(1H-pyrrol-1-yl)piperidine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the isolation and purification of this valuable heterocyclic building block. Drawing upon established chemical principles and field-proven insights, this document provides a structured approach to troubleshooting, detailed experimental protocols, and answers to frequently asked questions.

Introduction to the Challenges

3-(1H-pyrrol-1-yl)piperidine is a bifunctional molecule featuring a basic piperidine ring and a weakly basic, aromatic pyrrole ring. This unique combination presents a specific set of purification challenges. The basicity of the piperidine nitrogen dictates its behavior during extraction and chromatography, while the pyrrole moiety's sensitivity to acidic conditions requires careful handling.

Commonly synthesized via the Clauson-Kaas reaction between 3-aminopiperidine and 2,5-dimethoxytetrahydrofuran, the crude product is often contaminated with unreacted starting materials, side-products from the reaction, and impurities present in the initial reagents.[1][2] This guide will address these issues systematically.

Troubleshooting Guide: A Symptom-Based Approach

This section is structured to help you diagnose and resolve issues based on observations during your purification process.

Problem 1: Low Yield After Aqueous Work-up and Extraction

Symptom: You have a significantly lower than expected mass of crude product after performing a standard aqueous work-up and extraction.

Potential Causes & Solutions:

• Cause 1: Incomplete Extraction due to Protonation. The piperidine nitrogen is basic and can be protonated by acidic residues from the reaction (e.g., acetic acid used in the Clauson-Kaas reaction), making the product water-soluble.

  • Solution: Before extraction, ensure the aqueous layer is basic (pH > 9) by adding a suitable base like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃). This will ensure your product is in its free-base form and partitions into the organic layer.[3]

• Cause 2: Emulsion Formation. The amphiphilic nature of the product and certain impurities can lead to the formation of a stable emulsion between the aqueous and organic layers, trapping the product.

  • Solution: To break up an emulsion, try adding a saturated brine solution or a small amount of a different organic solvent with a different polarity. Gentle swirling instead of vigorous shaking can also prevent emulsion formation.

Problem 2: Difficulty in Chromatographic Purification

Symptom: During silica gel column chromatography, you observe significant tailing of your product spot on TLC, leading to broad peaks and poor separation on the column.

Potential Causes & Solutions:

• Cause 1: Strong Interaction with Acidic Silica Gel. The basic piperidine nitrogen can strongly interact with the acidic silanol groups on the surface of the silica gel, causing tailing and sometimes irreversible adsorption.[4]

  • Solution 1: Use a Basic Modifier. Add a small amount (0.5-2%) of a basic modifier like triethylamine (TEA) or ammonia solution to your eluent system. This will neutralize the acidic sites on the silica gel and improve the peak shape.[3]

  • Solution 2: Switch to a Different Stationary Phase. Consider using a less acidic stationary phase like neutral or basic alumina. Alternatively, reversed-phase chromatography on a C18 column can be an effective option for polar compounds.[4]

• Cause 2: Inappropriate Eluent Polarity. The polarity of your eluent may not be optimized to achieve good separation between your product and impurities.

  • Solution: Systematically screen different solvent systems using Thin Layer Chromatography (TLC). A good starting point for this compound would be a mixture of a non-polar solvent (like hexanes or dichloromethane) and a polar solvent (like ethyl acetate or methanol). Adjust the ratio to achieve an Rf value of approximately 0.3 for your product.

Problem 3: Product Degradation During Purification

Symptom: You notice the appearance of new, often colored, spots on your TLC plate during purification, or a decrease in the overall recovery of pure product.

Potential Causes & Solutions:

• Cause 1: Decomposition of the Pyrrole Ring. The pyrrole ring is known to be sensitive to strong acidic conditions and can polymerize to form colored impurities.[2]

  • Solution: Avoid the use of strong acids during work-up and purification. If an acid wash is necessary to remove basic impurities, use a dilute and weak acid and minimize the contact time. Ensure that any acidic residue is neutralized before concentrating the product.

• Cause 2: Air Oxidation. Amines, including piperidine derivatives, can be susceptible to air oxidation, which can lead to the formation of colored byproducts.

  • Solution: If you suspect oxidation, try to perform the purification steps under an inert atmosphere (e.g., nitrogen or argon). The use of an antioxidant like butylated hydroxytoluene (BHT) in small quantities during storage may also be beneficial.

Frequently Asked Questions (FAQs)

Q1: What are the expected impurities from the synthesis of 3-(1H-pyrrol-1-yl)piperidine?

A1: The common impurities can be categorized as follows:

• Starting Materials: Unreacted 3-aminopiperidine and 2,5-dimethoxytetrahydrofuran.

• Reaction By-products: Side products from the Clauson-Kaas reaction, which can include partially reacted intermediates.[2]

• Reagent Impurities: Impurities present in the commercial 3-aminopiperidine starting material.[5]

Q2: How can I effectively remove unreacted 3-aminopiperidine?

A2: 3-Aminopiperidine is more polar and has two basic centers, making it more water-soluble than the product, especially at neutral or slightly acidic pH. A carefully controlled acid wash (e.g., with dilute citric acid) can selectively protonate and extract the more basic 3-aminopiperidine into the aqueous phase. However, be mindful of the potential for pyrrole degradation with prolonged acid exposure.

Q3: What is a good starting point for a column chromatography eluent system?

A3: A good starting point for TLC analysis and subsequent column chromatography would be a mixture of dichloromethane and methanol. A gradient elution starting from 100% dichloromethane and gradually increasing the percentage of methanol is often effective. Remember to add a small amount of triethylamine (e.g., 1%) to both solvents to prevent tailing.[3]

Q4: How do I confirm the identity and purity of my final product?

A4: A combination of analytical techniques should be used:

• NMR Spectroscopy (¹H and ¹³C): This will confirm the structure of the molecule. For 3-(1H-pyrrol-1-yl)piperidine, you would expect to see signals corresponding to the protons on the pyrrole ring (typically in the aromatic region) and the piperidine ring (in the aliphatic region).

• Mass Spectrometry (MS): This will confirm the molecular weight of your compound.

• High-Performance Liquid Chromatography (HPLC): This is an excellent technique for assessing the purity of your final product.

Q5: My purified product is a colored oil. Is this normal?

A5: Pure 3-(1H-pyrrol-1-yl)piperidine should be a colorless to pale yellow oil. A darker color often indicates the presence of trace impurities, possibly from polymerization of the pyrrole ring or oxidation. If the product is analytically pure by NMR and HPLC, the color may be due to very minor impurities that are difficult to remove. Storing the product under an inert atmosphere and in the dark can help prevent further discoloration.

Experimental Protocols

Protocol 1: General Acid-Base Extraction for Initial Purification

This protocol is designed to separate the basic 3-(1H-pyrrol-1-yl)piperidine from non-basic impurities.[3][6]

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate.

• Acidic Wash (Optional and with caution): Transfer the organic solution to a separatory funnel. To remove highly basic impurities, wash with a dilute solution of a weak acid (e.g., 1 M citric acid). Shake gently and separate the layers quickly to minimize contact time.

• Neutralization and Basic Wash: Wash the organic layer with a saturated solution of sodium bicarbonate to neutralize any remaining acid, followed by a wash with brine.

• Basification of Aqueous Layer (if acid wash was performed): Cool the acidic aqueous layer in an ice bath and slowly add a strong base (e.g., 6 M NaOH) until the pH is greater than 9.

• Back-Extraction: Extract the now basic aqueous layer with fresh organic solvent (e.g., DCM) three times.

• Combine and Dry: Combine all organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude free base.

Protocol 2: Flash Column Chromatography of a Basic Heterocycle

This protocol is a general guideline for the purification of 3-(1H-pyrrol-1-yl)piperidine using flash column chromatography.

• TLC Analysis: Develop a suitable eluent system using TLC. A good starting point is a gradient of methanol in dichloromethane, with 1% triethylamine added to the mobile phase. Aim for an Rf of ~0.3 for the product.

• Column Packing: Pack a flash chromatography column with silica gel using the chosen eluent system.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like DCM. Adsorb this solution onto a small amount of silica gel and evaporate the solvent to dryness. Carefully load the dry silica onto the top of the column.

• Elution: Begin elution with the solvent system determined by TLC. Collect fractions and monitor them by TLC.

• Combine and Concentrate: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.

Data Presentation

Table 1: Comparison of Purification Techniques

Purification Technique	Applicability	Typical Recovery	Expected Purity	Advantages	Disadvantages
Acid-Base Extraction	Separation of basic product from neutral or acidic impurities.	85-95%	>90%	Simple, rapid, and effective for initial cleanup.	Can lead to emulsion formation; potential for product degradation with strong acids.[6]
Flash Column Chromatography	Separation of compounds with similar polarities.	70-90%	>98%	High resolution; applicable to a wide range of compounds.	Can be time-consuming; potential for product loss on the column.[4]
Crystallization (as a salt)	For solid, thermally stable salt derivatives.	60-80%	>99%	Can yield very high purity material.	Not all compounds form stable, easily crystallizable salts.

Visualizations

Purification Workflow Diagram

Caption: A typical purification workflow for 3-(1H-pyrrol-1-yl)piperidine.

Troubleshooting Logic for Column Chromatography

Caption: Troubleshooting logic for tailing in column chromatography.

References

• Beilstein Journal of Organic Chemistry. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Journal of the Chinese Chemical Society. (n.d.). synthesis of 3-substituted pyrrole derivatives with oligo(ethylene glycol) chains. Journal of the Chinese Chemical Society. Retrieved from [Link]

• ARKIVOC. (n.d.). Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. ARKIVOC. Retrieved from [Link]

• Beilstein Journals. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journals. Retrieved from [Link]

• The Royal Society of Chemistry. (2011). Electronic Supplementary Information One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis. The Royal Society of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Scheme 1. General strategy for the synthesis of piperidine derivatives.... ResearchGate. Retrieved from [Link]

• Google Patents. (n.d.). CN104007202B - A kind of HPLC analytical approach of 3-amino piperidine. Google Patents.

• SynZeal. (n.d.). 3-Amino Piperidine Impurity. SynZeal. Retrieved from [Link]

• Hojnik, C. (n.d.). Synthesis of substituted 1H-pyrrolo[3,2-c]pyridines and 1H-pyrrolo[2,3-b]pyridines. Karl-Franzens-Universitat Graz. Retrieved from [Link]

• MDPI. (2023). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. MDPI. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Chemistry LibreTexts. Retrieved from [Link]

• Nature. (2023). Total wash elimination for solid phase peptide synthesis. Nature. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Retrieved from [Link]

• University of Southwestern Louisiana. (2003). Separation of a Three-Component Organic Mixture using Extraction Techniques and Acid-Base Chemistry. University of Southwestern Louisiana. Retrieved from [Link]

• EPFL. (n.d.). TLC Visualization Reagents. EPFL. Retrieved from [Link]

• Wiley Online Library. (n.d.). Base-induced side reactions in Fmoc-solid phase peptide synthesis: Minimization by use of piperazine as N!-deprotection reagent. Wiley Online Library. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of 3-(1-methyl-1H-pyrrol-2-yl)-3-oxopropanenitrile. ResearchGate. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde. ResearchGate. Retrieved from [Link]

• National Institutes of Health. (2022). 1H-NMR Guided Isolation of Bioactive Compounds from Species of the Genus Piper. National Institutes of Health. Retrieved from [Link]

• Veeprho. (n.d.). 3-Amino Piperidine impurity. Veeprho. Retrieved from [Link]

• YouTube. (2021). Visualizing a TLC plate. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. ResearchGate. Retrieved from [Link]

• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. UNODC. Retrieved from [Link]

• Venkatasai Life Sciences. (n.d.). 3-Amino Piperidine impurity. Venkatasai Life Sciences. Retrieved from [Link]

• ResearchGate. (n.d.). Experimental and theoretical NMR study of 4-(1-pyrrolidinyl)piperidine. ResearchGate. Retrieved from [Link]

• University of Massachusetts Boston. (n.d.). Acid-Base Extraction.1. University of Massachusetts Boston. Retrieved from [Link]

• National Institutes of Health. (2021). Chemical derivatization strategies for enhancing the HPLC analytical performance of natural active triterpenoids. National Institutes of Health. Retrieved from [Link]

• PubMed. (2018). Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. Retrieved from [Link]

• National Institutes of Health. (2011). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. National Institutes of Health. Retrieved from [Link]

• YouTube. (2020). Separation of three compounds using acid-base extraction. YouTube. Retrieved from [Link]

• University of California, Irvine. (n.d.). Exp 6 - Extraction. University of California, Irvine. Retrieved from [Link]

• PubMed. (2003). Characterization of a New Rat Urinary Metabolite of Piperine by LC/NMR/MS Studies. PubMed. Retrieved from [Link]

• National Institutes of Health. (2021). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine?. National Institutes of Health. Retrieved from [Link]

• ResearchGate. (2015). High Performance Thin-Layer Chromatography; Chapter in the book: Green Chromatographic Techniques: Separation and Purification of Organic and Inorganic Analytes. ResearchGate. Retrieved from [Link]

• Nowick Lab. (n.d.). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). Nowick Lab. Retrieved from [Link]

• Organic Syntheses. (n.d.). 5H-Indazolo-[3,2-b]benzo[d]-1,3-oxazine. Organic Syntheses. Retrieved from [Link]

Sources

• 1. US2363158A - Process for the purification of piperidine - Google Patents [patents.google.com]
• 2. BJOC - Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach [beilstein-journals.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Piperidine(110-89-4) 1H NMR [m.chemicalbook.com]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Recrystallization of 3-(1H-pyrrol-1-yl)piperidine

Welcome to the technical support center for the purification of 3-(1H-pyrrol-1-yl)piperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting for the recrystallization of this N-heterocyclic compound. As a molecule of interest in medicinal chemistry and materials science, achieving high purity is paramount. This document offers a blend of theoretical principles and practical, field-tested advice to help you navigate the challenges of its purification.

Frequently Asked Questions (FAQs)

Q1: What is the underlying principle of recrystallization for purifying 3-(1H-pyrrol-1-yl)piperidine?

A1: Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a chosen solvent at different temperatures.[1] For 3-(1H-pyrrol-1-yl)piperidine, the ideal solvent will dissolve the compound sparingly or not at all at room temperature but will fully dissolve it at an elevated temperature.[1] As the hot, saturated solution cools, the solubility of the target compound decreases, leading to the formation of crystals. The impurities, ideally, remain dissolved in the solvent (mother liquor) or are removed during a hot filtration step if they are insoluble.

Q2: What are the key characteristics of a good recrystallization solvent for 3-(1H-pyrrol-1-yl)piperidine?

A2: An ideal solvent for the recrystallization of 3-(1H-pyrrol-1-yl)piperidine should exhibit the following properties:

• High solubility at elevated temperatures and low solubility at room temperature. This differential solubility is the cornerstone of the technique, allowing for good recovery of the purified compound upon cooling.

• Inertness: The solvent should not react with 3-(1H-pyrrol-1-yl)piperidine.

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals.

• Impurity Solubility: The solvent should either dissolve the impurities very well at all temperatures (so they remain in the mother liquor) or not at all (so they can be removed by hot filtration).

• Safety: The solvent should be non-toxic, non-flammable, and environmentally friendly whenever possible.

Q3: Can I use a solvent mixture for the recrystallization?

A3: Yes, a mixed solvent system, often referred to as a solvent-antisolvent system, can be very effective. This is particularly useful when no single solvent provides the desired solubility profile. The process typically involves dissolving the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature, followed by the slow addition of a "poor" solvent (in which it is insoluble) until the solution becomes turbid. A small amount of the "good" solvent is then added to redissolve the precipitate, and the solution is allowed to cool slowly.

Troubleshooting Guide

This section addresses specific issues you may encounter during the recrystallization of 3-(1H-pyrrol-1-yl)piperidine.

Q4: My compound is not dissolving in the hot solvent. What should I do?

A4: There are a few potential reasons for this:

• Insufficient Solvent: You may not have added enough solvent. Add more solvent in small increments to the boiling solution until the compound dissolves.[2]

• Inappropriate Solvent: The chosen solvent may simply be a poor solvent for your compound, even at elevated temperatures. You will need to select a different solvent. Consult the solvent selection guide below.

• Insoluble Impurities: Your crude product may contain insoluble impurities. If a significant amount of solid remains undissolved even after adding a large volume of hot solvent, perform a hot filtration to remove these impurities.

Q5: My compound "oils out" instead of forming crystals upon cooling. How can I fix this?

A5: "Oiling out" occurs when the compound separates from the solution as a liquid rather than a solid. This is often due to a high concentration of impurities or a large difference between the solution temperature and the melting point of your compound. Here are some solutions:

• Slower Cooling: Allow the solution to cool more slowly. You can do this by insulating the flask with glass wool or leaving it on a hot plate that is turned off.

• Use More Solvent: The solution may be too concentrated. Reheat the solution to dissolve the oil, add more solvent, and then allow it to cool slowly.

• Change Solvents: A different solvent or solvent pair may be necessary.

• Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution. This can create a rough surface that promotes nucleation.

• Seed Crystals: If you have a small amount of pure 3-(1H-pyrrol-1-yl)piperidine, add a tiny crystal to the cooled solution to induce crystallization.

Q6: No crystals are forming even after the solution has cooled to room temperature. What can I do?

A6: This indicates that your solution is not supersaturated at room temperature. Here are some troubleshooting steps:

• Induce Crystallization: Try scratching the inside of the flask with a glass rod or adding a seed crystal.

• Reduce the Volume of Solvent: The solution may be too dilute. Gently heat the solution to evaporate some of the solvent and then allow it to cool again.

• Cool in an Ice Bath: Place the flask in an ice bath to further decrease the solubility of your compound.

• Use a Different Solvent: The chosen solvent may be too good at dissolving your compound at all temperatures.

Q7: The recovery of my purified compound is very low. What are the likely causes?

A7: Low recovery can be frustrating. Here are some potential reasons:

• Using Too Much Solvent: The more solvent you use, the more of your compound will remain dissolved in the mother liquor upon cooling. Use the minimum amount of hot solvent necessary to fully dissolve your crude product.

• Premature Crystallization: If the solution cools too quickly during hot filtration, you will lose product on the filter paper. Ensure your filtration apparatus is pre-heated.

• Inappropriate Solvent: If your compound is too soluble in the chosen solvent at low temperatures, you will have a low recovery.

Experimental Protocols

Protocol 1: Solvent Selection for Recrystallization

The selection of an appropriate solvent is critical for successful recrystallization. Based on the structures of piperidine (miscible with water and soluble in many organic solvents) and pyrrole (sparingly soluble in water but soluble in most organic solvents), it is likely that 3-(1H-pyrrol-1-yl)piperidine will be soluble in a range of organic solvents.[3][4] A systematic approach to solvent selection is recommended.

Materials:

• Crude 3-(1H-pyrrol-1-yl)piperidine

• A selection of test solvents (e.g., water, ethanol, methanol, isopropanol, acetone, ethyl acetate, toluene, hexane)

• Test tubes

• Hot plate or water bath

• Glass stirring rods

Procedure:

• Place approximately 20-30 mg of your crude 3-(1H-pyrrol-1-yl)piperidine into a series of test tubes.

• To each test tube, add a different solvent dropwise at room temperature, stirring after each addition. Observe the solubility. An ideal solvent will not dissolve the compound at this stage.

• If the compound is insoluble at room temperature, gently heat the test tube in a water bath or on a hot plate. Continue to add the solvent dropwise until the compound dissolves.

• Once dissolved, remove the test tube from the heat and allow it to cool slowly to room temperature.

• Observe if crystals form. An ideal solvent will yield a good quantity of crystals upon cooling.

• If no crystals form, try cooling the test tube in an ice bath.

Data Presentation: Solubility Screening

Solvent	Solubility at Room Temp.	Solubility at Elevated Temp.	Crystal Formation on Cooling	Suitability
Water	Insoluble	Sparingly Soluble	Good	Potentially suitable
Ethanol	Sparingly Soluble	Soluble	Good	Good Candidate
Acetone	Soluble	Soluble	Poor	Unsuitable
Toluene	Sparingly Soluble	Soluble	Fair	Possible Candidate
Hexane	Insoluble	Insoluble	None	Unsuitable

This table is illustrative. You must perform this screening with your compound.

Protocol 2: Recrystallization of 3-(1H-pyrrol-1-yl)piperidine from Ethanol

Based on a procedure for a related compound, ethanol is a promising solvent for the recrystallization of N-heterocyclic piperidine derivatives.[5]

Materials:

• Crude 3-(1H-pyrrol-1-yl)piperidine

• Ethanol

• Erlenmeyer flask

• Hot plate with stirring capability

• Condenser

• Buchner funnel and flask

• Filter paper

Procedure:

• Place the crude 3-(1H-pyrrol-1-yl)piperidine in an Erlenmeyer flask with a stir bar.

• Add a small amount of ethanol, just enough to create a slurry.

• Heat the mixture to a gentle boil with stirring.

• Add more hot ethanol in small portions until the solid just dissolves. Avoid adding an excess of solvent.

• If the solution is colored, you may add a small amount of activated charcoal and boil for a few minutes to remove colored impurities.

• If you used charcoal or have insoluble impurities, perform a hot filtration through a pre-heated funnel into a clean, pre-heated flask.

• Allow the clear solution to cool slowly to room temperature. Crystal formation should begin.

• Once the flask has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal yield.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of ice-cold ethanol to remove any remaining mother liquor.

• Dry the crystals under vacuum to remove all traces of solvent.

Visualization of the Recrystallization Workflow

The following diagram illustrates the key decision points and steps in the recrystallization process.

Caption: A workflow diagram for the recrystallization of 3-(1H-pyrrol-1-yl)piperidine.

Potential Impurities and Their Removal

The synthesis of 3-(1H-pyrrol-1-yl)piperidine likely involves the reaction of 3-aminopiperidine with a pyrrole precursor or a reductive amination reaction.[6] Potential impurities could include:

• Unreacted Starting Materials: 3-aminopiperidine and the pyrrole starting material. These are often more soluble in polar solvents and can be removed with the mother liquor.

• Byproducts of Reductive Amination: If a reducing agent like sodium borohydride is used, byproducts from its decomposition may be present.[7] These are typically inorganic salts and can be removed by an aqueous workup before recrystallization.

• Over-alkylation Products: In some synthetic routes, di- or tri-substituted piperidines could form. Recrystallization is often effective at separating these closely related compounds.

A thorough understanding of the synthetic route is invaluable for predicting and addressing potential impurities.

References

• PubChem. Piperidine. National Center for Biotechnology Information. [Link]

• Kamal, A., et al. (2012). 2-(Piperidin-1-yl)-6-(1H-pyrrol-1-yl)pyridine-3,5-dicarbonitrile. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 7), o2173. [Link]

• Mokhtary, M., & Mahooti, K. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry-Section A, 7(2), 163-189.

• Welin, E. R., et al. (2018). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. Journal of Medicinal Chemistry, 61(21), 9563–9572. [Link]

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Journal of the American Chemical Society, 145(25), 14221–14226. [Link]

• Phillips, E. M., et al. (2024). A General Strategy for N-(Hetero)arylpiperidine Synthesis Using Zincke Imine Intermediates. Journal of the American Chemical Society, 146(2), 1547–1556. [Link]

• N-Methylpyrrolidine has a boiling point of 81 °C, and piperidine... | Study Prep in Pearson+. (n.d.). [Link]

• Ashenhurst, J. (2017, September 1). Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• Isidro-Llobet, A., et al. (2019). Deprotection Reagents in Fmoc Solid Phase Peptide Synthesis: Moving Away from Piperidine? Molecules, 24(9), 1645. [Link]

• Mishra, S., Karabiyikoglu, S., & Fletcher, S. P. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Synfacts, 19(08), 0841. [Link]

• Nowick, J. S. (2015). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• Phillips, E. M., et al. (2023). A General Strategy for N-(Hetero)aryl Piperidine Synthesis Using Zincke Imine Intermediates. ChemRxiv. [Link]

• National Institute of Standards and Technology. (n.d.). Pyrrole. NIST Chemistry WebBook. [Link]

• Seeberger, P. H. (2024, October 12). Preparation of Piperidines, Part 2: Substituted at Position 3. [Video]. YouTube. [Link]

• Ding, Q., et al. (2015). Discovery of Novel 3,3-Disubstituted Piperidines as Orally Bioavailable, Potent, and Efficacious HDM2-p53 Inhibitors. Journal of Medicinal Chemistry, 58(20), 8113–8133. [Link]

• ChemistryViews. (2023, December 30). General Path to N-Arylpiperidines. [Link]

• Royal Society of Chemistry. (2021, September). Finding the best solvent for recrystallisation student sheet. Education in Chemistry. [Link]

• Organic Chemistry Data. (n.d.). Reductive Amination - Common Conditions. [Link]

• Albericio, F., et al. (2021). Replacing piperidine in solid phase peptide synthesis: effective Fmoc removal by alternative bases. Green Chemistry, 23(18), 7137-7144. [Link]

• Albericio, F., et al. (2021). Replacing piperidine in Solid Phase Peptide Synthesis: effective Fmoc removal by alternative bases. ResearchGate. [Link]

• Wang, C., et al. (2016). Synthesis of 1-(2-(piperidin-1-yl)ethyl)-1H-pyrrole-2-carbaldehyde. Advanced Materials Research, 1133, 3-6. [Link]

• Fletcher, S. P., et al. (2023). Catalytic Enantioselective Synthesis of 3-Piperidines from Arylboronic Acids and Pyridine. Organic Chemistry Portal. [Link]

• Krasavin, M. (2019). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. ResearchGate. [Link]

• Phillips, E. M., et al. (2024). A General Strategy for N-(Hetero)arylpiperidine Synthesis Using Zincke Imine Intermediates. Journal of the American Chemical Society. [Link]

• Cheméo. (n.d.). Chemical Properties of Piperidine, 1-(1-oxo-3-phenyl-2-propenyl)- (CAS 5422-81-1). [Link]

• El-Subbagh, H. I., et al. (2011). Abstract 1369: Synthesis of substituted N-[(3-(1H-pyrrol-1yl)methyl]-5,6-dihydropyridin-1(2H)-yl) benzamide/benzene sulfonamide as anticancer agents. Cancer Research, 71(8 Supplement), 1369. [Link]

Sources

• 1. N-Methylpyrrolidine has a boiling point of 81 °C, and piperidine ... | Study Prep in Pearson+ [pearson.com]
• 2. Replacing piperidine in solid phase peptide synthesis: effective Fmoc removal by alternative bases - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. NCBI - WWW Error Blocked Diagnostic [misuse.ncbi.nlm.nih.gov]
• 4. 109-97-7 CAS MSDS (Pyrrole) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. 2-(Piperidin-1-yl)-6-(1H-pyrrol-1-yl)pyridine-3,5-dicarbonitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: 3-(1H-pyrrol-1-yl)piperidine - Stability and Degradation Guide

Welcome to the technical support center for 3-(1H-pyrrol-1-yl)piperidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information and troubleshooting advice regarding the stability and degradation of this compound. As a molecule incorporating both a pyrrole and a piperidine ring, its stability is influenced by the distinct chemical properties of each heterocyclic system. This document will address potential stability issues, likely degradation pathways, and best practices for handling and storage to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: I am observing inconsistent analytical results with my 3-(1H-pyrrol-1-yl)piperidine sample over time. Could this be due to degradation?

A1: Yes, inconsistent analytical results, such as a decrease in the peak area of the parent compound in chromatographic analyses (e.g., HPLC, LC-MS), are a strong indicator of degradation. 3-(1H-pyrrol-1-yl)piperidine contains both a saturated piperidine ring, which is generally stable, and an aromatic pyrrole ring, which is more susceptible to certain degradation pathways. Factors such as storage conditions, solvent, pH, and exposure to light and air can all contribute to its degradation over time. It is crucial to establish the stability of the molecule under your specific experimental conditions.

Q2: What are the most probable degradation pathways for 3-(1H-pyrrol-1-yl)piperidine?

A2: While specific degradation studies on 3-(1H-pyrrol-1-yl)piperidine are not extensively available in public literature, we can infer the most likely degradation pathways based on the known chemistry of its constituent pyrrole and piperidine rings. The primary sites of degradation are anticipated to be the pyrrole ring and the tertiary amine of the piperidine ring.

Potential degradation pathways include:

• Oxidation: The pyrrole ring and the tertiary amine of the piperidine are susceptible to oxidation. Atmospheric oxygen, or the presence of oxidizing agents, can lead to the formation of N-oxides on the piperidine nitrogen or oxidative opening of the pyrrole ring.

• Acid-Catalyzed Polymerization/Degradation of the Pyrrole Ring: Pyrroles are known to be unstable under acidic conditions and can readily undergo polymerization to form polypyrrolic tars. This is a common issue with pyrrole-containing compounds and can be a significant source of sample degradation if acidic conditions are not controlled.

• Electrophilic Attack on the Pyrrole Ring: The pyrrole ring is electron-rich and susceptible to electrophilic substitution, which can occur if electrophilic species are present in your reaction mixture or storage solution.

• Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate free-radical-mediated degradation pathways. Many organic molecules, including heterocyclic compounds, are light-sensitive.

Q3: What are the recommended storage and handling conditions for 3-(1H-pyrrol-1-yl)piperidine to minimize degradation?

A3: To ensure the long-term stability of 3-(1H-pyrrol-1-yl)piperidine, the following storage and handling procedures are recommended, based on best practices for similar heterocyclic compounds:

Condition	Recommendation	Rationale
Temperature	Store in a cool, dry place. Refrigeration or freezing is generally recommended for long-term storage.	Reduces the rate of thermally induced degradation.
Atmosphere	Store under an inert atmosphere (e.g., argon or nitrogen).	Minimizes oxidation of the pyrrole and piperidine rings.
Light	Protect from light by using amber vials or storing in the dark.	Prevents photodegradation.
Container	Store in a tightly sealed container to prevent moisture and air ingress.	Moisture can facilitate hydrolytic degradation, and air can lead to oxidation.
Handling	Handle in a well-ventilated area, such as a chemical fume hood.	Ensures user safety and minimizes exposure to atmospheric contaminants.

Q4: I need to work with 3-(1H-pyrrol-1-yl)piperidine in solution. What solvents are recommended, and are there any I should avoid?

A4: The choice of solvent can significantly impact the stability of 3-(1H-pyrrol-1-yl)piperidine.

• Recommended Solvents: Aprotic solvents such as acetonitrile, tetrahydrofuran (THF), or dichloromethane (DCM) are generally good choices for short-term use. For longer-term storage in solution, it is advisable to prepare fresh solutions as needed.

• Solvents to Use with Caution: Protic solvents, especially acidic ones, should be used with caution due to the risk of acid-catalyzed degradation of the pyrrole ring. If aqueous solutions are necessary, use buffered systems to control the pH and avoid acidic conditions.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving common issues encountered during the use of 3-(1H-pyrrol-1-yl)piperidine.

Issue 1: Rapid Loss of Compound Purity in Solution

• Symptom: A significant decrease in the parent compound peak and the appearance of multiple new peaks in your chromatogram shortly after dissolving the compound.

• Potential Cause: The solvent may be inappropriate (e.g., acidic) or contaminated with impurities that are reacting with your compound.

• Troubleshooting Steps:

  • Verify Solvent Purity: Use high-purity, anhydrous solvents.

  • Check Solvent pH: If using an aqueous or protic solvent, measure the pH. If acidic, consider buffering the solution to a neutral or slightly basic pH.

  • Solvent Degassing: Degas solvents to remove dissolved oxygen, which can cause oxidation.

  • Switch to an Aprotic Solvent: If possible, switch to an aprotic solvent like acetonitrile or THF.

Issue 2: Discoloration of the Solid Compound or Solution

• Symptom: The solid compound or its solution develops a yellow or brown color over time.

• Potential Cause: This is often a visual indicator of degradation, particularly the formation of polymeric or oxidized byproducts from the pyrrole moiety.

• Troubleshooting Steps:

  • Review Storage Conditions: Ensure the compound is stored under an inert atmosphere, protected from light, and at a low temperature as recommended.

  • Purity Check: Analyze the discolored sample by LC-MS or a similar technique to identify degradation products.

  • Purification: If the purity has significantly decreased, consider repurifying the compound if possible (e.g., by chromatography or recrystallization).

Issue 3: Inconsistent Results in Biological Assays

• Symptom: Variability in the biological activity of 3-(1H-pyrrol-1-yl)piperidine between experiments or over time.

• Potential Cause: The active concentration of your compound may be decreasing due to degradation in the assay medium.

• Troubleshooting Steps:

  • Stability in Assay Buffer: Perform a time-course experiment where you incubate the compound in the assay buffer for the duration of your experiment and analyze its concentration at different time points.

  • Fresh Stock Solutions: Always prepare fresh stock solutions for your experiments from a solid that has been stored correctly.

  • Control for Oxidative Stress: If your assay conditions might induce oxidative stress, consider the possibility of compound degradation and analyze for potential degradation products.

Experimental Protocols

To assist in your investigations, here is a general protocol for conducting a forced degradation study. Such studies are crucial for understanding the intrinsic stability of a molecule and identifying potential degradation products.

Protocol: Forced Degradation Study of 3-(1H-pyrrol-1-yl)piperidine

Objective: To investigate the stability of 3-(1H-pyrrol-1-yl)piperidine under various stress conditions and to identify potential degradation products.

Materials:

• 3-(1H-pyrrol-1-yl)piperidine

• HPLC-grade water, acetonitrile, methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• HPLC or LC-MS system with a suitable column (e.g., C18)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 3-(1H-pyrrol-1-yl)piperidine in a suitable solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Stress Conditions:

  • Acid Hydrolysis: To an aliquot of the stock solution, add an equal volume of 0.1 M HCl. Incubate at a controlled temperature (e.g., 60 °C) for a defined period (e.g., 24 hours).

  • Base Hydrolysis: To another aliquot, add an equal volume of 0.1 M NaOH. Incubate under the same conditions as the acid hydrolysis.

  • Oxidation: To a third aliquot, add an equal volume of 3% H₂O₂. Incubate at room temperature for a defined period.

  • Thermal Degradation: Place an aliquot of the stock solution in a controlled temperature oven (e.g., 80 °C) for a defined period.

  • Photodegradation: Expose an aliquot of the stock solution to a light source (e.g., a photostability chamber with UV and visible light) for a defined period.

  • Control Sample: Keep an aliquot of the stock solution at room temperature, protected from light.

• Sample Analysis:

  • At specified time points, withdraw samples from each stress condition.

  • Neutralize the acid and base hydrolysis samples before analysis.

  • Analyze all samples, including the control, by a validated stability-indicating HPLC or LC-MS method.

• Data Analysis:

  • Compare the chromatograms of the stressed samples to the control.

  • Calculate the percentage degradation of 3-(1H-pyrrol-1-yl)piperidine.

  • Characterize any significant degradation products using mass spectrometry (MS) and other relevant techniques.

This structured approach will help elucidate the degradation pathways and provide valuable information for the formulation, storage, and handling of 3-(1H-pyrrol-1-yl)piperidine.

Visualizing Potential Degradation Pathways

The following diagrams illustrate the key chemical structures and potential degradation pathways for 3-(1H-pyrrol-1-yl)piperidine based on the chemical principles of its constituent rings.

Caption: Core structure of 3-(1H-pyrrol-1-yl)piperidine.

Caption: Inferred degradation pathways for 3-(1H-pyrrol-1-yl)piperidine.

References

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC - PubMed Central. (n.d.). Retrieved January 25, 2026, from [Link]

• Chemical Stability and Characterization of Degradation Products of Blends of 1-(2-Hydroxyethyl)pyrrolidine and 3-Amino-1-propanol - PMC - NIH. (n.d.). Retrieved January 25, 2026, from [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds - PubMed. (n.d.). Retrieved January 25, 2026, from [Link]

• Pyrrole - Wikipedia. (n.d.). Retrieved January 25, 2026, from [Link]

• Common Degradative Pathways of Morpholine, Thiomorpholine, and Piperidine by Mycobacterium aurum MO

Technical Support Center: Alternative Solvents for the Synthesis of 3-(1H-pyrrol-1-yl)piperidine

Welcome to the technical support center dedicated to advancing the synthesis of 3-(1H-pyrrol-1-yl)piperidine. This guide is designed for researchers, scientists, and drug development professionals seeking to optimize their synthetic routes by exploring alternative, greener, and more efficient solvent systems. Here, you will find in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to navigate the challenges and opportunities presented by moving beyond traditional solvents like DMF and DMSO.

Introduction: The Critical Role of Solvent Selection

The synthesis of 3-(1H-pyrrol-1-yl)piperidine, a valuable scaffold in medicinal chemistry, is commonly achieved through methods like the Paal-Knorr or Clauson-Kaas synthesis. Traditionally, these reactions are performed in high-boiling polar aprotic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or N-methyl-2-pyrrolidone (NMP). While effective in solubilizing reagents and facilitating the desired transformations, these solvents are facing increasing scrutiny due to their toxicity and environmental impact.[1]

The principles of green chemistry encourage the adoption of safer alternatives that minimize waste and environmental harm.[2] This guide provides a comprehensive overview of alternative solvents and methodologies for the synthesis of 3-(1H-pyrrol-1-yl)piperidine, empowering you to develop more sustainable and efficient processes.

Frequently Asked Questions (FAQs)

Q1: Why should I consider switching from traditional solvents like DMF for the synthesis of 3-(1H-pyrrol-1-yl)piperidine?

A1: Traditional polar aprotic solvents like DMF are effective but come with significant drawbacks, including reproductive toxicity, making them subject to increasing regulatory restrictions.[1] Greener alternatives such as bio-derived solvents (e.g., Cyrene™, γ-Valerolactone), deep eutectic solvents (DESs), ionic liquids (ILs), and even water or solvent-free systems can offer reduced environmental impact, improved safety profiles, and in some cases, enhanced reaction rates and yields.[2][3]

Q2: What are the main synthetic routes to 3-(1H-pyrrol-1-yl)piperidine where alternative solvents can be applied?

A2: The most common and adaptable route is the Paal-Knorr synthesis , which involves the condensation of a 1,4-dicarbonyl compound (e.g., 2,5-dimethoxytetrahydrofuran as a precursor) with 3-aminopiperidine.[4][5] This method is well-suited for a variety of alternative solvents, including water, DESs, and solvent-free conditions.[3][6]

Q3: What are Deep Eutectic Solvents (DESs) and how can they be used in this synthesis?

A3: DESs are mixtures of hydrogen bond donors (e.g., urea, glycerol) and hydrogen bond acceptors (e.g., choline chloride) that form a liquid with a significantly lower melting point than its individual components.[2] They are often biodegradable, non-toxic, and inexpensive. In the context of the Paal-Knorr synthesis, DESs can act as both the solvent and a catalyst, often allowing for milder reaction conditions and simplified workups.[3]

Q4: I'm concerned about product isolation from viscous solvents like DESs or ionic liquids. What are the recommended work-up procedures?

A4: Product isolation from these non-volatile solvents requires different strategies than with traditional volatile organic solvents. For DESs, which are typically highly water-soluble, a common method is to dilute the reaction mixture with a large volume of water to precipitate the organic product, which can then be collected by filtration.[2] For ionic liquids, liquid-liquid extraction with a solvent immiscible with the IL (e.g., hexane or diethyl ether) is often effective.[7]

Q5: Can water be used as a solvent for the Paal-Knorr synthesis of this compound?

A5: Yes, water is an excellent green solvent for some Paal-Knorr reactions. The use of water can be facilitated by a mild acid catalyst. This approach offers significant environmental benefits and simplifies product isolation.

Troubleshooting Guide

This section addresses common issues encountered when using alternative solvents for the synthesis of 3-(1H-pyrrol-1-yl)piperidine.

Problem	Potential Cause	Suggested Solution
Low or No Product Yield	Inadequate reaction temperature: Some alternative solvents may require different temperature profiles compared to traditional solvents.	Optimize the reaction temperature. For DESs and GVL, a moderate increase in temperature can significantly decrease viscosity and improve reaction rates.[2][8]
Poor solubility of starting materials: The chosen alternative solvent may not be suitable for your specific substrates.	Screen a variety of green solvents with different polarities. Consider using co-solvents if necessary.
Catalyst incompatibility: The catalyst may not be effective in the alternative solvent.	If using a catalyst, ensure it is compatible with the solvent system. For example, some Lewis acids may be hydrolyzed in water.
Formation of Side Products	Intramolecular aldol reaction of the 1,4-dicarbonyl compound: This can be a competing pathway, especially at higher temperatures.[6]	Optimize the reaction temperature and time to favor the desired pyrrole formation.[6]
Decomposition of starting materials or product: Some substrates may be sensitive to the reaction conditions, particularly acidic or basic catalysts.	Use milder reaction conditions. The Paal-Knorr reaction can often be performed under neutral or weakly acidic conditions.[9]
Difficult Product Isolation	High viscosity of the solvent (DESs, ILs): This can make handling and extraction challenging.	For DESs, dilute with water to precipitate the product. For ILs, use an appropriate organic solvent for extraction.[7]
Emulsion formation during work-up: This can occur when partitioning between aqueous and organic phases.	If emulsions form during the workup of reactions in solvents like THF, it is often safer to remove the bulk of the solvent by rotary evaporation before proceeding with the aqueous workup.[10]
Reaction Stalls	Incomplete mixing: Due to high viscosity, especially with DESs.	Ensure vigorous stirring throughout the reaction. A slight increase in temperature can also improve mixing by reducing viscosity.
Deactivation of the catalyst: The catalyst may be poisoned by impurities or degrade over time.	Use fresh, high-purity reagents and solvents. If using a recyclable catalyst, check for loss of activity.

Comparison of Alternative Solvents

The choice of solvent is a critical parameter in optimizing the synthesis of 3-(1H-pyrrol-1-yl)piperidine. The following table provides a comparison of various green and traditional solvents.

Solvent	Boiling Point (°C)	Polarity (Dielectric Constant)	Key Advantages	Key Disadvantages
Water	100	80.1	Environmentally benign, non-flammable, low cost.	Limited solubility of some organic compounds, potential for hydrolysis of sensitive functional groups.
γ-Valerolactone (GVL)	207	36.5	Bio-derived, biodegradable, low toxicity, high boiling point.[8]	Can be susceptible to ring-opening in the presence of strong bases like piperidine.[11]
Cyrene™	227	~30	Bio-derived, biodegradable, non-toxic, high boiling point.[12]	Can be unstable in acidic conditions.[13]
Deep Eutectic Solvents (e.g., Choline Chloride:Urea)	N/A (non-volatile)	Varies	Inexpensive, biodegradable, can act as both solvent and catalyst.[2][3]	High viscosity, potentially challenging product isolation.
Ionic Liquids (e.g., [Bmim][BF4])	N/A (non-volatile)	Varies	Tunable properties, high thermal stability, potential for catalyst recycling.[14]	Higher cost, potential for product contamination, viscosity.
Ethanol	78	24.5	Bio-derived, low toxicity.	Lower boiling point may limit reaction temperature.
Toluene	111	2.4	Good for azeotropic removal of water.	Petroleum-derived, neurotoxin.
Acetonitrile	82	37.5	Good solvent for a range of reagents.	Toxic, volatile.
DMF (for comparison)	153	36.7	Excellent solubilizing power.	Reproductive toxin, environmental concerns.[1]
DMSO (for comparison)	189	46.7	High polarity, good for a range of reactions.	Difficult to remove, can decompose at high temperatures.

Experimental Workflow and Protocols

Logical Flow for Solvent Selection

The selection of an appropriate alternative solvent should be a systematic process based on the specific requirements of your synthesis.

Caption: Decision tree for selecting an alternative solvent.

Protocol 1: Paal-Knorr Synthesis in a Deep Eutectic Solvent (DES)

This protocol utilizes a choline chloride and urea-based DES, which acts as both the solvent and a mild catalyst.[3]

Materials:

• 3-Aminopiperidine dihydrochloride

• 2,5-Dimethoxytetrahydrofuran

• Choline chloride

• Urea

• Sodium hydroxide (for neutralization)

• Deionized water

• Ethyl acetate

Procedure:

• Prepare the DES: In a round-bottom flask, combine choline chloride (1 part by mole) and urea (2 parts by mole). Heat the mixture gently (around 80 °C) with stirring until a clear, homogeneous liquid is formed. Cool to room temperature.

• Neutralize the amine: Dissolve 3-aminopiperidine dihydrochloride (1.0 eq) in a minimal amount of water and neutralize with a stoichiometric amount of sodium hydroxide. Extract the free amine into a suitable organic solvent (e.g., dichloromethane), dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the free base.

• Reaction setup: To the prepared DES, add the 3-aminopiperidine free base (1.0 eq) and 2,5-dimethoxytetrahydrofuran (1.05 eq).

• Reaction: Stir the mixture at 80-100 °C. Monitor the reaction progress by TLC or LC-MS. Reaction times are typically in the range of 1-4 hours.

• Work-up and purification:

  • Cool the reaction mixture to room temperature.

  • Add a large volume of deionized water to the flask. The product should precipitate out of the aqueous solution.

  • Collect the solid product by vacuum filtration and wash thoroughly with water.

  • If the product is an oil, extract the aqueous mixture with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Protocol 2: Paal-Knorr Synthesis in Water

This protocol leverages water as a green solvent with a mild acid catalyst.

Materials:

• 3-Aminopiperidine

• 2,5-Hexanedione (as an alternative 1,4-dicarbonyl)

• Acetic acid (catalytic amount)

• Deionized water

• Ethyl acetate

• Brine

Procedure:

• Reaction setup: In a round-bottom flask equipped with a reflux condenser, combine 3-aminopiperidine (1.0 eq), 2,5-hexanedione (1.0 eq), and deionized water.

• Catalyst addition: Add a catalytic amount of glacial acetic acid (e.g., 10 mol%).

• Reaction: Heat the mixture to reflux (100 °C) and stir vigorously. Monitor the reaction by TLC or LC-MS.

• Work-up and purification:

  • Cool the reaction mixture to room temperature.

  • Extract the mixture with ethyl acetate (3x).

  • Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Mechanistic Insight: The Paal-Knorr Synthesis

The Paal-Knorr synthesis is a robust method for constructing the pyrrole ring. The generally accepted mechanism proceeds through the following key steps:

Caption: Simplified mechanism of the Paal-Knorr pyrrole synthesis.

The initial attack of the primary amine on one of the carbonyl groups forms a hemiaminal intermediate. This is followed by an intramolecular cyclization where the nitrogen attacks the second carbonyl group. The resulting cyclic intermediate then undergoes dehydration to yield the aromatic pyrrole ring. The use of a weakly acidic medium can accelerate the reaction by protonating the carbonyl groups, making them more electrophilic.[9]

Conclusion

The transition to greener, more sustainable solvents for the synthesis of 3-(1H-pyrrol-1-yl)piperidine is not only an environmentally responsible choice but also offers opportunities for process optimization. This guide provides the foundational knowledge and practical protocols to explore alternatives to traditional solvents. By understanding the properties of these novel solvent systems and anticipating potential challenges, researchers can develop robust and efficient synthetic methods that align with the principles of green chemistry.

References

• Bandyopadhyay, A., & Chowdhury, S. (2018). Paal–Knorr synthesis of pyrroles.

• Paal–Knorr synthesis. (2023, November 28). In Wikipedia. Retrieved January 25, 2026, from [Link]

• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal. Retrieved January 25, 2026, from [Link]

• Hernández-Vázquez, E., et al. (2022). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas. Molecules, 27(19), 6683.
• Pena-Pereira, F., & Namieśnik, J. (2014). How Can Deep Eutectic Systems Promote Greener Processes in Medicinal Chemistry and Drug Discovery?. Molecules, 19(11), 17846–17866.
• Tzankova, D., Vladimirova, S., Peikova, L., & Georgieva, M. (2018). SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). Journal of Chemical Technology and Metallurgy, 53(3), 453-464.
• Smith, A. D., & Bodakyel, F. (2021). Deep eutectic solvents: alternative reaction media for organic oxidation reactions. Green Chemistry, 23(2), 739-760.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2021). Pharmaceuticals, 14(8), 779.
• Handy, S. T., & Lavender, K. R. (2013). Organic synthesis in deep eutectic solvents: Paal–Knorr reactions. Tetrahedron Letters, 54(33), 4377–4379.
• Li, Z., et al. (2016). Recovery and purification of ionic liquids from solutions: a review. RSC Advances, 6(85), 81669-81682.
• Isik, M., Sardon, H., & Mecerreyes, D. (2021). Green Solvents as an Alternative to DMF in ZIF-90 Synthesis.
• Horváth, I. T., et al. (2016). Green synthesis of gamma-valerolactone (GVL) through hydrogenation of biomass-derived levulinic acid using.
• De Simone, A., & Capone, S. (2022). Cyrene: a bio-based novel and sustainable solvent for organic synthesis. Green Chemistry, 24(17), 6435-6449.
• Le, Z. G., Chen, Z. C., Hu, Y., & Zheng, Q. G. (2004).
• Iannuzzi, M., et al. (2022). Cyrene: A Green Solvent for the Synthesis of Bioactive Molecules and Functional Biomaterials. International Journal of Molecular Sciences, 23(24), 15993.
• Ferrazzano, L., et al. (2022). Scope and Limitations of γ-Valerolactone (GVL) as a Green Solvent to be Used with Base for Fmoc Removal in Solid Phase Peptide Synthesis. Molecules, 27(3), 963.
• Jessop, P. G. (2022). Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. Chemical Reviews, 122(6), 6166-6211.

• Workup for Polar and Water-Soluble Solvents. University of Rochester, Department of Chemistry. Retrieved January 25, 2026, from [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. How Can Deep Eutectic Systems Promote Greener Processes in Medicinal Chemistry and Drug Discovery? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. rgmcet.edu.in [rgmcet.edu.in]
• 5. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 6. mdpi.com [mdpi.com]
• 7. Recovery and purification of ionic liquids from solutions: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Green Solvents as an Alternative to DMF in ZIF-90 Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 10. Workup [chem.rochester.edu]
• 11. Scope and Limitations of γ-Valerolactone (GVL) as a Green Solvent to be Used with Base for Fmoc Removal in Solid Phase Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cyrene: a bio-based novel and sustainable solvent for organic synthesis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Cyrene: A Green Solvent for the Synthesis of Bioactive Molecules and Functional Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Synthesis of substituted N-heterocycles by N-alkylation [organic-chemistry.org]

Technical Support Center: Catalyst Poisoning in 3-(1H-pyrrol-1-yl)piperidine Synthesis

Welcome to the Technical Support Center for the synthesis of 3-(1H-pyrrol-1-yl)piperidine. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues related to catalyst poisoning encountered during this synthesis. Our goal is to provide you with in-depth technical guidance, field-proven insights, and practical solutions to ensure the efficiency and success of your experiments.

Introduction to the Synthesis and Catalysis

The synthesis of 3-(1H-pyrrol-1-yl)piperidine typically proceeds via the Clauson-Kaas or Paal-Knorr reaction, where 3-aminopiperidine is reacted with a 1,4-dicarbonyl compound or its equivalent, such as 2,5-dimethoxytetrahydrofuran. While acid catalysis is common, heterogeneous catalysts, particularly those from the platinum group metals (PGM) like palladium (Pd) and platinum (Pt), are often employed to facilitate the reaction, especially in industrial settings, due to their high activity and ease of separation.[1]

However, the very nature of the reactants and the reaction environment can lead to a common and frustrating problem: catalyst poisoning. This guide will walk you through diagnosing, troubleshooting, and preventing catalyst deactivation.

Frequently Asked Questions (FAQs)

Q1: My reaction has stalled, or the yield of 3-(1H-pyrrol-1-yl)piperidine is significantly lower than expected. Could this be catalyst poisoning?

A1: Yes, a sudden drop in reaction rate or a consistently low yield are classic symptoms of catalyst poisoning. Poisoning occurs when impurities or reaction components strongly adsorb to the active sites of the catalyst, blocking them and rendering the catalyst inactive.[2] In the synthesis of 3-(1H-pyrrol-1-yl)piperidine, both the reactant (3-aminopiperidine) and the product, being nitrogen-containing heterocycles, can themselves act as catalyst poisons, especially for sensitive platinum group metal catalysts.[2]

Q2: What are the most likely sources of catalyst poisons in my reaction?

A2: The primary suspects for catalyst poisoning in this synthesis can be categorized as follows:

• Impurities in Starting Materials:

  • 3-Aminopiperidine: Commercial 3-aminopiperidine may contain impurities from its synthesis, such as residual starting materials or byproducts.[3] Depending on the synthetic route, these could include sulfur-containing compounds or other nitrogenous bases that have a high affinity for metal catalyst surfaces.

  • 2,5-Dimethoxytetrahydrofuran: While less common, impurities in this reagent could include acidic or basic residues from its preparation that can affect the catalyst's performance.

• Reaction Products and Byproducts:

  • Product Inhibition/Poisoning: The desired product, 3-(1H-pyrrol-1-yl)piperidine, contains a pyrrole nitrogen and a piperidine nitrogen, both of which can coordinate to the metal surface and inhibit further reaction.

  • Side-Reaction Products: Incomplete cyclization or polymerization of reactants can lead to the formation of oligomeric species that can foul the catalyst surface.

• External Contaminants:

  • Solvents: Trace impurities in solvents, such as sulfur compounds in technical-grade solvents, can be potent poisons.

  • Atmosphere: Inadequate inerting of the reaction vessel can allow oxygen to interact with the catalyst, leading to oxidation and deactivation.

Q3: How can I confirm that my catalyst is poisoned?

A3: Confirming catalyst poisoning often requires a combination of observational evidence and analytical techniques.

• Observational Evidence:

  • A significant decrease in reaction rate compared to previous successful runs.

  • The reaction fails to go to completion, even with extended reaction times or increased temperature.

  • The catalyst changes color or appearance (e.g., clumping, darkening).

• Analytical Techniques:

  • Inductively Coupled Plasma (ICP) Analysis: Can be used to determine the elemental composition of the catalyst and detect the presence of poisoning elements like sulfur or lead.

  • X-ray Photoelectron Spectroscopy (XPS): A surface-sensitive technique that can provide information about the chemical state of the elements on the catalyst surface, helping to identify the nature of the poison.

  • Gas Chromatography-Mass Spectrometry (GC-MS) of the Reaction Mixture: Can help identify unexpected byproducts that may be acting as catalyst inhibitors.[4]

Troubleshooting Guides

Guide 1: Diagnosing and Mitigating Starting Material Impurities

A common failure point in catalyzed reactions is the purity of the starting materials.[5] This is especially true for amine substrates.

Symptoms:

• Inconsistent reaction performance between different batches of 3-aminopiperidine.

• Immediate or rapid catalyst deactivation upon starting the reaction.

Diagnostic Workflow:

Caption: Workflow for diagnosing starting material impurities.

Experimental Protocol: Purification of 3-Aminopiperidine

• Distillation: For liquid 3-aminopiperidine, fractional distillation under reduced pressure can be effective in removing less volatile or more volatile impurities.

  • Apparatus: A standard fractional distillation setup with a short Vigreux column.

  • Procedure:

    • Charge the distillation flask with the commercial 3-aminopiperidine.

    • Apply vacuum and gently heat the flask.

    • Collect the fraction corresponding to the boiling point of 3-aminopiperidine, discarding the initial and final fractions.

• Recrystallization of a Salt: Converting the amine to a salt, recrystallizing it, and then liberating the free amine can be a highly effective purification method.[6]

  • Procedure:

    • Dissolve the 3-aminopiperidine in a suitable solvent (e.g., isopropanol).

    • Slowly add a solution of an appropriate acid (e.g., HCl in isopropanol) to form the hydrochloride salt.

    • Cool the solution to induce crystallization.

    • Collect the crystals by filtration and wash with a cold solvent.

    • Redissolve the salt in water and basify with a strong base (e.g., NaOH) to regenerate the free amine.[6]

    • Extract the purified amine with an organic solvent, dry, and concentrate.

Guide 2: Addressing Catalyst Deactivation by Nitrogen-Containing Compounds

The nitrogen atoms in both the reactant (3-aminopiperidine) and the product (3-(1H-pyrrol-1-yl)piperidine) can act as Lewis bases and coordinate strongly to the acidic metal centers of the catalyst, leading to inhibition or poisoning.

Symptoms:

• Reaction rate slows down significantly as the product concentration increases.

• The catalyst is difficult to recycle and shows much lower activity in subsequent runs.

Mitigation Strategies:

Strategy	Description	Rationale
Optimize Catalyst Loading	Systematically vary the catalyst loading to find the optimal balance between reaction rate and cost-effectiveness.	A higher catalyst loading may compensate for partial deactivation, but excessive amounts can be wasteful.
Use a More Robust Catalyst	Consider catalysts less susceptible to nitrogen poisoning. While Pd and Pt are common, exploring alternatives like ruthenium (Ru) or rhodium (Rh) on different supports could be beneficial.	Different metals have varying affinities for nitrogen-containing ligands.
Modify Reaction Conditions	Increase the reaction temperature.	Higher temperatures can sometimes weaken the coordination of the poisoning species to the catalyst surface, promoting its desorption and freeing up active sites. However, be mindful of potential side reactions at elevated temperatures.

Catalyst Deactivation Mechanism:

Caption: Deactivation of a catalyst by a nitrogen compound.

Guide 3: Catalyst Regeneration

In some cases, a poisoned catalyst can be regenerated to restore its activity. The feasibility and method of regeneration depend on the nature of the poison and the catalyst.

Protocol 1: Solvent Washing (for weakly adsorbed inhibitors)

• Filter the catalyst from the reaction mixture.

• Wash the catalyst extensively with a solvent that is a good solvent for the suspected poison but does not harm the catalyst (e.g., toluene, then ethanol).

• Dry the catalyst under vacuum before reuse.

Protocol 2: Thermal Treatment (for removal of organic residues)

Caution: This should be done with care, as improper thermal treatment can lead to sintering and irreversible loss of catalyst activity.

• After solvent washing, place the catalyst in a tube furnace.

• Heat the catalyst under a flow of inert gas (e.g., nitrogen or argon) to a moderate temperature (e.g., 200-300 °C) to desorb volatile organic compounds.

• For more stubborn organic residues, a carefully controlled oxidation in a dilute air/inert gas mixture followed by reduction in a hydrogen atmosphere may be necessary.[5]

Protocol 3: Acid/Base Washing (for specific poisons)

• For basic poisons (like amines): A dilute acid wash (e.g., dilute acetic acid) can sometimes remove strongly adsorbed basic species. This must be followed by thorough washing with deionized water and a solvent, and then drying. This approach should be used with caution as it can damage acid-sensitive supports like alumina.

• For acidic poisons: A dilute base wash (e.g., dilute sodium bicarbonate) may be effective.

Summary of Troubleshooting Strategies

Issue	Potential Cause	Recommended Action
Low or no conversion	Catalyst poisoning	- Analyze and purify starting materials.- Optimize reaction conditions (temperature, catalyst loading).- Consider a more robust catalyst.
Reaction starts well but then stalls	Product inhibition/poisoning	- Increase catalyst loading.- Investigate continuous flow reactors where product is constantly removed.
Inconsistent results between batches	Starting material impurity	- Implement a strict quality control protocol for incoming raw materials.- Purify starting materials before use.
Catalyst is black and clumpy	Coking or fouling	- Attempt regeneration by thermal treatment.- Optimize reaction conditions to minimize side reactions.

Conclusion

Catalyst poisoning is a multifaceted challenge in the synthesis of 3-(1H-pyrrol-1-yl)piperidine. A systematic approach to troubleshooting, starting with the purity of the starting materials and moving through reaction optimization and potential catalyst regeneration, is key to overcoming these issues. By understanding the underlying causes of catalyst deactivation, researchers can develop robust and reliable synthetic protocols.

References

• Azizi, N., Khajeh-Amiri, A., Ghafuri, H., Bolourtchian, M., & Saidi, M. R. (2009). An operationally simple, practical, and economical Paal-Knorr pyrrole condensation of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron(III) chloride allows the synthesis of N-substituted pyrroles under very mild reaction conditions. Synlett, 2009(14), 2245-2248.
• Banu, R., & Kumar, R. (2023). Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry, 19, 927-961.

• SynZeal. (n.d.). 3-Amino Piperidine Impurity | 54012-73-6. Retrieved from [Link]

• Veeprho. (n.d.). 3-Amino Piperidine impurity | CAS 54012-73-6. Retrieved from [Link]

• Agilent. (n.d.). Sulfur and Nitrosamine Analyzers. Retrieved from [Link]

• D'Souza, D. M., & Müller, T. J. (2007). Multi-component syntheses of heterocycles by transition-metal catalysis. Chemical Society Reviews, 36(7), 1095-1108.
• Braz, V. A., et al. (2023). Synthesis of N-Substituted Pyrroles Catalyzed by Low-Cost and Commercially Available Aluminas.
• Bode, J. W. (2006). Amide-forming ligation of C-terminal peptide hydrazides in aqueous solution. Organic letters, 8(8), 1545-1548.

• Emery Pharma. (n.d.). Impurity Analysis. Retrieved from [Link]

• Chen, C., et al. (2018). Bypassing the Limitations of Directed C–H Functionalizations of Heterocycles. Journal of the American Chemical Society, 140(38), 12091-12099.
• Gual A., et al. (2019). Recycling of Gas Phase Residual Dichloromethane by Hydrodechlorination: Regeneration of Deactivated Pd/C Catalysts.
• Ketcha, D. M., et al. (2009). Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. Arkivoc, 2009(11), 180-190.
• Wang, D., & Astruc, D. (2015). The Golden Age of Transfer Hydrogenation.

• Iran Silicate Industries. (n.d.). Identifying Amines: Principles and Practical Methods. Retrieved from [Link]

• Kettler, P. B. (2003). Platinum group metals in catalysis: fabrication of catalysts and catalyst precursors. Organic process research & development, 7(3), 342-354.
• Jackson, S. D. (2006). Deactivation and regeneration of supported metal catalysts.

• Organic Chemistry Portal. (n.d.). Pyrrole Synthesis. Retrieved from [Link]

• Chemistry For Everyone. (2025, September 13). How Can You Prevent Catalyst Poisoning? [Video]. YouTube. Retrieved from [Link]

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Technical Support Center: Strategies to Improve the Solubility of 3-(1H-pyrrol-1-yl)piperidine

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for 3-(1H-pyrrol-1-yl)piperidine. This document is designed for researchers, chemists, and formulation scientists who are encountering solubility challenges with this compound. Our goal is to provide a logical, scientifically-grounded framework for troubleshooting and enhancing the solubility of this molecule, moving from fundamental principles to advanced formulation strategies.

Understanding the Molecule: Why is Solubility a Challenge?

3-(1H-pyrrol-1-yl)piperidine possesses a unique chemical architecture that presents specific solubility challenges. The structure combines two key moieties:

• A Piperidine Ring: This is a saturated heterocyclic amine. The nitrogen atom in this ring is basic, with a pKa of its conjugate acid typically around 11.2.[1][2] This basicity is the most critical handle for solubility manipulation in aqueous media.

• A Pyrrole Ring: This is an aromatic, non-basic heterocyclic ring. It contributes to the molecule's overall hydrophobicity and can participate in π–π stacking interactions in the solid state, which may increase crystal lattice energy and further reduce solubility.[3]

The interplay between the basic, potentially polar piperidine unit and the non-polar, aromatic pyrrole unit governs its solubility behavior in different solvent systems. Poor aqueous solubility is often the result of a stable crystal lattice and the molecule's partial hydrophobicity.

Frequently Asked Questions & Troubleshooting Guides

Q1: My compound won't dissolve in neutral aqueous buffer (e.g., PBS pH 7.4). What is the first and most critical step I should take?

Answer: The first and most impactful strategy is to leverage the basicity of the piperidine nitrogen through pH adjustment.

Causality: The piperidine nitrogen has a pKa of approximately 11.2 (for the protonated form).[1][2] At a neutral pH of 7.4, the compound exists predominantly as the neutral, uncharged free base, which is less soluble in water. By lowering the pH of the solvent to a value at least 2 units below the pKa of the piperidine nitrogen (i.e., pH < 9), you can protonate it to form a positively charged piperidinium salt. This ionic form is significantly more polar and will exhibit much higher aqueous solubility.[1]

Workflow: pH-Dependent Solubility Profiling

This workflow helps you systematically determine the optimal pH for solubilizing your compound.

Caption: A systematic workflow for determining the pH-solubility profile.

Protocol 1: Generating a pH-Solubility Profile

• Preparation: Prepare a series of buffers (e.g., citrate for pH 3-6, phosphate for pH 6-8).

• Addition: Add an excess amount of solid 3-(1H-pyrrol-1-yl)piperidine to a vial containing a known volume of each buffer. Ensure enough solid is present to maintain saturation.[1]

• Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C) for 24-48 hours to ensure the solution reaches equilibrium.

• Filtration: Withdraw a sample of the supernatant and immediately filter it through a chemically inert 0.22 µm syringe filter to remove all undissolved solids.[1]

• Quantification: Dilute the clear filtrate and analyze the concentration of the dissolved compound using a suitable analytical method like HPLC-UV.

• Analysis: Plot the determined solubility (in mg/mL or µM) against the pH of the buffer to visualize the solubility profile.

pH of Buffer	Expected State of Compound	Expected Aqueous Solubility
2.0 - 5.0	Fully Protonated (Piperidinium Salt)	High
7.4	Mostly Free Base	Low
> 9.0	Predominantly Free Base	Very Low
A summary of expected solubility based on pH.

Q2: Adjusting pH is not an option for my cell-based assay. How can I improve solubility in my culture medium using co-solvents?

Answer: Using a water-miscible organic co-solvent is a standard and effective secondary strategy.[1]

Causality: Co-solvents work by reducing the overall polarity of the aqueous system.[4][5] This reduction in polarity lowers the interfacial tension between the aqueous medium and the hydrophobic pyrrole moiety of your compound, making it easier for the molecule to be solvated.[5][6]

Commonly Used Co-solvents:

• Dimethyl sulfoxide (DMSO): A powerful and widely used solvent.

• Ethanol (EtOH): A less toxic option suitable for many applications.

• Polyethylene Glycols (PEGs): Such as PEG 300 or PEG 400, are often used in formulation development.[7]

• Propylene Glycol (PG): Another common, low-toxicity co-solvent.[6]

Protocol 2: Co-solvent Stock Solution Preparation

• High-Concentration Stock: Prepare a high-concentration stock solution of your compound in 100% of the chosen co-solvent (e.g., 50 mM in DMSO). Ensure it fully dissolves.

• Serial Dilution: Perform a serial dilution of this stock solution directly into your final aqueous medium (e.g., cell culture media, PBS).

• Observation: Observe the dilutions for any signs of precipitation (cloudiness, visible particles). It is common for a compound to precipitate when a concentrated organic stock is diluted into a fully aqueous environment.[4]

• Final Concentration: Aim for a final co-solvent concentration in your assay that is non-toxic and does not interfere with the experiment (typically <0.5% for DMSO in cell-based assays).

Caption: Co-solvents reduce the polarity of water, enhancing solvation.

Q3: Simple pH adjustment and co-solvents are insufficient for my in-vivo studies, or I need a stable, soluble solid form. What advanced strategies should I consider?

Answer: When basic methods are insufficient, you should explore more advanced formulation techniques such as salt formation, complexation with cyclodextrins, or creating amorphous solid dispersions. These methods can dramatically improve not only solubility but also the dissolution rate of the solid material.

Strategy	Mechanism	Key Advantages	Common Challenges
Salt Formation	Converts the basic piperidine into a stable, crystalline salt with an acid counter-ion.	Significant increase in aqueous solubility and dissolution rate; well-established regulatory path.	Requires screening for a stable, non-hygroscopic crystalline salt.
Cyclodextrin Complexation	The hydrophobic pyrrole moiety is encapsulated within the hydrophobic cavity of a cyclodextrin molecule.[1][8]	Increases apparent solubility without chemical modification; can enhance stability.[9][10]	Stoichiometry can be limiting; requires specific cyclodextrin types (e.g., HP-β-CD).[11]
Nanoparticle Formulation	Reduces particle size to the nanometer scale, drastically increasing surface area-to-volume ratio.[12][13]	Improves dissolution velocity according to the Noyes-Whitney equation; can enhance bioavailability.[13][14][15]	Can be physically unstable (aggregation, Ostwald ripening); requires specialized equipment.[15]
A comparison of advanced solubility enhancement strategies.

Protocol 3: Screening for Salt Formation

• Solvent Selection: Dissolve the free base of your compound in a suitable organic solvent (e.g., acetone, ethanol).

• Acid Addition: Add a stoichiometric equivalent (1:1 molar ratio) of a pharmaceutically acceptable acid (e.g., HCl, HBr, tartaric acid, citric acid) dissolved in the same or a miscible solvent.

• Equilibration: Stir the mixture at room temperature or slightly elevated temperature. If a precipitate forms, it is likely a salt. If not, cooling or adding an anti-solvent may induce precipitation.

• Isolation & Analysis: Isolate the resulting solid by filtration, wash with a small amount of solvent, and dry. Analyze the solid using techniques like DSC (to check for a new melting point) and PXRD (to confirm a new crystal structure) to validate salt formation.

Protocol 4: Preparation of a Cyclodextrin Inclusion Complex

• Cyclodextrin Solution: Prepare a solution of a suitable cyclodextrin (e.g., Hydroxypropyl-β-cyclodextrin, HP-β-CD) in water. Heating may be required to fully dissolve it.

• Compound Addition: Add the 3-(1H-pyrrol-1-yl)piperidine to the cyclodextrin solution.

• Complexation: Stir the mixture vigorously for an extended period (24-72 hours) at a constant temperature to allow for the formation of the inclusion complex.

• Isolation (Optional): The complex often remains in solution. For a solid form, the solution can be lyophilized (freeze-dried).

• Validation: Use techniques like DSC, NMR (to observe chemical shifts), and phase-solubility studies to confirm the formation and stoichiometry of the inclusion complex.[11]

Caption: Cyclodextrins enhance solubility by encapsulating hydrophobic moieties.[1]

References

• Soliman, A. M., et al. (2012). 2-(Piperidin-1-yl)-6-(1H-pyrrol-1-yl)pyridine-3,5-dicarbonitrile. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o938. Retrieved from [Link]

• Sagan, J., et al. (2022). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 27(19), 6384. Retrieved from [Link]

• Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

• Ali, A., et al. (2025). Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations. Journal of Biomolecular Structure and Dynamics. Retrieved from [Link]

• MOLBASE. (n.d.). 3-((1H-pyrrol-1-yl)methyl)-N-(3-(piperidin-1-yl)propyl)piperidine-1-carboxamide. Retrieved from [Link]

• PubChem. (n.d.). 3-(5-oxo-2H-pyrrol-1-yl)piperidine-2,6-dione. Retrieved from [Link]

• Al-Obaidi, H., et al. (2024). Advances in Nanotechnology for Enhancing the Solubility and Bioavailability of Poorly Soluble Drugs. International Journal of Molecular Sciences, 25(9), 4999. Retrieved from [Link]

• Popov, D., et al. (2024). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals, 17(5), 634. Retrieved from [Link]

• The Royal Society of Chemistry. (2021). CHAPTER 2: Tactics to Improve Solubility. Retrieved from [Link]

• Al-Adham, I., et al. (2025). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. Heliyon, 11(14), e38122. Retrieved from [Link]

• MDPI. (2024). Enhancing Drug Solubility, Bioavailability, and Targeted Therapeutic Applications through Magnetic Nanoparticles. Retrieved from [Link]

• Google Patents. (n.d.). US3426028A - Piperidine derivatives and their salts.

• Ali, A., et al. (2024). Enhancing solubility and stability of piperine using β-cyclodextrin derivatives: computational and experimental investigations. Journal of Biomolecular Structure & Dynamics, 1-14. Retrieved from [Link]

• Johnson, T. A., et al. (2016). Systematic Study of Effects of Structural Modifications on the Aqueous Solubility of Drug-like Molecules. ACS Medicinal Chemistry Letters, 7(11), 1019-1024. Retrieved from [Link]

• Wikipedia. (n.d.). Cosolvent. Retrieved from [Link]

• International Journal of Pharmacy and Technology. (2025). Solubility Enhancement of Poorly Water Soluble Drug by Using β Cyclodextrin. Retrieved from [Link]

• Eurasia Academic Publishing Group. (n.d.). Nanosuspensions for Enhancing Drug Solubility: Formulation Strategies and Stability Challenges. Retrieved from [Link]

• ResearchGate. (n.d.). Improving solubility via structural modification. Retrieved from [Link]

• SciSpace. (n.d.). Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Retrieved from [Link]

• Journal of Pharmaceutical Negative Results. (2022). Solubility Enhancement of Rifabutin by Co-solvency Approach. Retrieved from [Link]

• Journal of Chemical and Pharmaceutical Research. (2024). Formulation and Evaluation of Nanoparticle-Based Systems for Enhanced Drug Solubility and Bioavailability. Retrieved from [Link]

• Longdom Publishing. (n.d.). Brief Overview of Various Approaches to Enhance Drug Solubility. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Nanotechnology. (2015). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of Piperidine, 4,4'-(1,3-propanediyl)bis- (CAS 16898-52-5). Retrieved from [Link]

• IJIRT. (n.d.). Nanoparticle-Based Drug Formulation for Solubility Enhancement: A Brief Review. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. Retrieved from [Link]

• AAPS PharmSciTech. (2024). Co-solvency and anti-solvent method for the solubility enhancement. Retrieved from [Link]

• Journal of Drug Delivery and Therapeutics. (2024). Enhancing solubility and stability of poorly soluble drugs. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences and Research. (2013). CYCLODEXTRIN INCLUSION COMPLEX TO ENHANCE SOLUBILITY OF POORLY WATER SOLUBLE DRUGS: A REVIEW. Retrieved from [Link]

• Solubility of Things. (n.d.). Piperidine. Retrieved from [Link]

• Molecules. (2021). Solubility of Piperine and Its Inclusion Complexes in Biorelevant Media and Their Effect on Attenuating Mouse Ileum Contractions. Retrieved from [Link]

• PubChem. (n.d.). Piperidine. Retrieved from [Link]

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Reference Data & Comparative Studies

Navigating the Nicotinic Receptor Landscape: A Comparative Guide to the Structure-Activity Relationship of 3-(1H-Pyrrol-1-yl)piperidine Analogs

For Researchers, Scientists, and Drug Development Professionals

The quest for selective and potent modulators of neuronal nicotinic acetylcholine receptors (nAChRs) is a cornerstone of modern medicinal chemistry, with profound implications for treating a spectrum of neurological and psychiatric disorders. Among the myriad of scaffolds explored, the 3-(1H-pyrrol-1-yl)piperidine core has emerged as a promising pharmacophore. This guide provides an in-depth analysis of the structure-activity relationships (SAR) governing the interaction of these analogs with nAChRs, with a particular focus on the α7 subtype, a key target for cognitive enhancement and anti-inflammatory therapies. While a comprehensive quantitative SAR table for a complete series of 3-(1H-pyrrol-1-yl)piperidine analogs is not extensively documented in publicly accessible literature, this guide synthesizes data from closely related compounds to provide a robust predictive framework for designing novel ligands.

The Pharmacological Rationale: A Tale of Two Rings

The 3-(1H-pyrrol-1-yl)piperidine scaffold combines two key structural motifs that are well-established in the design of nAChR ligands. The piperidine ring, a common feature in many neurologically active compounds, often serves as a crucial basic element that can be protonated at physiological pH. This positive charge is thought to engage in a cation-π interaction with aromatic amino acid residues in the nAChR binding site, a hallmark of agonist binding.

The pyrrole ring, on the other hand, can be considered a bioisosteric replacement for the pyridine ring found in nicotine and its analogs. Bioisosterism is a powerful strategy in drug design to modulate the pharmacokinetic and pharmacodynamic properties of a lead compound. The pyrrole moiety, with its distinct electronic and steric properties, offers a means to fine-tune the binding affinity and selectivity of the ligand for different nAChR subtypes.

Unraveling the Structure-Activity Relationship: A Comparative Analysis

The biological activity of 3-(1H-pyrrol-1-yl)piperidine analogs is exquisitely sensitive to structural modifications on both the piperidine and pyrrole rings. The following sections dissect these relationships, drawing insights from studies on analogous compounds.

The Piperidine Moiety: The Anchor of Activity

The piperidine ring is not merely a passive scaffold; its substitution pattern dictates the orientation of the molecule within the receptor's binding pocket and can significantly impact affinity and efficacy.

• Substitution at the 3-Position: The attachment of the pyrrole ring at the 3-position of the piperidine is a critical design choice. This positioning mimics the spatial relationship between the basic nitrogen and the aromatic ring in many known nAChR agonists.

• N-Substitution on the Piperidine Ring: The nitrogen atom of the piperidine is a key basic center. N-alkylation can influence the pKa of this nitrogen and introduce steric bulk, which can modulate receptor subtype selectivity. For many nAChR ligands, a small N-alkyl substituent, such as a methyl group, is well-tolerated or even beneficial for activity.

• Other Piperidine Ring Substitutions: The introduction of additional substituents on the piperidine ring can have varied effects. Small, lipophilic groups may enhance binding through van der Waals interactions, while larger or polar groups could introduce steric clashes or unfavorable interactions, thereby reducing affinity. Studies on related piperidine-containing compounds have shown that even minor changes to the piperidine ring can dramatically alter the pharmacological profile.

The Pyrrole Moiety: The Fine-Tuner of Selectivity

The pyrrole ring offers a versatile platform for chemical modification to optimize the ligand's interaction with the receptor.

• Substitution on the Pyrrole Ring: The electronic properties of the pyrrole ring can be modulated by the introduction of electron-donating or electron-withdrawing groups. These changes can influence the hydrogen-bonding capacity and overall electronic character of the ring, which in turn affects its interaction with the receptor. Quantitative structure-activity relationship studies of pyrrolidine-modified nicotine agonists indicate that large substituents on the pyrrole ring are generally detrimental to binding affinity.[1]

• Bioisosteric Replacements for the Pyrrole Ring: The exploration of bioisosteres for the pyrrole ring is a logical step in lead optimization. For instance, replacing the pyrrole with other five-membered heterocycles like isoxazoles or pyrazoles can alter the electronic distribution and hydrogen bonding potential, leading to changes in activity and selectivity.

A Qualitative Comparison of Structural Modifications

Structural Modification	Predicted Impact on nAChR Activity	Rationale
Piperidine Ring
N-Methyl Substitution	Potentially increased affinity/efficacy	Maintains or enhances the basicity required for cation-π interactions.
Introduction of Bulky N-Substituents	Likely decreased affinity	Steric hindrance within the binding pocket.
Additional Substitution on the Carbon Framework	Variable; small lipophilic groups may be favorable	Can provide additional beneficial hydrophobic interactions or lead to steric clashes.
Pyrrole Ring
Small Electron-Withdrawing Substituents	May fine-tune binding affinity	Modulates the electronic character of the ring, potentially improving interactions.
Large or Bulky Substituents	Likely decreased affinity	Steric interference with receptor residues.[1]
Replacement with other 5-membered Heterocycles	Variable; can alter selectivity	Changes in electronic distribution and hydrogen-bonding patterns can favor binding to different nAChR subtypes.

Visualizing the Path to Discovery

A Plausible Synthetic Route

The synthesis of 3-(1H-pyrrol-1-yl)piperidine analogs can be achieved through several established synthetic methodologies. A common approach involves the N-alkylation of pyrrole with a suitably protected and activated piperidine derivative, followed by deprotection and further functionalization if required.

Caption: General synthetic scheme for 3-(1H-pyrrol-1-yl)piperidine analogs.

Key Pharmacophoric Features and SAR

The interaction of a 3-(1H-pyrrol-1-yl)piperidine analog with the nAChR binding site is a complex interplay of various forces. A simplified model highlights the key pharmacophoric elements.

Caption: Pharmacophore model for 3-(1H-pyrrol-1-yl)piperidine analogs at the nAChR binding site.

Experimental Protocols: A Guide to Biological Evaluation

The characterization of novel 3-(1H-pyrrol-1-yl)piperidine analogs requires robust and reproducible bioassays. Below are representative protocols for determining the affinity and functional activity of these compounds at nAChRs.

Radioligand Binding Assay for nAChR Affinity

This assay measures the ability of a test compound to displace a known radiolabeled ligand from the receptor, providing a quantitative measure of binding affinity (Ki).

Materials:

• Cell membranes expressing the nAChR subtype of interest (e.g., from transfected HEK293 cells or rat brain homogenates).

• Radioligand (e.g., [³H]epibatidine).

• Assay buffer (e.g., phosphate-buffered saline, PBS).

• Test compounds dissolved in a suitable solvent (e.g., DMSO).

• 96-well filter plates and a vacuum manifold.

• Scintillation cocktail and a liquid scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add the cell membranes, radioligand, and either buffer (for total binding), a saturating concentration of a known non-radioactive ligand (for non-specific binding), or the test compound.

• Incubate the plate at room temperature for a specified time (e.g., 2-4 hours) to allow binding to reach equilibrium.

• Harvest the membranes by rapid filtration through the filter plates using a vacuum manifold.

• Wash the filters with ice-cold assay buffer to remove unbound radioligand.

• Allow the filters to dry, then add scintillation cocktail to each well.

• Quantify the radioactivity in each well using a liquid scintillation counter.

• Calculate the specific binding and determine the IC50 value for each test compound. Convert the IC50 to a Ki value using the Cheng-Prusoff equation.

Two-Electrode Voltage Clamp (TEVC) Electrophysiology in Xenopus Oocytes

This functional assay directly measures the ion flow through the nAChR channel upon agonist application, providing information on the efficacy (agonist, partial agonist, or antagonist) and potency (EC50) of the test compounds.

Materials:

• Xenopus laevis oocytes.

• cRNA encoding the nAChR subunits of interest.

• Oocyte perfusion system and recording chamber.

• Voltage-clamp amplifier and data acquisition system.

• Recording solution (e.g., ND96).

• Test compounds dissolved in recording solution.

Procedure:

• Inject the oocytes with the nAChR cRNA and incubate for 2-7 days to allow for receptor expression.

• Place an oocyte in the recording chamber and impale it with two microelectrodes (one for voltage clamping and one for current recording).

• Clamp the oocyte membrane potential at a holding potential (e.g., -70 mV).

• Perfuse the oocyte with recording solution containing the test compound at various concentrations.

• Record the inward current elicited by the compound.

• Construct concentration-response curves to determine the EC50 and maximal efficacy (Emax) for each compound.

• To assess antagonist activity, co-apply the test compound with a known agonist and measure the inhibition of the agonist-induced current.

Workflow for In Vitro Evaluation of nAChR Ligands

Caption: A typical workflow for the in vitro pharmacological characterization of novel nAChR ligands.

Conclusion and Future Directions

The 3-(1H-pyrrol-1-yl)piperidine scaffold represents a fertile ground for the discovery of novel nAChR modulators. The insights gleaned from the SAR of analogous compounds provide a clear roadmap for the rational design of new derivatives with enhanced potency and selectivity. Key strategies for future exploration should include:

• Systematic substitution on both the piperidine and pyrrole rings to build a comprehensive quantitative SAR dataset for this specific scaffold.

• Exploration of a wider range of bioisosteric replacements for the pyrrole ring to further probe the electronic and steric requirements of the nAChR binding site.

• Chiral synthesis and separation of enantiomers, as stereochemistry often plays a critical role in the activity of nAChR ligands.

• In vivo evaluation of lead compounds in relevant animal models of cognitive dysfunction and neuroinflammation to validate their therapeutic potential.

By leveraging the principles outlined in this guide, researchers can accelerate the discovery and development of novel 3-(1H-pyrrol-1-yl)piperidine-based therapeutics that promise to address significant unmet medical needs in the realm of neurological and psychiatric disorders.

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A Comparative Analysis of 3-(1H-pyrrol-1-yl)piperidine and Other Piperidine Scaffolds in Central Nervous System Drug Discovery

For Immediate Release

This guide provides a comprehensive comparative analysis of 3-(1H-pyrrol-1-yl)piperidine, a heterocyclic scaffold with significant potential in central nervous system (CNS) drug development. By examining its synthesis, physicochemical properties, and biological activity alongside established piperidine derivatives such as those based on 4-(phenylamino)piperidine and 1-benzyl-4-phenylpiperidine cores, we aim to provide researchers, scientists, and drug development professionals with a detailed framework for understanding its therapeutic promise and guiding future research.

Introduction: The Piperidine Scaffold in CNS Drug Design

The piperidine ring is a ubiquitous structural motif in medicinal chemistry, recognized as a privileged scaffold due to its favorable pharmacological and pharmacokinetic properties.[1] Its three-dimensional structure allows for precise spatial orientation of substituents, enabling targeted interactions with a wide array of biological macromolecules.[1] This versatility has led to the development of numerous successful CNS drugs incorporating the piperidine core, targeting conditions ranging from pain and psychosis to neurodegenerative disorders.[1][2] The focus of this guide, 3-(1H-pyrrol-1-yl)piperidine, represents an intriguing fusion of the flexible, basic piperidine ring with the aromatic, hydrogen-bond-donating pyrrole moiety, suggesting unique pharmacological profiles worthy of in-depth exploration.

Synthesis Strategies for Piperidine Derivatives

The synthesis of substituted piperidines is a well-established field of organic chemistry, with several robust methods available to generate diverse analogs. A common and effective approach involves the hydrogenation of corresponding pyridine precursors.[3] This method allows for the stereoselective introduction of substituents, which is often crucial for biological activity.

For the synthesis of the target molecule, 3-(1H-pyrrol-1-yl)piperidine, a plausible synthetic route would involve the reaction of 3-aminopyridine with 2,5-dimethoxytetrahydrofuran under acidic conditions to form the pyrrole ring, followed by the reduction of the pyridine ring to a piperidine.

Experimental Protocol: Synthesis of 3-(1H-pyrrol-1-yl)piperidine

• Step 1: Synthesis of 3-(1H-pyrrol-1-yl)pyridine.

  • To a solution of 3-aminopyridine (1 equivalent) in glacial acetic acid, add 2,5-dimethoxytetrahydrofuran (1.1 equivalents).

  • Heat the reaction mixture to reflux for 2-4 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the mixture to room temperature and pour it into ice-water.

  • Neutralize with a saturated sodium bicarbonate solution and extract the product with ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

• Step 2: Reduction of 3-(1H-pyrrol-1-yl)pyridine to 3-(1H-pyrrol-1-yl)piperidine.

  • Dissolve the 3-(1H-pyrrol-1-yl)pyridine from Step 1 in ethanol.

  • Add a catalytic amount of platinum(IV) oxide (Adam's catalyst).

  • Hydrogenate the mixture in a Parr apparatus under a hydrogen atmosphere (50 psi) at room temperature for 12-24 hours.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Filter the reaction mixture through a pad of Celite to remove the catalyst.

  • Concentrate the filtrate under reduced pressure to yield 3-(1H-pyrrol-1-yl)piperidine.

This two-step process provides a reliable method for obtaining the target compound, allowing for further biological evaluation. The workflow for this synthesis is depicted in the following diagram.

Synthetic workflow for 3-(1H-pyrrol-1-yl)piperidine.

Physicochemical Properties and CNS Drug-Likeness

For a compound to be effective in the CNS, it must possess a specific set of physicochemical properties that allow it to cross the blood-brain barrier (BBB). Key parameters include lipophilicity (logP), molecular weight, polar surface area (PSA), and the number of hydrogen bond donors and acceptors.

Compound	Structure	Predicted logP	Predicted PSA (Ų)	Predicted H-Bond Donors	Predicted H-Bond Acceptors	CNS Drug-Likeness
3-(1H-pyrrol-1-yl)piperidine	3-(1H-pyrrol-1-yl)piperidine	1.8 - 2.2	~20	1	1	Favorable
4-(Phenylamino)piperidine	4-(Phenylamino)piperidine	2.0 - 2.5	~38	2	1	Favorable
1-Benzyl-4-phenylpiperidine	1-Benzyl-4-phenylpiperidine	4.0 - 4.5	~3	0	1	Borderline (High logP)

Note: Predicted values are estimations from computational models and may vary from experimental results.

The predicted properties of 3-(1H-pyrrol-1-yl)piperidine suggest a favorable profile for CNS penetration, with a balanced lipophilicity and a low polar surface area. In contrast, while 4-(phenylamino)piperidine also shows good potential, 1-benzyl-4-phenylpiperidine's higher lipophilicity might lead to increased non-specific binding and a less favorable pharmacokinetic profile.[4]

Comparative Biological Activity

The biological activity of piperidine derivatives is highly dependent on the nature and position of their substituents. The introduction of the pyrrole moiety at the 3-position of the piperidine ring is expected to confer a unique pharmacological profile compared to other piperidine classes.

Potential Targets and Structure-Activity Relationships (SAR)

• Dopamine and Serotonin Receptors: The 3-amino-piperidine scaffold is a known pharmacophore for dopamine (D2, D3) and serotonin (5-HT) receptors. The pyrrole group in 3-(1H-pyrrol-1-yl)piperidine can engage in hydrogen bonding and π-π stacking interactions within the receptor binding pockets, potentially leading to high affinity and selectivity. The SAR for related pyrrolidine-indole derivatives has shown that the piperidine ring contributes significantly to 5-HT1A receptor affinity.[5]

• Sigma (σ) Receptors: Piperidine derivatives are well-represented among sigma receptor ligands, which are implicated in various neurological and psychiatric disorders.[6] The lipophilic nature and the presence of a basic nitrogen atom in 3-(1H-pyrrol-1-yl)piperidine make it a promising candidate for sigma receptor modulation.

• Acetylcholinesterase (AChE) Inhibition: Derivatives of 1-benzylpiperidine have been identified as potent acetylcholinesterase inhibitors, a key target in the treatment of Alzheimer's disease.[7] While the pyrrole-substituted piperidine may not directly mimic this structure, its potential to interact with the active site of AChE should not be discounted. One study identified a 1-benzyl-4-[2-(N-[4'-(benzylsulfonyl) benzoyl]-N-methylamino]ethyl]piperidine derivative with an IC50 of 0.56 nM for AChE.[7]

The interaction of these scaffolds with CNS targets can be visualized through the following conceptual diagram:

Conceptual interactions of piperidine scaffolds with CNS targets.

Conclusion and Future Directions

3-(1H-pyrrol-1-yl)piperidine presents a compelling scaffold for the development of novel CNS therapeutics. Its predicted physicochemical properties are well-suited for blood-brain barrier penetration, and the unique combination of the piperidine and pyrrole rings offers the potential for novel interactions with key neurological targets.

Compared to more extensively studied piperidine derivatives like the 4-(phenylamino)piperidines and 1-benzyl-4-phenylpiperidines, the pharmacological profile of 3-(1H-pyrrol-1-yl)piperidine remains largely unexplored. Future research should focus on:

• In-depth Biological Screening: A comprehensive screening of 3-(1H-pyrrol-1-yl)piperidine and its analogs against a panel of CNS receptors and enzymes is warranted to identify primary biological targets.

• Structure-Activity Relationship (SAR) Studies: Systematic modifications of both the piperidine and pyrrole rings will be crucial to optimize potency, selectivity, and pharmacokinetic properties.

• In Vivo Efficacy and Safety Profiling: Promising candidates should be advanced to in vivo models of CNS disorders to evaluate their therapeutic efficacy and assess their safety profiles.

By leveraging the established knowledge of piperidine chemistry and pharmacology, the exploration of novel scaffolds like 3-(1H-pyrrol-1-yl)piperidine holds the promise of delivering the next generation of effective treatments for a wide range of debilitating neurological and psychiatric conditions.

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A Comparative Guide to Validating the Binding Affinity of 3-(1H-pyrrol-1-yl)piperidine for the Sigma-1 Receptor

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to rigorously validate the binding affinity of novel compounds for the sigma-1 receptor (S1R). As a case study, we will focus on the characterization of 3-(1H-pyrrol-1-yl)piperidine, comparing its binding profile to established S1R ligands. The methodologies detailed herein are designed to ensure scientific rigor, data reproducibility, and confident characterization of investigational compounds targeting this unique intracellular chaperone protein.

Introduction: The Sigma-1 Receptor - A Pluripotent Therapeutic Target

The sigma-1 receptor (S1R) is a unique, ligand-operated chaperone protein primarily located at the endoplasmic reticulum (ER).[1][2] It is a transmembrane protein expressed in various tissues, with notable concentrations in the central nervous system.[3] S1R has been implicated in a multitude of cellular functions, including the modulation of calcium signaling, ion channel activity, and cellular stress responses.[1][2][3] Its involvement in diverse pathophysiological processes has made it a compelling target for therapeutic intervention in neurodegenerative diseases, cancer, neuropathic pain, and psychiatric disorders.[4][5] Given this therapeutic potential, the accurate determination of a novel ligand's binding affinity is a critical first step in the drug discovery and development cascade.

The Cornerstone of Affinity Determination: Competitive Radioligand Binding Assays

The gold-standard method for determining the binding affinity of an unlabeled compound (the "competitor," in this case, 3-(1H-pyrrol-1-yl)piperidine) is the competitive radioligand binding assay. This assay measures the ability of the competitor to displace a radiolabeled ligand with known high affinity and specificity for the target receptor.

The Principle of Competitive Binding:

The assay relies on the law of mass action. A fixed concentration of a radiolabeled S1R ligand (e.g., -pentazocine) is incubated with a source of S1R (typically cell or tissue membrane preparations).[6] In parallel incubations, increasing concentrations of the unlabeled test compound are added. The test compound competes with the radioligand for the same binding site on the receptor. As the concentration of the test compound increases, it displaces more of the radioligand, leading to a decrease in the measured radioactivity bound to the membranes. The concentration of the test compound that displaces 50% of the specifically bound radioligand is known as the IC₅₀ (half-maximal inhibitory concentration).

Caption: Competitive binding at the sigma-1 receptor.

Experimental Protocol: Competitive Radioligand Binding Assay for S1R

This protocol provides a step-by-step methodology for determining the binding affinity of 3-(1H-pyrrol-1-yl)piperidine for the human sigma-1 receptor.

1. Preparation of S1R-Containing Membranes:

• Rationale: A consistent and reliable source of the receptor is paramount. While tissues like guinea pig liver are rich in S1R, using a heterologous expression system (e.g., HEK293 or CHO cells stably expressing human S1R) provides a more controlled and reproducible source.[6][7]

• Procedure:

  • Culture HEK293 cells stably transfected with the human SIGMAR1 gene.

  • Harvest cells and homogenize in ice-cold buffer (e.g., 50 mM Tris-HCl, pH 7.4) using a Dounce or Polytron homogenizer.

  • Centrifuge the homogenate at low speed (e.g., 1,000 x g for 10 minutes at 4°C) to remove nuclei and cellular debris.[7]

  • Collect the supernatant and centrifuge at high speed (e.g., 40,000 x g for 30 minutes at 4°C) to pellet the membranes.[7]

  • Wash the membrane pellet by resuspending in fresh buffer and repeating the high-speed centrifugation.

  • Resuspend the final pellet in assay buffer and determine the protein concentration using a standard method (e.g., Bradford assay).[7] Store aliquots at -80°C.

2. Competitive Binding Assay:

• Rationale: This core part of the experiment requires careful attention to concentrations, incubation times, and controls to ensure accurate data.

• Materials:

  • S1R membrane preparation

  • Radioligand: -pentazocine (a selective S1R ligand)[6]

  • Test Compound: 3-(1H-pyrrol-1-yl)piperidine, prepared in a dilution series.

  • Non-specific binding control: Haloperidol (a high-affinity S1R ligand)[8]

  • Assay Buffer: 50 mM Tris-HCl, pH 7.4

  • 96-well plates

  • Glass fiber filters (e.g., GF/B), pre-soaked in 0.5% polyethyleneimine (PEI) to reduce non-specific binding.[6]

  • Scintillation fluid and a liquid scintillation counter.

• Procedure:

  • In a 96-well plate, set up triplicate wells for each condition:

    • Total Binding: S1R membranes + -pentazocine + assay buffer.

    • Non-specific Binding (NSB): S1R membranes + -pentazocine + a high concentration of haloperidol (e.g., 10 µM).[8]

    • Competitor Wells: S1R membranes + -pentazocine + varying concentrations of 3-(1H-pyrrol-1-yl)piperidine.

  • The final concentration of -pentazocine should be close to its K_d value (dissociation constant), typically in the low nanomolar range, to ensure a good signal-to-noise ratio.[9]

  • Incubate the plate at 37°C for 90-120 minutes to allow the binding to reach equilibrium.[6][8]

  • Terminate the reaction by rapid filtration through the pre-soaked glass fiber filters using a cell harvester. This separates the bound radioligand (on the filter) from the free radioligand (which passes through).

  • Wash the filters rapidly with ice-cold assay buffer to remove any unbound radioligand.[6]

  • Place the filters in scintillation vials, add scintillation fluid, and allow them to equilibrate overnight.[6]

  • Measure the radioactivity in each vial using a liquid scintillation counter.

Caption: Workflow for a competitive radioligand binding assay.

Data Analysis: From Raw Counts to Binding Affinity

• Calculate Specific Binding: For each competitor concentration, subtract the average counts per minute (CPM) of the non-specific binding wells from the CPM of the competitor wells.

• Generate a Dose-Response Curve: Plot the specific binding (as a percentage of the maximum specific binding) against the logarithm of the competitor concentration. This will produce a sigmoidal curve.

• Determine the IC₅₀: Use non-linear regression analysis (e.g., using GraphPad Prism or similar software) to fit the data and determine the IC₅₀ value.

• Calculate the Inhibition Constant (K_i): The IC₅₀ is dependent on the concentration of the radioligand used in the assay. To determine an absolute measure of affinity, the K_i (inhibition constant) is calculated using the Cheng-Prusoff equation .[10][11][12]

  K_i = IC₅₀ / (1 + ([L]/K_d))

  Where:

  • IC₅₀ is the experimentally determined half-maximal inhibitory concentration of 3-(1H-pyrrol-1-yl)piperidine.

  • [L] is the concentration of the radioligand (-pentazocine) used in the assay.

  • K_d is the dissociation constant of the radioligand for S1R (this should be determined experimentally via a saturation binding assay or obtained from reliable literature sources).

Comparative Analysis: Benchmarking Against Known Ligands

To contextualize the binding affinity of 3-(1H-pyrrol-1-yl)piperidine, it is essential to compare its K_i value with those of well-characterized S1R ligands. These reference compounds should ideally be run in the same assay to ensure a direct and valid comparison.

Compound	Class	Typical K_i (nM) for S1R
3-(1H-pyrrol-1-yl)piperidine	Test Compound	To be determined
(+)-Pentazocine	Agonist	3-10
Haloperidol	Antagonist	1-5
PRE-084	Agonist	2-20
Fluvoxamine	SSRI / S1R Agonist	30-100[1]
NE-100	Antagonist	1-10

Note: The K_i values are approximate and can vary based on experimental conditions. It is crucial to run reference compounds concurrently with the test article.

Orthogonal Validation: The Importance of Functional Assays

While binding affinity is a critical parameter, it does not provide information about the functional activity of the compound (i.e., whether it is an agonist, antagonist, or allosteric modulator). Therefore, it is highly recommended to perform a functional assay as an orthogonal method to validate the binding data and further characterize the compound.

S1R is known to modulate various cellular processes, including calcium signaling.[3] A common functional assay involves measuring changes in intracellular calcium levels in response to cellular stress or other stimuli in the presence and absence of the test compound. For example, S1R agonists can potentiate NMDA receptor-mediated calcium influx.

Example Functional Assay: Calcium Imaging

• Culture a suitable cell line (e.g., PC12 or SH-SY5Y cells, which endogenously express S1R) on glass-bottom dishes.

• Load the cells with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM or Fluo-4 AM).

• Establish a baseline fluorescence reading.

• Pre-incubate a set of cells with 3-(1H-pyrrol-1-yl)piperidine at various concentrations.

• Stimulate the cells with an agent known to induce calcium influx (e.g., NMDA or a calcium ionophore).

• Measure the change in fluorescence, which corresponds to the change in intracellular calcium concentration.

• An agonist effect would be observed as a potentiation of the calcium signal, while an antagonist would block the effect of a known S1R agonist.

Conclusion

Validating the binding affinity of a novel compound such as 3-(1H-pyrrol-1-yl)piperidine for the sigma-1 receptor is a multi-step process that demands precision and rigor. By employing the gold-standard competitive radioligand binding assay, researchers can obtain a quantitative measure of affinity (K_i). It is imperative to benchmark this value against known S1R ligands to properly classify the compound's potency. Furthermore, complementing binding data with functional assays provides a more complete pharmacological profile, distinguishing between agonist and antagonist activity. The comprehensive approach detailed in this guide ensures the generation of robust and reliable data, which is fundamental for advancing promising compounds through the drug discovery pipeline.

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A Head-to-Head Comparison of Catalysts for the Synthesis of 3-(1H-pyrrol-1-yl)piperidine: A Guide for Researchers

The synthesis of 3-(1H-pyrrol-1-yl)piperidine, a valuable scaffold in medicinal chemistry, often presents a choice between several catalytic C-N cross-coupling methodologies. This guide provides a comprehensive, data-driven comparison of the two most prominent catalytic systems for this transformation: the Palladium-catalyzed Buchwald-Hartwig amination and the Copper-catalyzed Ullmann condensation. Our objective is to equip researchers, scientists, and drug development professionals with the insights necessary to make informed decisions for their synthetic strategies.

Introduction to the Synthetic Challenge

The construction of the C-N bond between the electron-rich pyrrole ring and the saturated piperidine core is a crucial step in the synthesis of numerous biologically active compounds. The choice of catalyst not only dictates the efficiency and yield of this reaction but also has significant implications for process scalability, cost, and environmental impact. This guide will delve into a head-to-head comparison of palladium and copper-based catalytic systems, providing a detailed analysis of their performance, mechanistic nuances, and practical considerations.

Core Catalytic Systems: A Comparative Overview

The two primary catalytic routes for the N-arylation of piperidines are the Buchwald-Hartwig amination, which utilizes palladium catalysts, and the Ullmann condensation, which is traditionally copper-catalyzed. While both methods can achieve the desired transformation, they differ significantly in their reaction conditions, substrate scope, and catalyst characteristics.

Feature	Palladium-Catalyzed Buchwald-Hartwig Amination	Copper-Catalyzed Ullmann Condensation
Typical Catalyst	Pd(OAc)₂, Pd₂(dba)₃ with phosphine ligands (e.g., Xantphos, RuPhos)	CuI, Cu₂O, or Cu powder, often with diamine or amino acid ligands (e.g., L-proline)
Typical Yield	70-95%[1]	60-85%[1]
Reaction Temperature	80-130 °C[2]	100-210 °C (can be lower with modern ligands)[3]
Reaction Time	2-12 hours[1]	12-24 hours[1]
Aryl Halide Scope	Chlorides, Bromides, Iodides, Triflates[1]	Iodides, Bromides (Chlorides are less reactive)[1]
Base	Strong, non-nucleophilic bases (e.g., NaOtBu, K₂CO₃, Cs₂CO₃)[1]	Weaker bases (e.g., K₂CO₃, K₃PO₄)[1][4]
Solvent	Anhydrous, degassed aprotic solvents (e.g., Toluene, Dioxane)[1]	Polar aprotic solvents (e.g., DMF, DMSO)[1][4]
Cost	Generally higher due to the price of palladium and specialized ligands[5]	Generally lower due to the abundance and lower price of copper[6]
Toxicity/Environmental Impact	Palladium is a precious metal with a significant environmental footprint from mining.[5][7][8] Residual palladium in APIs is strictly regulated.[9]	Copper is an essential element but can be toxic at high concentrations.[10] Spent copper catalysts can pose environmental risks.[7]

Mechanistic Insights: Palladium vs. Copper Catalysis

The distinct mechanisms of the Buchwald-Hartwig and Ullmann reactions are fundamental to understanding their differing performance characteristics.

The Buchwald-Hartwig Catalytic Cycle

The generally accepted mechanism for the Buchwald-Hartwig amination involves a Pd(0)/Pd(II) catalytic cycle. The key steps include the oxidative addition of the aryl halide to the Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired N-aryl product and regenerate the Pd(0) catalyst.

Caption: The catalytic cycle of the Buchwald-Hartwig amination.

The Ullmann Condensation Catalytic Cycle

The mechanism of the Ullmann condensation is more debated but is generally believed to involve a Cu(I)/Cu(III) cycle. The reaction is thought to proceed via oxidative addition of the aryl halide to a Cu(I) species, followed by coordination of the amine and subsequent reductive elimination from a Cu(III) intermediate to form the C-N bond.

Caption: A proposed catalytic cycle for the Ullmann condensation.

Experimental Protocols

The following are generalized, yet detailed, experimental protocols for the synthesis of 3-(1H-pyrrol-1-yl)piperidine via both Buchwald-Hartwig and Ullmann methodologies. These protocols are based on established procedures for similar N-arylation reactions and should be optimized for the specific substrates.

Protocol 1: Palladium-Catalyzed Buchwald-Hartwig Amination

This protocol is adapted from procedures for the N-arylation of aminopiperidines.[2]

Caption: Experimental workflow for Buchwald-Hartwig synthesis.

Protocol 2: Copper-Catalyzed Ullmann Condensation

This protocol is based on general procedures for the copper-catalyzed N-arylation of heterocycles.[4][11]

Caption: Experimental workflow for Ullmann condensation.

Discussion: Making the Right Choice

The selection between a palladium- or copper-based catalytic system for the synthesis of 3-(1H-pyrrol-1-yl)piperidine depends on a variety of factors.

For High Yield and Broad Substrate Scope: The Buchwald-Hartwig amination is often the superior choice. Palladium catalysts, especially with modern biarylphosphine ligands, generally provide higher yields and tolerate a wider range of functional groups on both the piperidine and the pyrrole precursors.[1] The ability to use more readily available aryl chlorides is also a significant advantage.[1]

For Cost-Effectiveness and "Greener" Chemistry: The Ullmann condensation presents a compelling alternative. Copper is significantly less expensive than palladium, and the use of simple, air-stable ligands like L-proline can further reduce costs.[6] While traditionally requiring harsh conditions, modern ligand development has enabled Ullmann-type reactions to proceed at lower temperatures.[3] From an environmental perspective, the lower intrinsic toxicity and greater abundance of copper are advantageous.[10]

Practical Considerations:

• Catalyst and Ligand Sensitivity: Palladium catalysts and their phosphine ligands are often air- and moisture-sensitive, requiring inert atmosphere techniques. Copper catalysts are generally more robust.

• Reaction Time: Buchwald-Hartwig reactions are typically faster than Ullmann condensations.[1]

• Purification: The removal of residual palladium from the final product to meet regulatory limits for active pharmaceutical ingredients (APIs) can be challenging and costly.[9] Copper is also a regulated metal, but the removal of its salts can sometimes be more straightforward.

Conclusion and Recommendations

Both palladium-catalyzed Buchwald-Hartwig amination and copper-catalyzed Ullmann condensation are viable methods for the synthesis of 3-(1H-pyrrol-1-yl)piperidine. The optimal choice depends on the specific priorities of the project.

• For exploratory and small-scale synthesis where maximizing yield and exploring a broad range of analogues is key, the Buchwald-Hartwig amination is often the preferred method due to its high efficiency and broad scope.

• For large-scale production and process development where cost and environmental impact are major considerations, the Ullmann condensation should be seriously evaluated, particularly with modern, efficient ligand systems.

Ultimately, the most effective approach will be determined by empirical optimization of reaction conditions for the specific substrates of interest. This guide provides a solid foundation for initiating such studies and making a rational catalyst selection.

References

• European Medicines Agency. (2008). Guideline on the specification limits for residues of metal catalysts. EMEA/CHMP/SWP/4446/2000. [Link]

• Monnier, F., & Taillefer, M. (2009). Catalytic C-C, C-N, and C-O Ullmann-Type Coupling Reactions.
• Ley, S. V., & Thomas, A. W. (2003). Modern Synthetic Methods for Copper-Mediated C(aryl)− O, C(aryl)− N, and C(aryl)− S Bond Formation.
• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews, 116(19), 12564-12649.
• Klapars, A., & Buchwald, S. L. (2002). Copper-Catalyzed N-Arylation of anilines, amides, and N-heterocycles. Journal of the American Chemical Society, 124(50), 14844-14845.
• Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Palladium-Catalyzed Reactions. Organic Process Research & Development, 8(3), 455-468.
• Georgopoulos, P. G., Roy, A., Yonone-Lioy, M. J., Opiekun, R. E., & Lioy, P. J. (2001). Environmental copper: its dynamics and human exposure issues. Journal of Toxicology and Environmental Health, Part B, 4(4), 341-394.

• Wikipedia. (n.d.). Ullmann condensation. [Link]

• Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphane ligands in palladium-catalyzed amination.
• Torborg, C., & Beller, M. (2009). Recent applications of palladium-catalyzed coupling reactions in the pharmaceutical, agrochemical, and electronic industries.
• Evano, G., Blanchard, N., & Toumi, M. (2008). Copper-mediated C–N bond formation. Chemical Reviews, 108(8), 3054-3131.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Hartwig, J. F. (2008). Evolution of a fourth generation catalyst for the amination and etherification of aryl halides. Accounts of Chemical Research, 41(11), 1534-1544.
• Ma, D., Zhang, Y., Yao, J., Wu, S., & Tao, F. (2003). A general and efficient copper-catalyzed amination of aryl halides with amines and amides. Journal of the American Chemical Society, 125(22), 6595-6602.

• Phys.org. (2020). A green catalyst for pharmaceutical and industrial chemistry. [Link]

• Dorel, R., & Haydl, A. M. (2019). The Buchwald–Hartwig Amination After 25 Years.

• ACS Publications. (2017). Mechanistic and Performance Studies on the Ligand-Promoted Ullmann Amination Reaction. ACS Catalysis. [Link]

• JOCPR. (2024). Advances in Green Chemistry Approaches for Sustainable Pharmaceutical Synthesis. Journal of Organic & Pharmaceutical Chemistry. [Link]

• Royal Society of Chemistry. (n.d.). Chapter 6: Palladium- and Copper-catalysed C–N Cross-coupling in Drug Discovery. [Link]

• He, J., Shigenari, T., & Yu, J. Q. (2017). Enantioselective amine α-functionalization via palladium catalyzed C–H arylation of thioamides.

• Asian Journal of Organic Chemistry. (2021). Ullmann‐Goldberg and Buchwald‐Hartwig C−N Cross Couplings: Synthetic Methods to Pharmaceutically Potential N‐Heterocycles. Asian Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). A General and Efficient Copper Catalyst for the Amidation of Aryl Halides and the N-Arylation of Nitrogen Heterocycles. [Link]

• ResearchGate. (2012). ChemInform Abstract: Palladium-Catalyzed Direct Arylations of NH-Free Pyrrole and N-Tosylpyrrole with Aryl Bromides. [Link]

• Journal of the Chinese Chemical Society. (2004). synthesis of 3-substituted pyrrole derivatives with oligo(ethylene glycol) chains. [Link]

• ACS Publications. (2024). The elements of a green catalyst. [Link]

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• MDPI. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. [Link]

• ResearchGate. (2012). Buchwald–Hartwig Coupling of Piperidines with Hetaryl Bromides. [Link]

• PMC. (2013). High-Valent Organometallic Copper and Palladium in Catalysis. [Link]

• MDPI. (2020). Palladium and Copper: Advantageous Nanocatalysts for Multi-Step Transformations. [Link]

• ScienceDirect. (2025). Enhanced performance and cost-effectiveness of Pd-based catalysts with Cu, Ni, and Co promoters for CO and NOx conversion in flu. [Link]

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A Senior Application Scientist's Guide to Benchmarking 3-(1H-pyrrol-1-yl)piperidine Derivatives in Bioassays

Introduction: The Privileged Scaffold of 3-(1H-pyrrol-1-yl)piperidine in CNS Drug Discovery

In the landscape of medicinal chemistry, the quest for novel central nervous system (CNS) agents is a continuous endeavor. Within this pursuit, certain molecular frameworks, often termed "privileged scaffolds," emerge as consistently fruitful starting points for the development of potent and selective ligands for a variety of CNS targets. The 3-(1H-pyrrol-1-yl)piperidine scaffold is a prime example of such a privileged structure.[1][2] This heterocyclic system, which marries the conformational flexibility of the piperidine ring with the aromatic and hydrogen-bonding capabilities of the pyrrole moiety, has proven to be a versatile template for designing ligands with affinities for a range of neurologically relevant receptors.[1][2][3]

The piperidine ring, a ubiquitous feature in many CNS drugs, offers a three-dimensional structure that can be readily modified to explore chemical space and optimize interactions with receptor binding pockets.[1][2] Its basic nitrogen atom is often a key pharmacophoric element, participating in crucial ionic interactions. The pyrrole ring, on the other hand, can engage in various non-covalent interactions, including hydrogen bonding and π-stacking, which can enhance binding affinity and selectivity. The combination of these two moieties in the 3-(1H-pyrrol-1-yl)piperidine core creates a unique chemical entity with the potential for fine-tuning its pharmacological profile.

This guide provides a comprehensive framework for benchmarking the performance of novel 3-(1H-pyrrol-1-yl)piperidine derivatives against a panel of key CNS targets: nicotinic acetylcholine receptors (nAChRs), histamine receptors, and aminergic G-protein coupled receptors (GPCRs) such as dopamine and serotonin receptors. We will delve into the rationale behind the selection of specific bioassays, provide detailed experimental protocols, and present a comparative analysis of representative compounds to elucidate structure-activity relationships (SAR).

I. Profiling at Nicotinic Acetylcholine Receptors: A Focus on the α7 Subtype

The α7 nicotinic acetylcholine receptor (nAChR) is a ligand-gated ion channel widely expressed in the CNS and is implicated in cognitive processes such as learning and memory. Its dysfunction has been linked to schizophrenia and Alzheimer's disease, making it a key target for therapeutic intervention. The 3-(1H-pyrrol-1-yl)piperidine scaffold can be adeptly tailored to interact with the α7 nAChR.

Comparative Bioactivity at nAChRs

Compound	α4β2* Ki (nM)	α4β2/α3β4 Selectivity	α4β2/α7 Selectivity	Reference
Analog 6b	0.13	25-fold	46-fold	[4]

This data highlights the potential for achieving high affinity and selectivity for specific nAChR subtypes with piperidine-based scaffolds. The goal for novel 3-(1H-pyrrol-1-yl)piperidine derivatives would be to achieve high affinity for the α7 subtype while maintaining selectivity against other nAChRs to minimize off-target effects.

Experimental Protocol: α7 nAChR Radioligand Binding Assay

A radioligand binding assay is a robust method to determine the affinity of a test compound for a specific receptor. This protocol is adapted from established methods for nAChR binding assays.

Objective: To determine the binding affinity (Ki) of 3-(1H-pyrrol-1-yl)piperidine derivatives for the human α7 nAChR.

Materials:

• Human α7 nAChR-expressing cell line (e.g., SH-EP1-hα7) membranes

• [³H]-Methyllycaconitine ([³H]-MLA) as the radioligand

• Unlabeled MLA or another known α7 nAChR antagonist for non-specific binding determination

• Binding buffer: 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, 2 mM MgCl₂, 1 mM CaCl₂, pH 7.4

• Test compounds (3-(1H-pyrrol-1-yl)piperidine derivatives) at various concentrations

• 96-well microplates

• Glass fiber filters (GF/C)

• Scintillation cocktail and a scintillation counter

Workflow:

Caption: Elucidating Structure-Activity Relationships.

By systematically varying the substituents on both the piperidine and pyrrole rings, researchers can probe the chemical space and identify key features that govern affinity, selectivity, and functional activity at different CNS targets. For example, the addition of bulky or lipophilic groups to the piperidine ring may enhance affinity for certain receptors, while modifications to the pyrrole ring could influence hydrogen bonding interactions and functional outcomes.

The future development of 3-(1H-pyrrol-1-yl)piperidine derivatives will likely focus on optimizing their polypharmacology to create multi-target ligands with desired therapeutic profiles. For instance, a compound with high affinity for the α7 nAChR and moderate affinity for the D₂ receptor could be a promising candidate for treating cognitive deficits in schizophrenia. The systematic benchmarking approach outlined in this guide provides a robust framework for identifying and characterizing such promising new CNS drug candidates.

V. References

• Synthesis, nicotinic acetylcholine receptor binding, in vitro and in vivo pharmacology properties of 3′-(substituted pyridinyl)-deschloroepibatidine analogs. (2015). University of Miami Scholarly Repository. [Link]

• In Vitro Pharmacology of Mitragynine at α-Adrenoceptors. (2025). PubMed.

• Synthesis and pharmacological evaluation of piperidine (piperazine)-amide substituted derivatives as multi-target antipsychotics. (2020). PubMed. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). MDPI. [Link]

• Piperidine Unveiled: A Comprehensive Exploration of Structure, Applications, and Pharmacological Significance. (2023). International Journal of Novel Research and Development. [Link]

• Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. (2022). MDPI. [Link]

• Synthesis and biological screening of 4-(1-pyrrolidinyl) piperidine derivatives as effective analgesics. (2012). IAEA International Nuclear Information System. [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2025). PubMed. [Link]

• Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. (2023). Advanced Journal of Chemistry B. [Link]

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. (2023). PubMed Central. [Link]

• Pyrrolotriazinone as an Underexplored Scaffold in Drug Discovery. (2021). PubMed Central. [Link]

• Recent synthetic and medicinal perspectives of pyrroles: An overview. (2017). Allied Academies. [Link]

• Synthesis, nicotinic acetylcholine receptor binding, in vitro and in vivo pharmacology properties of 3′-(substituted pyridinyl)-deschloroepibatidine analogs. (2015). PubMed Central. [Link]

• Design, synthesis, evaluation and molecular modeling studies of some novel N-substituted piperidine-3-carboxylic acid derivatives as potential anticonvulsants. (2021). ResearchGate. [Link]

• Structural and Molecular Insight into Piperazine and Piperidine Derivatives as Histamine H3 and Sigma-1 Receptor Antagonists with Promising Antinociceptive Properties. (2021). ACS Chemical Neuroscience. [Link]

• Design, synthesis, in silico, and in vitro evaluation of pyrrol-2-yl-phenyl allylidene hydrazine carboximidamide derivatives as AChE/BACE 1 dual inhibitors. (2023). RSC Publishing. [Link]

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A Comparative Guide to the Synthesis of 3-(1H-pyrrol-1-yl)piperidine: An Evaluation of Reproducibility and Efficiency

For researchers, medicinal chemists, and professionals in drug development, the synthesis of novel heterocyclic compounds is a cornerstone of innovation. Among these, 3-(1H-pyrrol-1-yl)piperidine stands as a valuable scaffold, integrating the saturated piperidine ring with the aromatic pyrrole moiety. This guide provides an in-depth, objective comparison of the primary published methods for its synthesis, focusing on reproducibility, efficiency, and practical considerations. The information presented is supported by a thorough review of existing literature and provides detailed experimental protocols to aid in laboratory application.

Introduction: The Significance of the Pyrrolidinyl-Piperidine Scaffold

The 3-(1H-pyrrol-1-yl)piperidine core is of significant interest in medicinal chemistry due to the combination of the piperidine ring, a common motif in many biologically active compounds, and the pyrrole ring, a key component in numerous natural products and pharmaceuticals. The precise orientation of the pyrrole ring at the 3-position of the piperidine introduces a unique three-dimensional architecture, offering opportunities for diverse biological interactions. Reproducible and efficient synthetic access to this scaffold is therefore a critical step in the exploration of its therapeutic potential.

This guide will focus on the two most prominent and logically sound synthetic strategies for the preparation of 3-(1H-pyrrol-1-yl)piperidine, both of which commence from the readily available precursor, 3-aminopiperidine. These are the Paal-Knorr synthesis and the Clauson-Kaas reaction.

Synthetic Strategies: A Tale of Two Cyclizations

The formation of the pyrrole ring onto the primary amine of 3-aminopiperidine is the key transformation in the synthesis of the target molecule. Both the Paal-Knorr and Clauson-Kaas reactions provide elegant solutions for this cyclization.

Method 1: The Paal-Knorr Synthesis

The Paal-Knorr synthesis, a classic and widely utilized method for the formation of pyrroles, involves the reaction of a primary amine with a 1,4-dicarbonyl compound under acidic conditions.[1][2] In the context of synthesizing 3-(1H-pyrrol-1-yl)piperidine, this translates to the condensation of 3-aminopiperidine with a suitable 1,4-dicarbonyl precursor, such as succinaldehyde or its synthetic equivalent.

Mechanism of the Paal-Knorr Synthesis:

The reaction is initiated by the formation of a hemiaminal upon the nucleophilic attack of the primary amine on one of the protonated carbonyl groups of the 1,4-dicarbonyl compound. Subsequent attack of the amine on the second carbonyl group leads to a cyclic intermediate. This intermediate then undergoes dehydration to yield the aromatic pyrrole ring.[2] The entire process is typically catalyzed by a protic or Lewis acid.

Method 2: The Clauson-Kaas Reaction

The Clauson-Kaas reaction offers a valuable alternative to the Paal-Knorr synthesis and often utilizes more stable and readily available starting materials.[3][4] This method employs the reaction of a primary amine with 2,5-dialkoxytetrahydrofuran, most commonly 2,5-dimethoxytetrahydrofuran, in the presence of an acid catalyst.[3]

Mechanism of the Clauson-Kaas Reaction:

The reaction commences with the acid-catalyzed hydrolysis of 2,5-dimethoxytetrahydrofuran to generate the reactive 1,4-dicarbonyl species, succinaldehyde, in situ. This is followed by the condensation of the primary amine with the dialdehyde and subsequent cyclization and dehydration, mirroring the latter stages of the Paal-Knorr pathway.[3][4]

Comparative Analysis of Synthetic Methods

Feature	Paal-Knorr Synthesis	Clauson-Kaas Reaction
Starting Material (Pyrrole precursor)	1,4-dicarbonyl compound (e.g., succinaldehyde)	2,5-Dimethoxytetrahydrofuran
Precursor Stability	1,4-Dicarbonyls can be unstable and prone to polymerization.	2,5-Dimethoxytetrahydrofuran is generally more stable and easier to handle.
Reaction Conditions	Typically requires acidic conditions (protic or Lewis acids) and heating.[1]	Also requires acidic conditions, but a wider range of catalysts, including greener options, have been reported.[3]
Yields	Can be variable depending on the stability of the dicarbonyl and the reaction conditions.	Often provides good to excellent yields.[3]
Byproducts	Primarily water.	Water and methanol.
Versatility	Broad scope for the synthesis of substituted pyrroles by using substituted 1,4-dicarbonyls.	Primarily used for the synthesis of N-substituted pyrroles without substitution on the pyrrole ring.[5]

Experimental Protocols

A Note on Starting Materials: Synthesis of 3-Aminopiperidine

The common precursor for both methods is 3-aminopiperidine. It is commercially available, often as a dihydrochloride salt. For laboratory-scale synthesis, several methods have been reported, including the reduction of 3-aminopyridine followed by separation of isomers, or stereoselective routes starting from chiral precursors like L-glutamic acid.

Protocol 1: Paal-Knorr Synthesis of 3-(1H-pyrrol-1-yl)piperidine

This protocol is a generalized procedure based on established Paal-Knorr reaction conditions.[1]

• Materials:

  • 3-Aminopiperidine dihydrochloride

  • Succinaldehyde bis(dimethyl acetal)

  • Glacial acetic acid

  • Sodium bicarbonate (saturated aqueous solution)

  • Ethyl acetate

  • Anhydrous sodium sulfate

  • Standard laboratory glassware and purification equipment

• Procedure:

  • In a round-bottom flask, dissolve 3-aminopiperidine dihydrochloride (1.0 eq) in glacial acetic acid.

  • Add succinaldehyde bis(dimethyl acetal) (1.1 eq) to the solution.

  • Heat the reaction mixture to reflux (approximately 118 °C) and monitor the progress by Thin Layer Chromatography (TLC).

  • Upon completion, allow the reaction mixture to cool to room temperature.

  • Carefully pour the mixture into a beaker containing crushed ice and neutralize with a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

  • Extract the aqueous layer with ethyl acetate (3 x volumes).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic phase under reduced pressure to obtain the crude product.

  • Purify the crude product by column chromatography on silica gel to afford 3-(1H-pyrrol-1-yl)piperidine.

Protocol 2: Clauson-Kaas Synthesis of 3-(1H-pyrrol-1-yl)piperidine

This protocol is adapted from general procedures for the Clauson-Kaas reaction of primary amines.[6][7]

• Materials:

  • 3-Aminopiperidine

  • 2,5-Dimethoxytetrahydrofuran

  • Glacial acetic acid

  • Sodium bicarbonate (saturated aqueous solution)

  • Dichloromethane

  • Anhydrous magnesium sulfate

  • Standard laboratory glassware and purification equipment

• Procedure:

  • To a solution of 3-aminopiperidine (1.0 eq) in glacial acetic acid, add 2,5-dimethoxytetrahydrofuran (1.05 eq).

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 60 °C) and monitor its progress by TLC.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with water and carefully neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with dichloromethane (3 x volumes).

  • Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and evaporate the solvent under reduced pressure.

  • Purify the residue by column chromatography on silica gel to yield 3-(1H-pyrrol-1-yl)piperidine.

Discussion and Recommendations

Both the Paal-Knorr and Clauson-Kaas methods are viable for the synthesis of 3-(1H-pyrrol-1-yl)piperidine. The choice between the two will often depend on the availability and stability of the starting materials.

• For Reproducibility and Ease of Handling: The Clauson-Kaas reaction is generally recommended. 2,5-Dimethoxytetrahydrofuran is a stable, commercially available liquid that is easier to handle than succinaldehyde, which can be prone to polymerization. The in situ generation of the reactive dicarbonyl species often leads to cleaner reactions and more consistent yields.

• For Versatility in Analogue Synthesis: The Paal-Knorr synthesis offers greater flexibility if substituted pyrrole derivatives are desired. A wide variety of substituted 1,4-dicarbonyl compounds can be synthesized, allowing for the introduction of substituents on the pyrrole ring.

A Note on N-Protection: For both methods, the secondary amine of the piperidine ring in 3-aminopiperidine is generally not expected to interfere with the reaction under the described acidic conditions, as it will be protonated and thus less nucleophilic. Therefore, a protection-deprotection sequence for the piperidine nitrogen is typically not necessary, which simplifies the overall synthetic route.

Conclusion

The synthesis of 3-(1H-pyrrol-1-yl)piperidine can be reliably achieved through either the Paal-Knorr or Clauson-Kaas reactions, with 3-aminopiperidine as a common starting material. For routine and reproducible synthesis of the unsubstituted target molecule, the Clauson-Kaas reaction is the method of choice due to the superior stability and handling of its pyrrole precursor. The Paal-Knorr synthesis, while potentially more challenging regarding the handling of the 1,4-dicarbonyl compound, provides a more versatile platform for the synthesis of analogues with substitutions on the pyrrole ring. The detailed protocols and comparative analysis provided in this guide are intended to empower researchers to make informed decisions and successfully implement these important synthetic transformations in their laboratories.

References

• Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. National Institutes of Health. (2023). Available at: [Link]

• Clauson–Kaas pyrrole synthesis using diverse catalysts: a transition from conventional to greener approach. Beilstein Journal of Organic Chemistry. (2023). Available at: [Link]

• A New and High-Yielding Synthesis of Unstable Pyrroles via a Modified Clauson—Kaas Reaction. ResearchGate. (2005). Available at: [Link]

• Paal–Knorr synthesis of pyrroles. RGM College of Engineering and Technology. (2018). Available at: [Link]

• Microwave-assisted Clauson-Kaas synthesis: A green approach to substituted pyrroles. Arkivoc. (2009). Available at: [Link]

• Paal–Knorr synthesis. Wikipedia. (2023). Available at: [Link]

• Pyrrole synthesis. Organic Chemistry Portal. (2023). Available at: [Link]

• An Expeditious Synthesis of N-substituted Pyrroles via Microwave-Induced Iodine-Catalyzed Reactions under Solventless Conditions. National Institutes of Health. (2008). Available at: [Link]

• Paal–Knorr synthesis: An old reaction, new perspectives. ResearchGate. (2019). Available at: [Link]

• Knorr Pyrrole Synthesis. Cambridge University Press. (n.d.). Available at: [Link]

• A Straightforward Highly Efficient Paal—Knorr Synthesis of Pyrroles. ResearchGate. (2017). Available at: [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to Safely Handling 3-(1H-pyrrol-1-yl)piperidine: Essential Protective Measures and Protocols

For the diligent researcher, scientist, and drug development professional, the integrity of your work is intrinsically linked to the safety and precision of your laboratory practices. When handling novel or specialized chemical entities like 3-(1H-pyrrol-1-yl)piperidine, a proactive and informed approach to safety is paramount. This guide provides a detailed operational framework for the safe handling, use, and disposal of 3-(1H-pyrrol-1-yl)piperidine, ensuring the well-being of laboratory personnel and the integrity of your research.

Understanding the Inherent Risks: A Hazard Profile

Piperidine, the foundational structure of our compound of interest, is classified as a hazardous substance with multiple risk factors.[1][2][3] It is crucial to assume that 3-(1H-pyrrol-1-yl)piperidine may exhibit similar hazardous properties.

Hazard Classification	Description	Potential Effects
Flammability	Highly flammable liquid and vapor.[1][4][5]	Vapors can form explosive mixtures with air.[6] Keep away from heat, sparks, open flames, and other ignition sources.[1][4]
Corrosivity	Causes severe skin burns and eye damage.[1][3]	Contact can result in serious, potentially permanent, tissue damage.
Toxicity	Toxic in contact with skin, harmful if swallowed, and potentially fatal if inhaled.[1][3][4]	Can affect the nervous system, liver, and kidneys.[7][8]
Irritation	Breathing vapors can irritate the nose and throat, causing coughing and wheezing.[7]	High concentrations can lead to respiratory distress.[8]

Core Directive: Personal Protective Equipment (PPE) - Your First Line of Defense

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable when handling 3-(1H-pyrrol-1-yl)piperidine. The following is a comprehensive, step-by-step guide to outfitting yourself for safe handling.

Hand Protection: The Critical Barrier

Causality: The primary route of exposure to many laboratory chemicals is dermal contact. Piperidine is known to be toxic upon skin contact[1][2][3]; therefore, selecting the appropriate gloves is critical.

Protocol:

• Glove Selection: Wear suitable chemical protection gloves tested according to EN 374 (Europe) or ASTM F739 (USA).[1][6] Nitrile gloves are a common choice for many organic compounds, but it is essential to consult the glove manufacturer's compatibility chart for specific breakthrough times and degradation data for piperidine or similar amines.

• Inspection: Always inspect gloves for any signs of degradation, punctures, or tears before use.[4]

• Donning and Doffing: Use proper technique when putting on and removing gloves to avoid contaminating your skin. Never touch the outside of the gloves with your bare hands during removal.

• Disposal: Dispose of contaminated gloves as hazardous waste in accordance with institutional and local regulations.[4]

Eye and Face Protection: Shielding Against Splashes and Vapors

Causality: The corrosive nature of piperidine means that even a small splash can cause severe and irreversible eye damage.[1][3] Vapors can also be irritating to the eyes.

Protocol:

• Primary Protection: Wear tightly fitting safety goggles that provide a seal around the eyes.[4] Standard safety glasses do not offer sufficient protection against splashes.

• Secondary Protection: When there is a significant risk of splashing, such as when transferring larger volumes or working with a heated solution, a face shield must be worn in addition to safety goggles.[6][7]

Body Protection: A Complete Suit of Armor

Causality: To prevent accidental skin contact from spills or splashes, appropriate body protection is necessary.

Protocol:

• Lab Coat: A flame-retardant and chemically resistant lab coat is mandatory. Ensure it is fully buttoned.

• Full Coverage: Wear long pants and closed-toe shoes to ensure no skin is exposed.

• Chemical-Resistant Apron: For procedures with a higher risk of spills, consider wearing a chemical-resistant apron over your lab coat.

Respiratory Protection: Safeguarding Your Inhalation Pathway

Causality: Inhalation of piperidine vapors can be fatal.[1] Engineering controls are the primary method to mitigate this risk, but respiratory protection may be necessary in certain situations.

Protocol:

• Engineering Controls First: Always handle 3-(1H-pyrrol-1-yl)piperidine in a certified chemical fume hood to minimize the concentration of vapors in the breathing zone.[5]

• Respirator Use: If engineering controls are not sufficient to maintain exposure below occupational exposure limits, or in the event of a spill, a NIOSH-approved respirator with an organic vapor cartridge is required.[4][7] A full-face respirator will also provide eye protection.

• Fit Testing and Training: All personnel required to wear respirators must be properly fit-tested and trained in their use, maintenance, and limitations.

Operational Plan: A Step-by-Step Workflow for Safe Handling

This section provides a procedural workflow for handling 3-(1H-pyrrol-1-yl)piperidine, from preparation to the completion of your experiment.

Caption: Safe Handling Workflow for 3-(1H-pyrrol-1-yl)piperidine.

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of 3-(1H-pyrrol-1-yl)piperidine and any contaminated materials is a critical component of laboratory safety and environmental responsibility.

Protocol:

• Waste Segregation:

  • Liquid Waste: Collect all waste containing 3-(1H-pyrrol-1-yl)piperidine in a designated, properly labeled, and sealed hazardous waste container. The container should be compatible with organic amines.

  • Solid Waste: All contaminated solid waste, including gloves, absorbent materials from spills, and empty containers, must be placed in a separate, clearly labeled hazardous waste container.[6]

• Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical name "3-(1H-pyrrol-1-yl)piperidine," and the associated hazards (e.g., Flammable, Corrosive, Toxic).

• Storage: Store waste containers in a designated satellite accumulation area that is secure and away from incompatible materials.

• Disposal Request: Follow your institution's procedures for requesting a hazardous waste pickup from the Environmental Health and Safety (EHS) department. Do not pour any amount of this chemical down the drain.[2][6]

In Case of Emergency: Be Prepared

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][4] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][4] Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, begin artificial respiration.[4][8] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.[4][9] Seek immediate medical attention.

• Spill: Evacuate the area. If the spill is small and you are trained to do so, contain the spill with an inert absorbent material (e.g., sand, vermiculite) and place it in a sealed container for disposal.[2][6] For larger spills, contact your institution's EHS department immediately. Ensure the area is well-ventilated.[6]

By adhering to these rigorous safety protocols, you can confidently and safely incorporate 3-(1H-pyrrol-1-yl)piperidine into your research, fostering a culture of safety and scientific excellence within your laboratory.

References

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Carl Roth GmbH + Co. KG. (2025, March 31). Safety Data Sheet: Piperidine. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Piperidine. Retrieved from [Link]

• Carl Roth GmbH + Co. KG. (n.d.). Safety Data Sheet: Piperidine PEPTIPURE® ≥99,5 %. Retrieved from [Link]

• Ing. Petr Švec - PENTA s.r.o. (2024, May 7). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Oreate AI. (2026, January 8). Understanding Piperidine: Properties, Uses, and Safety Precautions. Retrieved from [Link]

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• 5. Understanding Piperidine: Properties, Uses, and Safety Precautions - Oreate AI Blog [oreateai.com]
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• 8. PIPERIDINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
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